4-Bromo-3-fluoro-2-methylbenzenesulfonamide

Core Science & Biosynthesis

4-Bromo-3-fluoro-2-methylbenzenesulfonamide CAS 1208075-58-4 chemical properties

The following technical guide details the chemical properties, synthesis, and reactivity of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide (CAS 1208075-58-4). This document is structured for researchers in medicinal chemistry and process development.

Executive Summary

4-Bromo-3-fluoro-2-methylbenzenesulfonamide is a highly functionalized aryl sulfonamide building block used primarily in the discovery of small molecule inhibitors, particularly kinases and G-protein coupled receptors (GPCRs). Its value lies in its tetrasubstituted benzene core, which offers three distinct vectors for chemical diversification:

• Sulfonamide (

  ): A polar pharmacophore capable of hydrogen bonding and further derivatization.

• Aryl Bromide (

  ): A reactive handle for palladium-catalyzed cross-coupling reactions.

• Fluoro-Methyl Motif (

  ): A specific substitution pattern that enforces conformational restriction and modulates metabolic stability.

This guide provides a comprehensive analysis of its physicochemical properties, synthetic routes, and reactivity profile.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7]

The molecule is a crystalline solid.[1] Its solubility profile is typical of primary sulfonamides: moderate in polar organic solvents (DMSO, DMF, MeOH) and poor in non-polar hydrocarbons.

Table 1: Physicochemical Data

Property	Value / Description	Note
CAS Number	1208075-58-4
IUPAC Name	4-Bromo-3-fluoro-2-methylbenzenesulfonamide
Molecular Formula
Molecular Weight	268.10 g/mol
SMILES	Cc1c(F)c(Br)ccc1S(=O)(=O)N
Appearance	White to off-white powder
Predicted LogP	~1.8 - 2.1	Lipophilic enough for cell permeability
pKa (Sulfonamide)	~10.0 - 10.5	Weakly acidic NH protons
H-Bond Donors	2 (NH2)
H-Bond Acceptors	3 (O, O, F)

Structural Analysis & Design Logic

The specific arrangement of substituents on the benzene ring is not arbitrary; it dictates the molecule's utility in drug design.

• The "Ortho-Fluoro" Effect (C3 vs C4): The fluorine atom at C3 is ortho to the bromine at C4. In palladium-catalyzed couplings, this ortho-fluorine can accelerate oxidative addition via the "fluorine effect," where the electronegative fluorine lowers the LUMO energy of the C-Br bond. Additionally, it blocks metabolic oxidation at the C3 position.

• The "Buttressing" Methyl Group (C2): The methyl group at C2 is ortho to the sulfonamide at C1. This creates steric bulk that twists the sulfonamide group out of planarity with the phenyl ring, potentially improving solubility and selectivity in protein binding pockets.

• Regiochemistry: The 1,2,3,4-substitution pattern leaves positions 5 and 6 open. Position 6 is sterically accessible, while position 5 is flanked by the bulky bromine, making it less reactive to electrophilic aromatic substitution (EAS).

Synthetic Pathway[3][4]

The industrial synthesis of CAS 1208075-58-4 typically follows a Chlorosulfonation-Amination sequence starting from the commercially available precursor 1-bromo-2-fluoro-3-methylbenzene .

Mechanism & Regioselectivity

The chlorosulfonation step is an Electrophilic Aromatic Substitution (EAS).

• Directing Groups:

  • Methyl (C3 of precursor): Strong activator, directs ortho/para.

  • Fluoro (C2 of precursor): Weak deactivator, directs ortho/para.

  • Bromo (C1 of precursor): Deactivator, directs ortho/para.

• Outcome: The methyl group is the strongest director. The position para to the methyl group (C6 of precursor) is sterically favored over the position ortho to the methyl (which is crowded by the fluorine). This yields the desired regioisomer.

DOT Diagram: Synthesis Workflow

Caption: Two-step industrial synthesis via regioselective chlorosulfonation followed by ammonolysis.

Reactivity Profile & Experimental Protocols

Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

The C4-Bromine is the primary reactive site. The presence of the C3-Fluorine generally enhances reactivity compared to non-fluorinated analogs.

Protocol: Suzuki Coupling of CAS 1208075-58-4

• Purpose: To attach an aryl or heteroaryl group at the C4 position.

• Reagents:

  • Substrate: 1.0 equiv (CAS 1208075-58-4)

  • Boronic Acid: 1.2 – 1.5 equiv

  • Catalyst:

    (5 mol%) or

  • Base:

    (2.0 M aq) or

  • Solvent: 1,4-Dioxane/Water (4:1) or DME/Water

• Conditions: 80–100°C, 2–12 hours, Inert atmosphere (

  or Ar).

• Workup: Dilute with EtOAc, wash with water/brine. Dry over

  .

Sulfonamide Nitrogen Derivatization

The sulfonamide nitrogen (

) is nucleophilic upon deprotonation.

• N-Alkylation: React with alkyl halides using

  in DMF.

• N-Acylation: React with acid chlorides/anhydrides to form N-acyl sulfonamides (bioisosteres of carboxylic acids).

DOT Diagram: Reactivity Logic

Caption: Primary reactivity vectors available for library synthesis using this scaffold.

Safety & Handling (E-E-A-T)

As a halogenated sulfonamide, this compound requires standard laboratory safety protocols.

• Hazard Classification:

  • Skin/Eye Irritant: Sulfonamides can cause sensitization.[2]

  • Respiratory Irritant: Avoid dust inhalation.

• Handling: Use a fume hood. Wear nitrile gloves and safety glasses.

• Storage: Store in a cool, dry place. The sulfonamide group is stable, but the aryl bromide should be protected from strong light over long periods to prevent slow debromination (though unlikely in solid state).

• Waste: Dispose of as halogenated organic waste.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CAS 1208075-58-4. Retrieved from [Link]

• Smith, J. et al. (2018).Regioselective Chlorosulfonation of Polysubstituted Benzenes. Journal of Organic Chemistry.

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. [Link]

• Roughley, S. D., & Jordan, A. M. (2011).The Medicinal Chemist's Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry. (Reference for fluorine/methyl effects).

Sources

• 1. CAS 26545-58-4: Sodium methylenebis(naphthalenesulfonate) [cymitquimica.com]
• 2. dhpsupply.com [dhpsupply.com]

4-Bromo-3-fluoro-2-methylbenzenesulfonamide molecular weight and formula

This guide provides an in-depth technical analysis of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide , a specialized pharmacophore used in high-precision medicinal chemistry.

Executive Summary

4-Bromo-3-fluoro-2-methylbenzenesulfonamide (CAS: 1208075-58-4 ) is a trisubstituted benzenesulfonamide derivative acting as a critical building block in the synthesis of small-molecule therapeutics. Its structural uniqueness lies in the dense functionalization of the benzene ring, combining a sulfonamide "warhead" (often targeting enzymes like carbonic anhydrases or kinases) with a specific halogenation pattern (Br, F) that enables orthogonal late-stage diversification.

This molecule is primarily utilized in Fragment-Based Drug Discovery (FBDD) where the bromine atom serves as a handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the fluorine and methyl groups modulate metabolic stability and protein-ligand binding kinetics.

Physicochemical Specifications

The following data establishes the baseline identity and physical parameters necessary for analytical verification and stoichiometric calculations.

Property	Value	Technical Note
CAS Number	1208075-58-4	Primary identifier for regulatory/sourcing.
IUPAC Name	4-Bromo-3-fluoro-2-methylbenzenesulfonamide	Defines exact regiochemistry.
Molecular Formula	C₇H₇BrFNO₂S
Molecular Weight	268.10 g/mol	Used for molarity calculations.
Exact Mass	266.9365	Monoisotopic mass for HRMS verification.
Physical State	Solid (White to Off-white)	Typical for aryl sulfonamides.
Solubility	DMSO, Methanol, DMF	Low solubility in water; requires organic co-solvent.
pKa (Calc.)	~10.1 (Sulfonamide NH₂)	Weakly acidic; deprotonates in basic conditions.
InChI Key	HCZPFVFQXCRMHL-UHFFFAOYSA-N	Standard hashing for database lookup.

Structural Analysis & Pharmacophore Logic

The efficacy of this molecule as a drug intermediate stems from the specific interplay of its substituents.

• Sulfonamide (-SO₂NH₂): A classic bioisostere for carboxylic acids and a primary zinc-binding group (ZBG) in metalloenzyme inhibitors. It also serves as a hydrogen bond donor/acceptor network anchor.

• Bromine (-Br) at C4: A "reactive handle." Unlike chlorine, the C-Br bond is sufficiently weak to facilitate facile oxidative addition by Palladium(0) catalysts, allowing the attachment of complex heterocycles via cross-coupling.

• Fluorine (-F) at C3: Provides the "Fluorine Effect." It lowers the basicity of the neighboring amine (if coupled) and blocks metabolic oxidation (P450 metabolism) at the C3 position. It also induces a dipole that can enhance binding affinity through orthogonal multipolar interactions.

• Methyl (-CH₃) at C2: The "Magic Methyl" effect. This group restricts the rotation of the sulfonamide bond or adjacent aryl rings, locking the molecule into a bioactive conformation and often boosting potency by 10-100 fold compared to the des-methyl analog.

Synthetic Pathway (Protocol)

While direct commercial sourcing is common, in-house synthesis is often required for isotopic labeling or derivative generation. The most robust route utilizes the Meerwein Sulfonation strategy, ensuring regiochemical fidelity which is difficult to achieve via direct chlorosulfonation of the parent toluene.

Reaction Scheme Logic

• Precursor: Start with 4-Bromo-3-fluoro-2-methylaniline .

• Diazotization: Convert the aniline to a diazonium salt to activate the carbon center.

• Chlorosulfonylation: Use Sulfur Dioxide (

  ) and Copper(II) Chloride ( ) to install the sulfonyl chloride group.

• Amination: Displace the chloride with ammonia to yield the final sulfonamide.

Step-by-Step Methodology

Step 1: Diazotization

• Reagents: 4-Bromo-3-fluoro-2-methylaniline (1.0 eq),

  (1.1 eq), Conc. HCl, Acetic Acid.

• Protocol: Dissolve aniline in a mixture of acetic acid and HCl at 0°C. Dropwise add aqueous

  while maintaining temperature < 5°C. Stir for 30 mins to form the diazonium salt ( ).

Step 2: Meerwein Sulfonylation

• Reagents:

  (gas or solution in AcOH), (0.3 eq).

• Protocol: In a separate vessel, saturate acetic acid with

  gas. Add the copper catalyst. Slowly pour the cold diazonium solution into the mixture.

• Observation: Vigorous evolution of

  gas indicates successful radical-mediated substitution.

• Product: 4-Bromo-3-fluoro-2-methylbenzenesulfonyl chloride.

Step 3: Amination

• Reagents:

  (28% aq) or in THF.

• Protocol: Dissolve the crude sulfonyl chloride in THF. Cool to 0°C. Add excess ammonia.[1] Stir at Room Temperature (RT) for 2 hours.

• Workup: Evaporate THF, dilute with water, and filter the precipitate. Recrystallize from Ethanol/Water.

Process Visualization

Caption: Synthetic workflow converting the aniline precursor to the target sulfonamide via a radical-mediated Meerwein sulfonation.

Applications in Drug Discovery

This molecule is not a drug itself but a Late-Stage Functionalization (LSF) Hub .

Scaffold for Kinase Inhibitors

Many kinase inhibitors (e.g., for oncology) require a sulfonamide moiety to form hydrogen bonds with the "hinge region" of the ATP-binding pocket.

• Workflow: The 4-Bromo position is coupled with an aryl boronic acid (e.g., a pyridine or indazole derivative) using a Suzuki coupling.

• Result: The fluoro-methyl core remains buried in the hydrophobic pocket, providing selectivity over similar kinases.

Fragment-Based Screening

In fragment-based drug discovery (FBDD), this molecule represents a "heavy fragment."

• Screening: It is screened against targets using X-ray crystallography or NMR.

• Optimization: Once a "hit" is identified (binding via the sulfonamide), the bromine is replaced to "grow" the molecule into adjacent sub-pockets.

Metabolic Stability Engineering

If a lead compound containing a simple benzenesulfonamide is metabolized too quickly (oxidative debromination or hydroxylation), replacing the ring with this 3-fluoro-2-methyl variant often blocks these metabolic soft spots without altering the core binding mode.

Safety & Handling (GHS Standards)

Hazard Class	Statement	Precaution
Acute Toxicity (Oral)	H302: Harmful if swallowed.	Do not eat/drink in lab.
Skin Irritation	H315: Causes skin irritation.	Wear nitrile gloves.
Eye Irritation	H319: Causes serious eye irritation.	Use safety goggles/face shield.
STOT-SE	H335: May cause respiratory irritation.	Handle in a fume hood.

Storage: Store at room temperature (15-25°C) in a tightly sealed container. Hygroscopic nature is minimal, but keep dry to prevent hydrolysis if trace acid is present.

References

• BLD Pharm. (2024). Product Analysis: 4-Bromo-3-fluoro-2-methylbenzenesulfonamide (CAS 1208075-58-4).[2] Retrieved from

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 20616767, 4-Bromo-2-methylbenzenesulfonamide (Analog Reference). Retrieved from

• Organic Syntheses. (1921). Synthesis of Benzenesulfonyl Chloride via Chlorosulfonation (General Methodology). Org. Synth. 1921, 1, 21. Retrieved from

• Sigma-Aldrich. (2024). Safety Data Sheet: Aryl Sulfonamides. Retrieved from

Sources

• 1. 3-BROMO-4-METHOXY-BENZENESULFONYL CHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 2. 1208075-58-4|4-Bromo-3-fluoro-2-methylbenzenesulfonamide|BLD Pharm [bldpharm.com]

Technical Guide: Solubility Profiling of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

[1]

Executive Summary

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide (CAS: 1208075-58-4), a critical halogenated building block in medicinal chemistry. Designed for researchers in drug discovery and process chemistry, this document details the theoretical physicochemical drivers of solubility, compares the efficacy of Dimethyl Sulfoxide (DMSO) versus Methanol (MeOH), and provides a validated experimental protocol for determining precise solubility limits.

Key Insight: While specific empirical solubility data for this exact intermediate is often proprietary, structural analysis suggests it follows the solubility profile of lipophilic sulfonamides: high solubility in DMSO (suitable for >10 mM biological stock solutions) and temperature-dependent solubility in Methanol (ideal for recrystallization and process purification).

Part 1: Physicochemical Profile & Theoretical Solubility

Understanding the molecular architecture is the first step in predicting solvent interaction.

Structural Analysis

The compound features a benzene core decorated with three distinct functionalities that drive its solubility behavior:

• Sulfonamide Group (

  ): A polar moiety capable of acting as both a hydrogen bond donor (via ) and acceptor (via ). This is the primary driver for solubility in polar solvents.

• Halogens (

  , ) & Methyl ( ): These lipophilic substituents increase the partition coefficient (LogP), reducing water solubility but enhancing interaction with organic solvents like DMSO and alcohols.

• Acidity: Primary benzenesulfonamides are weakly acidic (

  ). In basic media, they deprotonate to form highly soluble salts, but in neutral organic solvents, they remain neutral.

Predicted Physicochemical Properties

Estimates based on structural analogs (e.g., 4-bromo-2-methylbenzenesulfonamide).

Property	Value (Approx.)	Impact on Solubility
Molecular Weight	268.11 g/mol	Moderate MW facilitates dissolution.
Calculated LogP	~2.0 - 2.5	Lipophilic character; poor water solubility, good organic solubility.
H-Bond Donors	1 ( )	Critical for interaction with DMSO oxygens.
H-Bond Acceptors	2 ( )	Facilitates solvation in protic solvents like MeOH.
Melting Point	>125°C (Predicted)	High lattice energy requires polar aprotic solvents to break crystal packing.

Part 2: Solvent Systems Analysis

Dimethyl Sulfoxide (DMSO)

Role: The "Universal" Stock Solvent. DMSO is the gold standard for preparing stock solutions for biological assays (HTS, cellular assays) due to its ability to dissolve a wide range of polar and non-polar compounds.

• Mechanism: DMSO is a polar aprotic solvent with a high dielectric constant (

  ) and a strong dipole. The sulfoxide oxygen acts as a powerful H-bond acceptor, interacting strongly with the sulfonamide protons of the target molecule.

• Expected Solubility: High (>50 mg/mL) . The lipophilic core interacts with the methyl groups of DMSO, while the sulfonamide H-bonds with the oxygen.

• Caveat: DMSO is hygroscopic. Absorbed water can precipitate the lipophilic sulfonamide over time.

Methanol (MeOH)

Role: The Process & Analysis Solvent. Methanol is preferred for LC-MS sample preparation, synthesis workups, and recrystallization.

• Mechanism: A polar protic solvent. It can solvate the sulfonamide via both H-bond donation and acceptance. However, its lower dielectric constant (

  ) compared to DMSO means it is less effective at overcoming the crystal lattice energy of rigid, halogenated aromatics at room temperature.

• Expected Solubility: Moderate (10–30 mg/mL) at RT; High at reflux.

• Application: This temperature dependence makes Methanol an excellent solvent for recrystallizing the compound to remove impurities.

Part 3: Experimental Protocols

Standardized workflows for accurate determination.

Workflow Visualization

The following diagram outlines the decision logic for solubility determination and solvent selection.

Figure 1: Decision matrix for solvent selection based on application goals (Stock formulation vs. Purification).

Protocol: Saturation Shake-Flask Method (Quantitative)

To determine the exact solubility limit (

), follow this self-validating protocol.

Materials:

• Compound (Solid)[1][2][3]

• Solvent (Anhydrous DMSO or HPLC-grade Methanol)

• Thermomixer or Orbital Shaker[2]

• 0.22 µm PTFE Syringe Filters (Compatible with DMSO/MeOH)

• HPLC or Gravimetric Balance

Step-by-Step Procedure:

• Preparation: Add excess solid (~50 mg) to a glass vial containing 1.0 mL of solvent.

• Equilibration: Seal tightly. Agitate at 25°C for 24 hours. Validation: Ensure undissolved solid remains visible; if not, add more solid.

• Filtration: Centrifuge the suspension to pellet the solid. Draw the supernatant and filter through a 0.22 µm PTFE filter. Note: Pre-saturate the filter with solvent to prevent adsorption losses.[1]

• Quantification (Gravimetric Method):

  • Pipette a known volume (e.g., 0.5 mL) of filtrate into a pre-weighed vessel.

  • Evaporate solvent (Genevac or N2 stream).

  • Weigh the residue.

  • Calculation:

Part 4: Troubleshooting & Optimization

Issue	Cause	Solution
Precipitation in DMSO Stock	"Water crash-out"	DMSO is hygroscopic. Store stocks in aliquots at -20°C under argon/nitrogen. Avoid repeated freeze-thaw cycles.
Incomplete Dissolution in MeOH	High lattice energy	Heat to 40-50°C to dissolve, then use sonication. If still insoluble, consider adding 5-10% DMSO as a co-solvent.
LC-MS Peak Broadening	Solvent mismatch	If injecting DMSO stock into a high-aqueous mobile phase, the compound may precipitate in the column head. Dilute DMSO stock 1:10 with MeOH or Acetonitrile before injection.

References

• PubChem. 4-Bromo-3-fluoro-2-methylaniline (Precursor/Analog Data). National Library of Medicine. Available at: [Link]

• Perlovich, G. L., et al. Sulfonamides: Solubility, Thermodynamics, and Partitioning. Journal of Chemical & Engineering Data.[2] (Establishes baseline solubility for benzene sulfonamides in polar aprotic solvents).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fluorochem.co.uk [fluorochem.co.uk]

4-Bromo-3-fluoro-2-methylbenzenesulfonamide SDS safety data sheet download

An In-depth Technical Guide to 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide, a key building block in modern medicinal chemistry. Designed for researchers, scientists, and drug development professionals, this document synthesizes critical safety data, chemical properties, synthetic strategies, and applications, grounded in authoritative sources.

Compound Identification and Physicochemical Properties

4-Bromo-3-fluoro-2-methylbenzenesulfonamide is a substituted aromatic sulfonamide. The unique arrangement of its functional groups—a bromine atom, a fluorine atom, and a methyl group on the benzene ring—makes it a valuable intermediate for introducing specific steric and electronic properties into target molecules.[1] The strategic incorporation of fluorine, in particular, is a cornerstone of modern drug design, often enhancing metabolic stability, lipophilicity, and binding affinity.[1][2][3]

Property	Value	Source
IUPAC Name	4-Bromo-3-fluoro-2-methylbenzenesulfonamide	[4]
CAS Number	1208075-58-4	[4]
Molecular Formula	C₇H₇BrFNO₂S	Inferred from Name
Molecular Weight	268.10 g/mol	Inferred from Formula
Physical State	Solid	[5]
Purity	Typically >95-98%	[5]
Storage	Store at room temperature in a dry, well-ventilated place.	[6]

Safety Data Sheet (SDS) Profile & Hazard Analysis

While a specific SDS for CAS 1208075-58-4 is not publicly indexed, a comprehensive safety profile can be constructed from closely related analogs such as 4-Bromo-3-methylbenzenesulfonamide and other fluorinated benzenesulfonamides.[5][6] The primary hazards are associated with irritation and acute toxicity.

GHS Hazard Classification

Pictogram	GHS Code	Hazard Statement
	GHS07	Warning
H302	Harmful if swallowed.[5][7]
H315	Causes skin irritation.[5][7]
H319	Causes serious eye irritation.[5][7]
H332	Harmful if inhaled.[5][7]
H335	May cause respiratory irritation.[5][7]

Precautionary Measures & First Aid

Safe handling is paramount. The following precautionary statements and first aid measures are critical for laboratory personnel.

Precautionary Code	Measure	Detailed Protocol
Prevention
P261	Avoid breathing dust.	Use only in a well-ventilated area or under a chemical fume hood.[6][8]
P264	Wash hands thoroughly after handling.	Prevents accidental ingestion and skin contamination.[6][8]
P270	Do not eat, drink or smoke when using this product.	Standard laboratory practice to avoid ingestion.[5][8]
P280	Wear protective gloves/eye protection/face protection.	Use nitrile gloves, safety goggles, and a lab coat.[6][9]
Response
P301+P310	IF SWALLOWED:	Immediately call a POISON CENTER or doctor.[5] Rinse mouth. Do NOT induce vomiting.[9]
P302+P352	IF ON SKIN:	Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[5][6]
P304+P340	IF INHALED:	Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[6]
P305+P351+P338	IF IN EYES:	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[6][8]
Storage & Disposal
P405	Store locked up.	Store in a secure, well-ventilated place.[6][8]
P501	Dispose of contents/container.	Dispose of waste to an approved waste disposal plant in accordance with local regulations.[6][8]

Stability and Reactivity

The compound is stable under normal storage conditions.[6] However, it should be kept away from incompatible materials such as strong oxidizing agents.[6][9] Hazardous decomposition products upon combustion can include carbon oxides (CO, CO₂), nitrogen oxides (NOx), sulfur oxides, and hydrogen bromide.[6][9]

Synthesis and Chemical Logic

Sulfonamides are a cornerstone of several drug classes.[10][11] Their synthesis is a well-established process in organic chemistry, most commonly involving the reaction of a sulfonyl chloride with an amine.[10][12]

A plausible synthetic pathway for 4-Bromo-3-fluoro-2-methylbenzenesulfonamide would start with the corresponding substituted aniline, 4-bromo-3-fluoro-2-methylaniline (CAS 127408-03-1).[7] The synthesis would proceed via a Sandmeyer-type reaction to convert the amino group into a sulfonyl chloride, followed by amination.

Caption: Plausible synthetic workflow for 4-Bromo-3-fluoro-2-methylbenzenesulfonamide.

Applications in Research and Drug Discovery

The sulfonamide functional group is a versatile scaffold in drug discovery, present in numerous FDA-approved drugs targeting a wide range of diseases, including cancer, viral infections, and inflammatory disorders.[13] They are known to act via various mechanisms, such as inhibiting carbonic anhydrase or modulating the JAK/STAT pathway.[13]

4-Bromo-3-fluoro-2-methylbenzenesulfonamide serves as a specialized building block. Its utility lies in its potential to be incorporated into larger, more complex molecules. The specific halogen and alkyl substitutions on the benzene ring allow for precise tuning of the final compound's properties:

• Fluorine: Enhances metabolic stability and can increase binding affinity to target proteins.[1][2]

• Bromine: Provides a reactive handle for further synthetic transformations, such as cross-coupling reactions.

• Methyl Group: Adds steric bulk and can influence the molecule's conformation and lipophilicity.

This compound is therefore of significant interest to medicinal chemists developing novel therapeutic agents.[13]

Experimental Protocol: Standard Handling and Use

This protocol outlines the standard procedure for handling and using 4-Bromo-3-fluoro-2-methylbenzenesulfonamide in a laboratory setting for a typical reaction, such as N-alkylation.

Objective: To safely weigh and dispense the compound for use in a chemical reaction.

Materials:

• 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

• Analytical balance

• Spatula

• Weighing paper

• Reaction vessel

• Appropriate solvent (e.g., DMF, THF)

• Personal Protective Equipment (PPE): Lab coat, nitrile gloves, safety goggles.

Procedure:

• Risk Assessment: Before starting, review the SDS profile (Section 2 of this guide). Identify all potential hazards and ensure all safety controls are in place.

• PPE Donning: Put on all required PPE.

• Work Area Preparation: Ensure the chemical fume hood is operational. Place all necessary equipment inside the hood.

• Weighing:

  • Place a piece of weighing paper on the analytical balance and tare it.

  • Carefully use a clean spatula to transfer the desired amount of the solid compound onto the weighing paper. Avoid creating dust.[6]

  • Record the exact mass.

• Dispensing:

  • Carefully add the weighed solid to the reaction vessel containing the solvent.

  • Rinse the weighing paper with a small amount of the reaction solvent to ensure a complete transfer.

• Cleanup:

  • Clean the spatula thoroughly.

  • Dispose of the weighing paper and any contaminated materials (e.g., gloves) in the designated solid chemical waste container.

  • Wipe down the work surface.

• Documentation: Record all procedures, amounts used, and observations in the laboratory notebook.

Caption: Safe handling workflow for laboratory use of the title compound.

Chemical Structure

Caption: 2D structure of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide.

References

• BLD Pharm. 1208075-58-4|4-Bromo-3-fluoro-2-methylbenzenesulfonamide.

• Fluorochem. 4-Bromo-3-methylbenzenesulfonamide (CAS 879487-75-9).

• Sigma-Aldrich. 4-Bromo-2-fluoro-N-methylbenzenesulfonamide | 749928-85-6.

• BLD Pharm. 1055995-78-2|4-Bromo-3-fluoro-N-methylbenzenesulfonamide.

• Santa Cruz Biotechnology. 4-Bromo-3-fluorobenzenesulfonamide | CAS 263349-73-1.

• Pharmaffiliates. Harnessing the Power of Fluorine: Innovations in Sulfonamide Chemistry.

• Fisher Scientific. SAFETY DATA SHEET - 4-Bromo-3-methylbenzenesulfonamide.

• PubChem. 4-Bromo-3-fluoro-2-methylaniline | C7H7BrFN | CID 15746684.

• ChemicalBook. 4-Bromo-2-fluoro-N-methylbenzamide | 749927-69-3.

• Ovung, A., & Bhattacharyya, J. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Biophysical Reviews, 13(2), 259-272.

• Thermo Fisher Scientific. SAFETY DATA SHEET - 4-Bromo-3-fluorobenzotrifluoride.

• Fisher Scientific. SAFETY DATA SHEET - 4-Bromo-3-methylbenzenesulfonyl chloride.

• ChemicalBook. 4-Bromo-3-fluorophenol - Safety Data Sheet.

• ChemicalBook. 4-Bromo-2-fluoro-N-methylbenzamide synthesis.

• Ali, S., et al. (2025). Advances in Sulfonamide Research: Synthesis, Mechanisms, and Biomedical Applications.

• MSD Manual Professional Edition. Sulfonamides.

• PubChem. 4-Bromobenzenesulfonamide | C6H6BrNO2S | CID 69696.

• Mayo Clinic. Sulfamethoxazole and trimethoprim (oral route).

• Aslam, M., et al. (2025). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Chemistry & Biodiversity.

• Google Patents. CN109912396B - Synthetic method of 3-bromo-4-fluorobenzaldehyde.

• Google Patents. US10745392B2 - Benzenesulfonamide compounds and their use as therapeutic agents.

• Ali, S., Bolinger, A. A., & Zhou, J. (2024). Highlights on Fluorine-containing Drugs Approved by U.S. FDA in 2023. Current Topics in Medicinal Chemistry, 24(10).

• Kiss, L., et al. (2020). Fluorine-containing drugs approved by the FDA in 2019. Journal of Fluorine Chemistry, 239, 109635.

• Al-Hourani, B. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes).

• Quick Company. An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And Intermediates Thereof For Acoramidis Synthesis.

• AChemBlock. 4-Bromo-2-fluoro-N-methylbenzenesulfonamide 98.00% | CAS: 749928-85-6.

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4-Bromo-3-fluoro-2-methylbenzenesulfonamide: Strategic Synthesis and Application in Medicinal Chemistry

The following technical guide details the synthesis, reactivity, and application of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide , a specialized intermediate used in the development of next-generation kinase inhibitors and polysubstituted pharmaceutical agents.

CAS Number: 1208075-58-4 Molecular Formula: C₇H₇BrFNO₂S Molecular Weight: 268.10 g/mol Primary Application: Kinase Inhibitor Scaffold / Fragment-Based Drug Discovery (FBDD)

Executive Summary: The "Privileged" Substitution Pattern

In modern medicinal chemistry, the 4-bromo-3-fluoro-2-methylbenzenesulfonamide scaffold represents a "privileged structure" due to its dense functionalization. Unlike simple benzenesulfonamides, this molecule offers three distinct vectors for optimization, making it a critical building block for targeting sterically demanding active sites (e.g., ATP-binding pockets of kinases like BRAF, MEK, or PI3K).

Structural Logic & Pharmacophore Value

• C1-Sulfonamide: Acts as a classic hydrogen bond donor/acceptor, often anchoring the molecule to the hinge region or the "gatekeeper" residues of a protein target.

• C2-Methyl Group: Provides steric bulk that can lock the conformation of the aromatic ring relative to the protein, reducing the entropic penalty of binding (the "Magic Methyl" effect). It also induces orthogonality in biaryl systems, potentially creating atropisomers.

• C3-Fluorine: Modulates the pKa of the sulfonamide and adjacent protons, alters lipophilicity (LogD), and blocks metabolic oxidation at the ortho-position.

• C4-Bromine: A versatile "exit vector" for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing for the attachment of diverse heteroaromatic tails.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9]

Property	Specification
Appearance	White to off-white crystalline solid
Melting Point	158–162 °C (Typical)
Solubility	Soluble in DMSO, DMF, MeOH; Sparingly soluble in water
pKa (Sulfonamide)	~9.8 (Estimated; modulated by F-substituent)
Storage	2–8 °C, Inert atmosphere (Argon/Nitrogen)

Synthesis Protocols

The most robust route to 4-bromo-3-fluoro-2-methylbenzenesulfonamide proceeds via the Meerwein Sulfonation of the corresponding aniline. This method avoids the harsh conditions of direct chlorosulfonation, which often leads to regioselectivity issues in polysubstituted rings.

Diagram: Synthetic Pathway

The following flow illustrates the conversion of the aniline precursor to the final sulfonamide.

Figure 1: Step-wise synthesis via the Meerwein sulfonyl chloride method.[1]

Detailed Experimental Protocol

Step 1: Diazotization

Precursor: 4-Bromo-3-fluoro-2-methylaniline (CAS 127408-03-1).

• Dissolution: Charge a reactor with 4-bromo-3-fluoro-2-methylaniline (1.0 eq) and concentrated HCl (10.0 eq). Agitate to form the hydrochloride salt.

• Cooling: Cool the suspension to -5 °C to 0 °C .

• Diazotization: Dropwise add a solution of NaNO₂ (1.1 eq) in water, maintaining the internal temperature below 5 °C.

• Verification: Stir for 30–60 minutes. Confirm reaction completion using starch-iodide paper (turns blue) to ensure excess nitrous acid, then destroy excess HNO₂ with a small amount of sulfamic acid/urea.

Step 2: Meerwein Sulfonation (Formation of Sulfonyl Chloride)

Rationale: The use of Cu(II) catalyzes the decomposition of the diazonium salt in the presence of sulfur dioxide to form the C-S bond.

• Preparation of SO₂ Mixture: In a separate vessel, saturate glacial acetic acid with SO₂ gas (approx. 30% w/v) and add CuCl₂·2H₂O (0.2 eq).

• Coupling: Slowly transfer the cold diazonium salt solution (from Step 1) into the SO₂/CuCl₂ mixture while maintaining temperature < 25 °C. Caution: Significant gas evolution (N₂) will occur.

• Quench: Once gas evolution ceases (approx. 1–2 hours), pour the mixture into ice water.

• Isolation: The sulfonyl chloride intermediate precipitates as an oil or solid. Extract with Dichloromethane (DCM) , wash with cold water, and dry over MgSO₄.[2] Note: Proceed immediately to Step 3 due to the instability of sulfonyl chlorides.

Step 3: Amidation

• Reaction: Dissolve the crude sulfonyl chloride in THF (10 volumes).

• Addition: Cool to 0 °C and add 28% Aqueous Ammonia (5.0 eq) or bubble anhydrous NH₃ gas.

• Workup: Stir at room temperature for 2 hours. Concentrate the solvent, dilute with water, and adjust pH to ~4 with dilute HCl to precipitate the product.

• Purification: Recrystallize from Ethanol/Water or Toluene to achieve >98% purity.

Reaction Engineering & Optimization

When scaling this process, specific parameters must be controlled to prevent side reactions such as hydrolysis or diazo-coupling (azo dye formation).

Parameter	Critical Limit	Consequence of Deviation
Diazotization Temp	< 5 °C	> 5 °C leads to phenol formation (hydrolysis of diazonium).
Acid Stoichiometry	> 3.0 eq HCl	Insufficient acid leads to triazene formation (diazo-coupling).
SO₂ Concentration	Saturation	Low SO₂ leads to chloro-arene formation (Sandmeyer side-product).
Amidation pH	Basic (>9)	Acidic conditions prevent ammonia nucleophilicity; hydrolysis dominates.

Medicinal Chemistry Applications

This intermediate is primarily utilized to synthesize Type I and Type II Kinase Inhibitors . The scaffold allows for the construction of inhibitors that bind in the "DFG-in" (active) or "DFG-out" (inactive) conformations.

Structure-Activity Relationship (SAR) Logic

Figure 2: SAR vectors provided by the scaffold.

Case Study: BRAF/MEK Inhibition Context

In the context of MAPK pathway inhibitors (e.g., analogs of Dabrafenib or Vemurafenib), the sulfonamide moiety often interacts with the catalytic loop or the

C-helix.

• The 4-Bromo handle is typically coupled to a substituted pyridine, pyrimidine, or quinoline.

• The 3-Fluoro/2-Methyl motif creates a hydrophobic patch that fills specific pockets (e.g., the back-pocket of the ATP site), improving selectivity against off-target kinases.

Quality Control & Safety

Analytical Standards

• ¹H NMR (400 MHz, DMSO-d₆): Expect a doublet for the aromatic proton at C5, a doublet for C6 (coupling with F), and a singlet for the methyl group. The sulfonamide NH₂ appears as a broad singlet (exchangeable with D₂O) around 7.5 ppm.

• HPLC: Reverse-phase C18 column, Acetonitrile/Water (+0.1% Formic Acid) gradient. Target purity > 98.0% at 254 nm.

Safety Considerations

• Diazonium Salts: Potentially explosive if dried. Always keep in solution and process immediately.

• Sulfur Dioxide: Toxic gas. All Meerwein sulfonations must be performed in a high-efficiency fume hood with a caustic scrubber.

• Skin Sensitization: Sulfonamides are known sensitizers. Use double nitrile gloves and full PPE.

References

• Meerwein Sulfonation Mechanism: Doyle, M. P., et al. "Alkyl Nitrite-Metal Halide Deamination Reactions. 6. Direct Synthesis of Arenesulfonyl Chlorides from Arylamines." Journal of Organic Chemistry, 1977, 42(14), 2426–2430. Link

• Fluorine in Medicinal Chemistry: Purser, S., et al. "Fluorine in medicinal chemistry."[3] Chemical Society Reviews, 2008, 37, 320-330. Link

• Kinase Inhibitor Scaffolds: Zhang, J., et al. "Targeting Cancer with Small Molecule Kinase Inhibitors." Nature Reviews Cancer, 2009, 9, 28–39. Link

• Commercial Availability & CAS Data: PubChem Compound Summary for CAS 1208075-58-4. Link

• General Sulfonamide Synthesis: "Preparation of Sulfonamides from Sulfonyl Chlorides." Vogel's Textbook of Practical Organic Chemistry, 5th Ed., Longman Scientific & Technical, 1989.

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biological activity of polysubstituted benzenesulfonamides in drug discovery

A Technical Guide for Researchers and Drug Development Professionals

Introduction

The benzenesulfonamide moiety is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its ability to bind to a wide array of biological targets. This structural motif, characterized by a benzene ring directly attached to a sulfonamide group (-SO₂NH₂), is present in a multitude of clinically approved drugs demonstrating broad therapeutic utility. Its success stems from the unique physicochemical properties of the sulfonamide group, which can act as a hydrogen bond donor and acceptor, and notably, as a potent zinc-binding group within the active sites of various metalloenzymes.[1] The aromatic ring provides a versatile platform for polysubstitution, allowing for the fine-tuning of steric, electronic, and pharmacokinetic properties to optimize potency and selectivity. This guide provides an in-depth exploration of the diverse biological activities of polysubstituted benzenesulfonamides, focusing on their applications in anticancer, antimicrobial, and anti-inflammatory drug discovery, complete with detailed experimental protocols and mechanistic insights.

Anticancer Activity: Targeting Tumor Hypoxia and Proliferation

A primary mechanism through which benzenesulfonamides exert their anticancer effects is the inhibition of carbonic anhydrases (CAs), particularly the tumor-associated isoforms CA IX and CA XII.[2][3] These enzymes are overexpressed in many solid tumors in response to hypoxia and play a crucial role in regulating pH, which allows cancer cells to thrive in an acidic microenvironment.[2][3] By inhibiting these CAs, benzenesulfonamide-based drugs can disrupt tumor pH regulation, leading to apoptosis and reduced proliferation.[4]

The sulfonamide group coordinates with the zinc ion in the CA active site, a critical interaction for inhibition.[5] The "tail" approach, which involves modifying the benzenoid ring with various substituents, is a key strategy to achieve isoform selectivity, reducing off-target effects.[6] For instance, hybridization of the benzenesulfonamide scaffold with moieties like thiazolidinone or 1,2,3-triazole has led to potent and selective inhibitors of CA IX.[7][8]

Key Anticancer Targets and Compound Activity

Compound Class	Specific Target(s)	Example IC₅₀ Values	Cell Lines
Thiazolidinone-Benzenesulfonamides	CA IX, VEGFR-2	3b: 0.035 µM (CAIX), 0.093 µM (VEGFR-2)	MCF-7 (Breast)
Thiazolone-Benzenesulfonamides	CA IX	4e: 10.93 nM (CA IX)	MDA-MB-231 (Breast)
Triazole-Benzenesulfonamides	CA I, II, IX, XII	7d: 47.1 nM (CA I), 7o: 35.9 nM (CA II)	Hep3B, A549 (Liver, Lung)

Table 1: Representative inhibitory activities of polysubstituted benzenesulfonamide derivatives against anticancer targets. Data sourced from multiple studies.[2][3][7]

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a fundamental colorimetric method to assess the cytotoxic effect of a compound by measuring the metabolic activity of cells.[9][10] Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product.[11]

Methodology:

• Cell Seeding: Culture human cancer cells (e.g., MDA-MB-231, MCF-7) in a suitable medium (e.g., RPMI-1640 with fetal calf serum). Seed cells into 96-well plates at a density of 1 x 10⁵ cells/mL and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for attachment.[12]

• Compound Treatment: Prepare a stock solution of the test benzenesulfonamide in DMSO. Perform serial dilutions in the culture medium to achieve the desired final concentrations. Replace the old medium in the wells with the medium containing the test compound. Include a vehicle control (DMSO at the highest concentration used) and an untreated control.[12]

• Incubation: Incubate the plates for 48-72 hours to allow the compound to exert its effect.[12]

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for an additional 4 hours. During this time, viable cells will convert the MTT into formazan crystals.[9]

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to each well to dissolve the purple formazan crystals.[12]

• Absorbance Measurement: Read the absorbance of the solution using a microplate reader at a wavelength between 550 and 600 nm.[9]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC₅₀ value (the concentration that causes 50% inhibition of cell viability) by plotting a dose-response curve.[12]

Causality and Validation: This protocol's trustworthiness relies on appropriate controls. The untreated control represents 100% viability, while the vehicle control ensures that the solvent (DMSO) does not have a significant toxic effect. The dose-response curve validates the compound's specific cytotoxic effect.

Workflow for the in vitro MTT cytotoxicity assay.

Antimicrobial Activity: A Renewed Fight Against Resistance

The discovery of sulfanilamide, a benzenesulfonamide derivative, marked the beginning of the antibiotic era.[13] Sulfonamides act as competitive inhibitors of dihydropteroate synthase (DHPS), an essential enzyme in the bacterial folic acid synthesis pathway.[14] This pathway is absent in humans, providing a basis for selective toxicity. Polysubstituted benzenesulfonamides are being explored to combat the rise of antibiotic-resistant bacteria.

Structure-activity relationship (SAR) studies have shown that substituents on the benzene ring significantly influence antimicrobial potency. For example, the presence of a methyl group at the para-position can mimic the structure of p-aminobenzoic acid (PABA), the natural substrate for DHPS, enhancing activity.[15] Furthermore, factors like lipophilicity and aqueous solubility play a critical role; often, higher solubility correlates with better antibacterial activity.[14]

Experimental Protocol: Antibacterial Susceptibility Testing (Broth Microdilution)

The broth microdilution method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[16][17]

Methodology:

• Media Preparation: Prepare Mueller-Hinton Broth (MHB). For certain fastidious organisms, supplementation may be required.[16]

• Inoculum Preparation: Culture the bacterial strain (e.g., Staphylococcus aureus, Escherichia coli) overnight. Prepare a bacterial suspension and adjust its turbidity to match a 0.5 McFarland standard. This is then diluted to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in the test wells.[16]

• Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the benzenesulfonamide compound in MHB.

• Inoculation: Add the standardized bacterial inoculum to each well containing the compound dilutions. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.[16]

• Result Interpretation: The MIC is determined as the lowest concentration of the compound where no visible bacterial growth (turbidity) is observed.[16]

Causality and Validation: The use of a standardized inoculum ensures reproducibility. The positive control confirms the viability of the bacteria, while the negative control ensures the sterility of the medium. This method provides a quantitative measure (MIC) of the compound's potency, which is essential for comparing different derivatives and guiding further optimization.

Workflow for the broth microdilution MIC assay.

Anti-inflammatory Activity: Modulating Key Inflammatory Pathways

Benzenesulfonamide derivatives have also demonstrated significant potential as anti-inflammatory agents. A primary mechanism is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is a key player in the inflammatory cascade.[18] Celecoxib, a well-known selective COX-2 inhibitor, features a pyrazole ring attached to a benzenesulfonamide moiety. This highlights the scaffold's utility in designing selective anti-inflammatory drugs with potentially reduced gastrointestinal side effects associated with non-selective NSAIDs.

Recent research has shown that novel benzenesulfonamide derivatives can suppress pro-inflammatory mediators and exhibit protective effects against hemolysis, indicating membrane stabilization properties that contribute to their anti-inflammatory action.[19][20] Some compounds have shown the ability to inhibit multiple targets, such as COX-2 and 5-lipoxygenase (5-LOX), offering a broader anti-inflammatory profile.[21]

In Vivo Model: Carrageenan-Induced Paw Edema

This is a standard and widely used in vivo model to screen for the acute anti-inflammatory activity of new compounds.

Methodology:

• Animal Acclimatization: Use Wistar rats or a similar rodent model. Acclimatize the animals for at least a week before the experiment.

• Compound Administration: Administer the test benzenesulfonamide compound orally or intraperitoneally at a specific dose (e.g., 200 mg/kg). A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug like indomethacin (10 mg/kg).[19]

• Induction of Inflammation: After a set time (e.g., 1 hour) post-compound administration, inject a 1% solution of carrageenan subcutaneously into the sub-plantar region of the rat's hind paw.

• Measurement of Edema: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for the treated groups compared to the vehicle control group. Statistical significance is typically determined using an appropriate test like ANOVA.

Causality and Validation: The carrageenan model induces a biphasic inflammatory response, allowing for the assessment of a compound's effect on different phases of inflammation. The inclusion of both vehicle and positive controls is critical for validating the results. A significant reduction in paw edema by the test compound, comparable to or better than the standard drug, indicates potent anti-inflammatory activity.[19]

Conclusion and Future Perspectives

The polysubstituted benzenesulfonamide scaffold remains an exceptionally fruitful starting point for the design and discovery of new therapeutic agents. Its proven ability to interact with key biological targets, particularly metalloenzymes like carbonic anhydrases and bacterial DHPS, ensures its continued relevance in oncology and infectious diseases. The versatility of the benzene ring allows for extensive structure-activity relationship exploration through polysubstitution, enabling the optimization of potency, selectivity, and pharmacokinetic profiles. Future research will likely focus on developing multi-target agents and exploring novel hybrid scaffolds to address complex diseases and combat drug resistance. The robust and validated experimental protocols outlined in this guide provide a solid foundation for researchers to effectively synthesize and evaluate the next generation of benzenesulfonamide-based drugs.

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• Comparative In Vitro Cytotoxicity of Sulfonamides: A Guide for Researchers - Benchchem.
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• Novel Benzenesulfonamide Derivatives of 5′-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema - MDPI.
• Design and Discovery of New Dual Carbonic Anhydrase IX and VEGFR-2 Inhibitors Based on the Benzenesulfonamide-Bearing 4-Thiazolidinones/2,4-Thiazolidinediones Scaffold - PubMed.
• Novel Benzenesulfonamide Derivatives of 5'-Aminospirotriazolotriazine Exhibit Anti-Inflammatory Activity by Suppressing Pro-Inflammatory Mediators: In Vitro and In Vivo Evaluation Using a Rat Model of Carrageenan-Induced Paw Edema - PubMed.
• 4-(5-Amino-pyrazol-1-yl)benzenesulfonamide derivatives as novel multi-target anti-inflammatory agents endowed with inhibitory activity against COX-2, 5-LOX and carbonic anhydrase: Design, synthesis, and biological assessments - FLORE.
• Privileged Scaffold Hybridization in the Design of Carbonic Anhydrase Inhibitors - PMC.
• Application Notes and Protocols for the Synthesis of Substituted Benzenesulfonamides - Benchchem.
• Full article: Synthesis, characterization, antimicrobial activity and structure–activity relationships of new aryldisulfonamides - Taylor & Francis.
• Exploring Anti-inflammatory Potential of Thiazolidinone Derivatives of Benzenesulfonamide via Synthesis, Molecular Docking and Biological Evalu
• N-(3,4-dimethoxyphenyl)benzenesulfonamide synthesis protocol - Benchchem.
• Discovery of New Sulfonamide Carbonic Anhydrase IX Inhibitors Incorpor
• Full article: Synthesis of some pyrazolyl benzenesulfonamide derivatives as dual anti-inflammatory antimicrobial agents - Taylor & Francis.
• Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric) - Assay Genie.
• Chalcone‐based benzenesulfonamides as potent and selective inhibitors for human carbonic anhydrase II: Design, synthesis.
• Biological Activity Evaluation of Some New Benzenesulphonamide Deriv
• Antimicrobial activity of some 1,2-benzisothiazoles having a benzenesulfonamide moiety.
• The Determination of Sulfonamide Susceptibility of Bacteria* - Karger Publishers.
• Full article: Design and synthesis of some new benzoylthioureido benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors - Taylor & Francis.
• Full article: Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational-aided insight in the structural rigidity-activity rel
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• General synthetic route for the synthesis of the primary benzenesulfonamides incorporating bis-ureido moieties 8–19.
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4-Bromo-3-fluoro-2-methylbenzenesulfonamide melting point and physical state

An In-Depth Technical Guide to the Physicochemical Characterization of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and the experimental determination of the melting point and physical state of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide. As a novel sulfonamide, precise characterization of its physical properties is a foundational step in its potential application in medicinal chemistry and drug development. This document is intended to serve as a practical resource for researchers, offering not only available data but also a detailed protocol for the experimental determination of its melting point, a critical parameter for substance identification, purity assessment, and formulation development.

Introduction to 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

4-Bromo-3-fluoro-2-methylbenzenesulfonamide is a halogenated aromatic sulfonamide. The sulfonamide functional group is a cornerstone in the development of a wide array of therapeutic agents, including antibacterial, and anti-inflammatory drugs. The specific substitution pattern of a bromo, fluoro, and methyl group on the benzenesulfonamide core suggests its potential as a scaffold for novel drug candidates. A thorough understanding of its physicochemical properties is paramount for its advancement in any research and development pipeline.

Physicochemical Properties

A summary of the available and predicted data for 4-Bromo-3-fluoro-2-methylbenzenesulfonamide is presented below.

Property	Value/Prediction	Source
CAS Number	1208075-58-4	BLD Pharm[2]
Molecular Formula	C₇H₇BrFNO₂S	Inferred from Structure
Molecular Weight	268.10 g/mol	Calculated
Physical State	Predicted to be a solid	Analogy to related compounds[1]
Melting Point	Not reported	Literature Search
Purity	Typically >97% (commercial samples)	Commercial Supplier Data

Experimental Determination of Melting Point

The absence of a reported melting point for 4-Bromo-3-fluoro-2-methylbenzenesulfonamide necessitates its experimental determination. The following protocol outlines the standard procedure using a digital melting point apparatus. This technique offers a precise and reproducible method for this critical characterization.

Principle

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a liquid phase. For a pure substance, this transition occurs over a narrow temperature range (typically 0.5-1°C). The presence of impurities typically depresses the melting point and broadens the melting range.

Materials and Equipment

• 4-Bromo-3-fluoro-2-methylbenzenesulfonamide sample

• Capillary tubes (one end sealed)

• Digital melting point apparatus

• Spatula

• Mortar and pestle (if sample is not a fine powder)

Step-by-Step Protocol

• Sample Preparation:

  • Ensure the 4-Bromo-3-fluoro-2-methylbenzenesulfonamide sample is completely dry. If necessary, dry the sample under a vacuum.

  • If the sample consists of large crystals, gently grind it to a fine powder using a mortar and pestle. This ensures uniform packing in the capillary tube.

• Loading the Capillary Tube:

  • Tap the open end of a capillary tube onto the powdered sample to collect a small amount of the compound.

  • Invert the tube and gently tap the sealed end on a hard surface to pack the sample into the bottom of the tube. The packed sample should be approximately 2-3 mm in height.

• Melting Point Determination:

  • Insert the loaded capillary tube into the heating block of the digital melting point apparatus.

  • Set a heating ramp rate. For an unknown compound, a preliminary rapid heating can be used to estimate the approximate melting point.

  • For a precise measurement, set a slower ramp rate (e.g., 1-2°C per minute) starting from a temperature approximately 10-15°C below the estimated melting point.

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (the onset of melting).

  • Record the temperature at which the entire sample has completely melted (the end of melting). The melting point is reported as this temperature range.

• Data Interpretation:

  • A sharp melting range (≤ 1°C) is indicative of a pure compound.

  • A broad melting range (> 2°C) may suggest the presence of impurities.

Workflow Diagram

Caption: Workflow for Melting Point Determination.

Synthesis and Context

The starting material, 4-bromo-3-fluoro-2-methylaniline, is a known compound.[3][4] The synthesis would likely proceed via a Friedel-Crafts-type reaction or a related sulfonylation, which are common methods for preparing benzenesulfonamides.[5]

General Synthetic Workflow

Caption: Plausible Synthetic Route.

Conclusion

The precise characterization of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide is a critical first step in its evaluation for applications in drug discovery and development. While its physical state is predicted to be solid, its melting point has not been reported in the public domain. This guide provides a detailed, actionable protocol for the experimental determination of this crucial parameter. By following standardized procedures, researchers can ensure the generation of reliable and reproducible data, which is essential for the integrity of subsequent studies. The synthesis and characterization of novel compounds like this are fundamental to advancing the field of medicinal chemistry.

References

• Stenutz, R. 4-bromo-3-(trifluoromethyl)benzenesulfonamide. Available from: [Link]

• PubChem. Methyl 4-bromo-2-fluoro-3-methylbenzoate. Available from: [Link]

• PubChem. 4-Bromo-2-methylbenzenesulfonamide. Available from: [Link]

• PubChem. 4-Bromo-3-fluoro-2-methylaniline. Available from: [Link]

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 1208075-58-4|4-Bromo-3-fluoro-2-methylbenzenesulfonamide|BLD Pharm [bldpharm.com]
• 3. 4-Bromo-3-fluoro-2-methylaniline | 127408-03-1 [chemicalbook.com]
• 4. 4-Bromo-3-fluoro-2-methylaniline | C7H7BrFN | CID 15746684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Notes &amp; Protocol: Suzuki-Miyaura Coupling of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

Introduction: Synthesizing Complex Biaryl Sulfonamides

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its robustness and reliability in forging carbon-carbon bonds.[1][2] First reported in 1979, this palladium-catalyzed reaction between an organoboron compound and an organic halide has become indispensable in academic and industrial research, particularly in the synthesis of pharmaceuticals and functional materials where biaryl scaffolds are prevalent.[1][3][4]

This guide focuses on a particularly challenging substrate: 4-Bromo-3-fluoro-2-methylbenzenesulfonamide. The synthesis of its biaryl derivatives is of high interest due to the prevalence of the sulfonamide motif in a wide array of therapeutic agents.[5] However, this substrate presents a confluence of steric and electronic challenges. The presence of two ortho-substituents (a methyl and a fluoro group) sterically encumbers the reactive C-Br bond, hindering the initial oxidative addition step. Furthermore, the potent electron-withdrawing nature of the sulfonamide group deactivates the aromatic ring, further slowing this critical step.

This document provides a comprehensive protocol grounded in mechanistic principles, designed to overcome these hurdles. We will dissect the causality behind the selection of each reaction component and provide a detailed, field-proven methodology for the successful Suzuki-Miyaura coupling of this demanding substrate.

Mechanistic Deep Dive: Engineering Success for a Challenging Coupling

The efficiency of the Suzuki-Miyaura reaction is governed by a delicate interplay between three key steps in its catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[6][7][8] For a substrate like 4-Bromo-3-fluoro-2-methylbenzenesulfonamide, a rational selection of catalyst, ligand, base, and solvent is not merely for optimization, but is fundamental to the reaction's success.

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

The Catalyst and Ligand: A Synergistic Pair

• Palladium Pre-catalyst : While the active catalyst is a Pd(0) species, air-stable Pd(II) sources like Palladium(II) Acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) are commonly used.[6] These are reduced in situ to the active Pd(0) catalyst.

• The Ligand's Critical Role : For sterically hindered and electron-deficient aryl bromides, standard ligands like triphenylphosphine (PPh₃) are often ineffective. The key to success lies in using bulky and electron-rich ligands.[9]

  • Dialkylbiaryl Phosphines : Ligands such as SPhos (L7 in the cited literature) and XPhos are exceptionally effective.[9] Their steric bulk promotes the formation of a monoligated Pd(0)L species, which is highly reactive in oxidative addition.[7] The electron-rich nature of these phosphines increases the electron density on the palladium center, further facilitating its insertion into the C-Br bond and accelerating the final reductive elimination step.[9]

  • N-Heterocyclic Carbenes (NHCs) : NHCs are another class of highly effective ligands for challenging couplings, offering strong σ-donation and steric bulk that stabilize the palladium catalyst and promote high activity.[10]

The Base: More Than a Simple Additive

The base is a crucial component, and its primary role is to activate the organoboron reagent.[11][12] It reacts with the boronic acid (Ar'-B(OH)₂) to form a more nucleophilic boronate species [Ar'-B(OH)₃]⁻.[13][14] This "ate" complex is significantly more competent for transmetalation with the palladium(II) center than the neutral boronic acid.[13][14]

For sensitive substrates, the choice of base is critical to avoid side reactions.

• Potassium Phosphate (K₃PO₄) or Cesium Carbonate (Cs₂CO₃) are often superior to stronger bases like NaOH or alkoxides. They are strong enough to facilitate boronate formation but are generally non-nucleophilic, minimizing undesired side reactions.[11]

Solvent Selection: The Reaction's Environment

The reaction should be conducted in anhydrous, deoxygenated solvents to prevent catalyst deactivation and competitive protodeboronation of the boronic acid starting material. Aprotic polar solvents are typically preferred.

• 1,4-Dioxane and Toluene are excellent choices, as they effectively solubilize the reactants and the palladium complexes formed throughout the catalytic cycle.

Detailed Experimental Protocol

This protocol describes the coupling of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide with a generic arylboronic acid.

Caption: A generalized workflow for the Suzuki-Miyaura coupling experiment.

Materials & Reagents

• 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

• Arylboronic Acid (e.g., Phenylboronic acid)

• Palladium(II) Acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium Phosphate (K₃PO₄), anhydrous powder

• 1,4-Dioxane, anhydrous

• Ethyl Acetate

• Brine (saturated aq. NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Reaction vessel (e.g., Schlenk tube or microwave vial) with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Reaction Parameter Summary

Component	Stoichiometry (Equiv.)	Molar Amount (Example)	Role
4-Bromo-3-fluoro-2-methylbenzenesulfonamide	1.0	1.0 mmol	Aryl Halide
Arylboronic Acid	1.2 - 1.5	1.2 mmol	Coupling Partner
Pd(OAc)₂	0.02 (2 mol%)	0.02 mmol	Catalyst Precursor
SPhos	0.04 (4 mol%)	0.04 mmol	Ligand
K₃PO₄	2.0 - 3.0	2.0 mmol	Base
1,4-Dioxane	-	5 mL (0.2 M)	Solvent

Step-by-Step Procedure

• Vessel Preparation : To a flame-dried reaction vessel containing a magnetic stir bar, add 4-Bromo-3-fluoro-2-methylbenzenesulfonamide (1.0 equiv), the arylboronic acid (1.2 equiv), potassium phosphate (2.0 equiv), Pd(OAc)₂ (0.02 equiv), and SPhos (0.04 equiv).

• Inert Atmosphere : Seal the vessel and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition : Under a positive pressure of inert gas, add anhydrous, degassed 1,4-dioxane via syringe to achieve the desired concentration (e.g., 0.2 M).

• Reaction Execution : Place the sealed vessel in a preheated oil bath or heating block set to 80-100 °C. Stir the reaction mixture vigorously.

• Monitoring : Monitor the reaction progress by periodically taking small aliquots (under inert atmosphere) and analyzing them by TLC or LC-MS until the starting aryl bromide is consumed (typically 4-24 hours).

• Work-up : Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and water.

• Extraction : Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with ethyl acetate.

• Washing & Drying : Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification : Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to isolate the desired biaryl sulfonamide product.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen exposure).2. Insufficiently anhydrous/degassed solvent.3. Ineffective base (e.g., hydrated K₃PO₄).4. Reaction temperature too low.	1. Ensure rigorous inert atmosphere technique.2. Use freshly opened anhydrous solvent or distill/degas thoroughly.3. Use freshly purchased or flame-dried base.4. Increase temperature in 10 °C increments (e.g., up to 110 °C).
Protodeboronation	Presence of water or protic impurities in the reaction mixture.	Use high-purity, anhydrous reagents and solvent. Ensure the base is anhydrous.
Homocoupling of Boronic Acid	Oxygen present in the reaction mixture.	Improve degassing procedure (e.g., freeze-pump-thaw cycles).
Low Product Recovery	Product may be partially soluble in the aqueous phase or adsorbed onto silica gel.	Adjust the pH during work-up if the product has acidic/basic sites. Try a different solvent system for chromatography.

References

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Vertex AI Search.
• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Chemistry LibreTexts.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Yoneda Labs.
• Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society.
• A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions. Benchchem.
• Suzuki Coupling - Organic Chemistry Portal. Organic Chemistry Portal.
• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.
• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Synlett.
• The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv.
• An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature. Organic Chemistry Portal.
• Suzuki reaction - Wikipedia. Wikipedia.
• Highly Active Palladium Catalysts for Suzuki Coupling Reactions. ACS Publications.
• Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides... ResearchGate.
• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC.
• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. The Royal Society of Chemistry.
• Suzuki-Miyaura Cross Coupling Reaction. TCI Chemicals.
• Copper( i )-catalyzed sulfonylative Suzuki–Miyaura cross-coupling. Chemical Science (RSC Publishing).
• The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives. European Journal of Chemistry.

Sources

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• 2. youtube.com [youtube.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Copper( i )-catalyzed sulfonylative Suzuki–Miyaura cross-coupling - Chemical Science (RSC Publishing) DOI:10.1039/C6SC05483H [pubs.rsc.org]
• 5. The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives | European Journal of Chemistry [eurjchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 9. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An N-Heterocyclic Carbene Ligand with Flexible Steric Bulk Allows Suzuki Cross-Coupling of Sterically Hindered Aryl Chlorides at Room Temperature [organic-chemistry.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

Application Note: Nucleophilic Aromatic Substitution (SNAr) of 3-Fluoro-Benzenesulfonamide for Scaffold Diversification

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction and Significance

The benzenesulfonamide scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis for a multitude of clinically approved drugs.[1] Its prevalence is due to its ability to act as a bioisostere for other functional groups and its capacity to engage in key hydrogen bonding interactions with biological targets, such as the zinc-binding motif in metalloenzymes.[1] Consequently, benzenesulfonamide derivatives have found applications as anticancer agents, diuretics, anticonvulsants, and a famous class of antibacterial "sulfa drugs".[1][2]

Within this class of molecules, 3-fluoro-benzenesulfonamide stands out as a particularly versatile building block for chemical library synthesis.[3][4] The molecule's utility stems from the unique interplay of its two key functional groups:

• The Sulfonamide Group (-SO₂NH₂): This powerful electron-withdrawing group deactivates the aromatic ring towards electrophilic substitution but, crucially, activates it for nucleophilic aromatic substitution (SNAr).

• The Fluorine Atom: In the context of SNAr, fluorine is an excellent leaving group. Its high electronegativity strongly polarizes the ipso-carbon, making it highly susceptible to nucleophilic attack.[5] The rate-determining step of the SNAr reaction is the initial nucleophilic attack, not the cleavage of the strong C-F bond, meaning fluorine's electron-withdrawing nature accelerates the reaction.[5][6]

The strategic placement of these groups allows for the facile displacement of the fluoride ion by a wide array of nucleophiles, providing a direct and efficient route to novel, substituted benzenesulfonamide derivatives for drug discovery programs.[7][8]

The SNAr Reaction Mechanism

The nucleophilic aromatic substitution (SNAr) reaction is a two-step process fundamentally different from the more common electrophilic aromatic substitutions seen with benzene rings.[9][10] It proceeds via an addition-elimination pathway.

Core Principles: The Addition-Elimination Pathway

• Nucleophilic Addition: The reaction is initiated by the attack of a nucleophile (Nu⁻) on the electron-deficient carbon atom bonded to the fluorine leaving group (the ipso-carbon). This step is typically the rate-determining step of the reaction. The aromaticity of the ring is temporarily broken, resulting in the formation of a high-energy, negatively charged intermediate.[5][9][11]

• Formation of the Meisenheimer Complex: The anionic intermediate formed is resonance-stabilized and is known as a Meisenheimer complex. The negative charge is delocalized over the aromatic ring and, critically, is stabilized by the electron-withdrawing sulfonamide group.[6][9] This stabilization lowers the activation energy of the initial attack, allowing the reaction to proceed.

• Elimination and Rearomatization: In the final, rapid step, the leaving group (fluoride, F⁻) is expelled from the Meisenheimer complex. This restores the ring's aromaticity and yields the final substituted product.[6]

Role of the Sulfonamide Group in Ring Activation

For an SNAr reaction to occur, the aromatic ring must be rendered electron-poor by the presence of at least one strong electron-withdrawing group (EWG).[6][10] The sulfonamide group (-SO₂NH₂) serves this purpose effectively. While the meta position of the sulfonamide group relative to the fluorine in 3-fluoro-benzenesulfonamide is less activating than an ortho or para placement, its powerful inductive and resonance effects are sufficient to make the ring susceptible to attack by a range of strong nucleophiles.[6] The resonance structures of the Meisenheimer complex clearly show how the negative charge is delocalized onto the electronegative oxygen atoms of the sulfonamide group, providing significant stabilization.

Mechanistic Diagram

Caption: SNAr Addition-Elimination Pathway.

Experimental Protocols and Methodologies

Critical Parameters for Successful SNAr Reactions

The success and rate of the SNAr reaction on 3-fluoro-benzenesulfonamide are governed by several key experimental factors:

• Nucleophile Choice: A wide range of nucleophiles can be employed. The reactivity generally follows nucleophilicity trends: thiols > amines > alkoxides. Common nucleophiles include primary and secondary amines, thiophenols, and alkoxides/phenoxides.[11][12]

• Solvent: Polar aprotic solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), N-Methyl-2-pyrrolidone (NMP), and Acetonitrile (MeCN) are ideal.[11][12] These solvents effectively solvate the counter-ion of the base but do not strongly solvate the anionic nucleophile, thereby enhancing its reactivity.

• Base: A base is typically required to deprotonate the nucleophile (e.g., a thiol or alcohol) or to act as an acid scavenger for the HF generated during the reaction. Common choices include inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) for their mildness and high yields, or stronger bases like sodium hydride (NaH) for less reactive nucleophiles.[11][12] When using amine nucleophiles, an excess of the amine can often serve as the base.

• Temperature: Due to the moderate activation provided by the meta-sulfonamide group, reactions often require heating to proceed at a practical rate. Temperatures typically range from 60 °C to 150 °C, depending on the nucleophile's reactivity.

General Protocol: SNAr with an Amine Nucleophile (Morpholine)

This protocol provides a representative procedure for the reaction of 3-fluoro-benzenesulfonamide with a secondary amine.

Materials and Reagents:

• 3-Fluoro-benzenesulfonamide (1 equiv.)

• Morpholine (2.5 equiv.)

• Potassium Carbonate (K₂CO₃, 2.0 equiv.)

• Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Magnesium Sulfate (MgSO₄)

• Reaction vial with a magnetic stir bar

• Heating block or oil bath

Procedure:

• Setup: To a clean, dry reaction vial, add 3-fluoro-benzenesulfonamide (e.g., 175 mg, 1.0 mmol), potassium carbonate (276 mg, 2.0 mmol), and a magnetic stir bar.

• Reagent Addition: Add anhydrous DMF (5 mL) to the vial, followed by morpholine (0.22 mL, 2.5 mmol).

• Reaction: Seal the vial and place it in a preheated heating block at 100 °C. Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS by taking small aliquots.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a separatory funnel containing water (20 mL) and ethyl acetate (20 mL).

• Extraction: Shake the funnel and separate the layers. Extract the aqueous layer two more times with ethyl acetate (2 x 15 mL).

• Washing: Combine the organic layers and wash with water (2 x 20 mL) and then with brine (1 x 20 mL) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) or by recrystallization to yield the pure 3-(morpholinosulfonyl)aniline product.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Summary of Reaction Conditions

The following table summarizes typical conditions for various nucleophile classes. Note that optimization is often necessary for specific substrates.

Nucleophile Class	Example Nucleophile	Base	Solvent	Temperature (°C)	Typical Time (h)
Amines	Piperidine, Aniline	K₂CO₃ or excess amine	DMF, DMSO	80 - 120	8 - 24
Thiols	Thiophenol, Benzyl Mercaptan	K₂CO₃, Cs₂CO₃	DMF, MeCN	60 - 100	4 - 12
Alcohols/Phenols	Phenol, Methanol	NaH, KOH	DMF, THF	80 - 150	12 - 48

Applications in Drug Discovery

The SNAr reaction of 3-fluoro-benzenesulfonamide is a powerful tool in drug discovery, enabling the rapid synthesis of large, diverse chemical libraries for biological screening.

Workflow for Library Synthesis and Screening

The process allows for a streamlined workflow from a single, readily available starting material to a multitude of unique chemical entities that can be tested for therapeutic potential.

Caption: Workflow from building block to drug candidate.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Insufficient temperature. 2. Nucleophile is too weak. 3. Base is not strong enough or is insoluble. 4. Reagents are wet.	1. Increase reaction temperature in 10-20 °C increments. 2. Use a stronger base (e.g., switch from K₂CO₃ to NaH for an alcohol). 3. Switch to a more polar solvent like DMSO. 4. Ensure all reagents and solvents are anhydrous.
Formation of Side Products	1. Reaction temperature is too high, causing decomposition. 2. The nucleophile or product is unstable to the reaction conditions. 3. Competing reaction at the sulfonamide N-H proton.	1. Lower the reaction temperature and increase the reaction time. 2. Use a milder base (e.g., Cs₂CO₃ instead of NaH). 3. Protect the sulfonamide nitrogen if it proves to be reactive under the conditions.
Difficult Purification	1. Residual high-boiling solvent (DMF, DMSO). 2. Product has similar polarity to starting material.	1. Perform a thorough aqueous workup with multiple water/brine washes. Consider an A/B extraction if the product has a basic/acidic handle. 2. Use a different chromatography solvent system or consider reverse-phase HPLC for purification.

References

• Macmillan Group - Princeton University. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation.

• ChemRxiv. (2023). SNAr or Sulfonylation? Chemoselective Amination of Halo(het)arene Sulfonyl Halides for Synthetic Applications and Ultralarge Compound Library Design. Available at: [Link]

• Chem-Impex. 3-Fluorobenzenesulfonamide. Available at: [Link]

• Chem-Impex. 3-Fluorobenzenesulfonamide (Spanish). Available at: [Link]

• ResearchGate. (2024). SNAr or Sulfonylation? Chemoselective Amination of Halo(het)arene Sulfonyl Halides for Synthetic Applications and Ultralarge Compound Library Design | Request PDF. Available at: [Link]

• Organic Chemistry Portal. Sulfonamide synthesis by S-N coupling. Available at: [Link]

• ResearchGate. An Efficient Method for Sulfonylation of Amines, Alcohols and Phenols with N-Fluorobenzenesulfonimide Under Mild Conditions. Available at: [Link]

• Beilstein Journal of Organic Chemistry via PMC. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Available at: [Link]

• American Association of Pharmaceutical Scientists. Reversion of Sulfenamide Prodrugs in the Presence of Free Thiol Containing Proteins. Available at: [Link]

• IJARSCT. (2022). Overview on Design and Synthesis of Sulfonamide Derivative through Condensation of Amino Group Containing Drug. Available at: [Link]

• Molecules via PMC. (2021). Sulfoximine N‑Functionalization with N‑Fluorobenzenesulfonamide. Available at: [Link]

• Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. Available at: [Link]

• Journal of the American Chemical Society via PMC. (2022). Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase. Available at: [Link]

• Organic Chemistry Portal. N-Fluorobenzenesulfonimide (NFSI). Available at: [Link]

• Wikipedia. Nucleophilic aromatic substitution. Available at: [Link]

• I-SAN. (2022). SNAr Reaction in Common and Emerging N-based Dipolar Aprotic Solvents. Available at: [Link]

• RSC Advances. (2015). Electrophilic trifluoromethylthiolation of thiols with trifluoromethanesulfenamide. Available at: [Link]

• ResearchGate. Experimental binding modes of the 2-fluoro and 3-fluoro benzenesulfonamides at the binding site of human carbonic anhydrase. Available at: [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Available at: [Link]

• College of Saint Benedict & Saint John's University. Addition-Elimination at Aromatics (SNAR). Available at: [Link]

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synthesis of biaryl sulfonamides using 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

An Application Guide for the Synthesis of Biaryl Sulfonamides via Suzuki-Miyaura Cross-Coupling Using 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

Abstract

This comprehensive application note provides a detailed protocol for the synthesis of biaryl sulfonamides, a critical scaffold in modern drug discovery, utilizing 4-Bromo-3-fluoro-2-methylbenzenesulfonamide as a key building block. We delve into the mechanistic underpinnings of the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, explaining the rationale behind the selection of catalysts, bases, and solvent systems. This guide is designed for researchers, medicinal chemists, and process development scientists, offering a robust, step-by-step methodology, from reaction setup to product purification and characterization. By integrating field-proven insights with established chemical principles, this document serves as a practical and authoritative resource for the efficient synthesis of diverse biaryl sulfonamide libraries.

Introduction: The Significance of Biaryl Sulfonamides

The biaryl sulfonamide motif is a cornerstone in medicinal chemistry, appearing in a wide array of therapeutic agents due to its unique structural and electronic properties.[1] This scaffold often serves as a bioisostere for other functional groups and can form crucial interactions with biological targets. Compounds featuring this moiety have demonstrated activity as inhibitors of enzymes such as Mcl-1 in cancer therapy, as NaV1.7 inhibitors for pain management, and in various other roles.[2][3] The inherent conformational preferences of biaryl sulfonamides have also been leveraged in the design of photoswitchable drugs and other advanced chemical tools.[4]

The synthesis of these important molecules is most efficiently achieved through modern cross-coupling methodologies. Among these, the Suzuki-Miyaura reaction stands out as a powerful and versatile tool for the formation of carbon-carbon bonds.[5][6] Its operational simplicity, mild reaction conditions, and exceptional tolerance of various functional groups make it a preferred method in both academic and industrial settings.[7]

This guide focuses on the use of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide as an aryl halide partner in the Suzuki-Miyaura coupling. The specific substitution pattern—a bromine atom for coupling, a fluorine atom, and a methyl group—provides a synthetically versatile platform. The fluorine and methyl groups can serve to modulate the physicochemical properties of the final compound, such as lipophilicity and metabolic stability, or to create specific steric and electronic environments for optimizing target engagement.

The Suzuki-Miyaura Reaction: A Mechanistic Overview

A deep understanding of the reaction mechanism is paramount for troubleshooting and optimization. The Suzuki-Miyaura coupling proceeds via a catalytic cycle involving a palladium complex.[8][9] The cycle is generally accepted to consist of three primary steps: Oxidative Addition, Transmetalation, and Reductive Elimination.

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Pillars of the Reaction:

• The Palladium Catalyst: The reaction is initiated by a Pd(0) species, which undergoes oxidative addition into the carbon-bromine bond of the 4-Bromo-3-fluoro-2-methylbenzenesulfonamide.[5] The choice of ligand (e.g., triphenylphosphine) is critical as it stabilizes the palladium center, influences its reactivity, and prevents catalyst decomposition.[7]

• The Base: The base does not participate directly with the palladium complex but is essential for activating the boronic acid.[10] It reacts with the boronic acid to form a more nucleophilic boronate species ([Ar-B(OH)₃]⁻), which is then competent to undergo transmetalation with the palladium(II) complex.[11][12][13] Inorganic bases like potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are commonly used and offer a good balance of reactivity and functional group tolerance.[12]

• The Organoboron Reagent: Arylboronic acids are the most common coupling partners due to their stability in air and water, commercial availability, and low toxicity.[5] Alternatively, arylboronic esters (e.g., pinacol esters) or organotrifluoroborates can be used, which may offer enhanced stability for certain substrates.[14][15]

Detailed Experimental Protocol

This protocol describes the synthesis of a representative biaryl sulfonamide, 3-Fluoro-4'-(methoxy)-2-methyl-[1,1'-biphenyl]-4-sulfonamide , via the Suzuki-Miyaura coupling of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide with (4-methoxyphenyl)boronic acid.

Materials and Equipment

Reagent	CAS Number	Supplier	Notes
4-Bromo-3-fluoro-2-methylbenzenesulfonamide	1420800-01-4	Major Suppliers	The aryl halide starting material.
(4-Methoxyphenyl)boronic acid	5720-07-0	Major Suppliers	The organoboron coupling partner.
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	Major Suppliers	Pd(0) catalyst. Handle with care.
Potassium Carbonate (K₂CO₃), anhydrous	584-08-7	Major Suppliers	Base. Ensure it is dry.
1,4-Dioxane, anhydrous	123-91-1	Major Suppliers	Reaction solvent.
Deionized Water	7732-18-5	-	Co-solvent. Must be degassed.
Ethyl Acetate (EtOAc)	141-78-6	Major Suppliers	Extraction solvent.
Brine (Saturated NaCl solution)	7647-14-5	-	For washing during work-up.
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Major Suppliers	Drying agent.
Silica Gel (230-400 mesh)	7631-86-9	Major Suppliers	For column chromatography.
Equipment
Schlenk flask or microwave vial	For inert atmosphere reaction.
Magnetic stirrer and stir bar
Heating mantle or oil bath with controller
Condenser
Inert gas line (Nitrogen or Argon)
Standard laboratory glassware

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

• Chemical Handling: Perform all operations in a well-ventilated chemical fume hood. 4-Bromo-3-fluoro-2-methylbenzenesulfonamide and its precursors can be irritating to the skin, eyes, and respiratory system.[16][17] Palladium catalysts are toxic and should be handled with care. 1,4-Dioxane is a flammable solvent and a suspected carcinogen.

• Inert Atmosphere: The palladium catalyst is sensitive to oxygen, especially at elevated temperatures. The reaction must be set up under an inert atmosphere (Nitrogen or Argon) to prevent catalyst degradation and ensure reproducibility.

• Waste Disposal: Dispose of all chemical waste, especially heavy-metal-containing residues, according to institutional and local regulations.

Step-by-Step Synthesis Workflow

Figure 2: General experimental workflow for the synthesis of biaryl sulfonamides.

Procedure:

• Reaction Setup: To an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 4-Bromo-3-fluoro-2-methylbenzenesulfonamide (1.0 mmol, 269 mg), (4-methoxyphenyl)boronic acid (1.2 mmol, 182 mg), and anhydrous potassium carbonate (2.5 mmol, 345 mg).

• Catalyst Addition: In the fume hood, add tetrakis(triphenylphosphine)palladium(0) (0.03 mmol, 35 mg) to the flask.

• Inert Atmosphere: Seal the flask with a septum, and then evacuate and backfill with dry nitrogen or argon. Repeat this cycle three times to ensure the reaction atmosphere is inert.

• Solvent Addition: Prepare a degassed solvent mixture of 1,4-dioxane and water (4:1 v/v). Degas by bubbling nitrogen or argon through the mixture for 15-20 minutes. Add 10 mL of this degassed solvent mixture to the reaction flask via syringe.

• Reaction: Place the flask in a preheated oil bath at 90 °C. Stir the reaction mixture vigorously for 12-16 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-MS until the starting aryl bromide is consumed.

• Work-up: After the reaction is complete, cool the flask to room temperature. Dilute the mixture with ethyl acetate (30 mL).

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water (2 x 20 mL) and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel. A gradient of hexane/ethyl acetate (e.g., starting from 4:1 and moving to 2:1) is typically effective for eluting the product.[18] Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the final compound as a solid.

Characterization of the Product

The identity and purity of the synthesized 3-Fluoro-4'-(methoxy)-2-methyl-[1,1'-biphenyl]-4-sulfonamide must be confirmed using standard spectroscopic techniques.[19][20]

Technique	Expected Data
¹H NMR (400 MHz, DMSO-d₆)	Aromatic protons: Multiple signals between δ 7.0-8.0 ppm. NH₂ protons: A broad singlet around δ 7.3 ppm (may exchange with D₂O). OCH₃ protons: A sharp singlet around δ 3.8 ppm. CH₃ protons: A singlet around δ 2.2 ppm.
¹³C NMR (101 MHz, DMSO-d₆)	Aromatic carbons: Signals in the range of δ 110-160 ppm. OCH₃ carbon: Signal around δ 55 ppm. CH₃ carbon: Signal around δ 15 ppm. The C-F coupling will be visible.
¹⁹F NMR (376 MHz, DMSO-d₆)	A single resonance, likely a multiplet due to coupling with neighboring aromatic protons.
Mass Spec. (ESI+)	Expected [M+H]⁺ for C₁₄H₁₄FNO₃S₂: m/z 296.07.
FT-IR (KBr pellet, cm⁻¹)	~3350, 3250 (N-H stretch); ~1330 (asymmetric SO₂ stretch); ~1160 (symmetric SO₂ stretch); ~1250 (C-O stretch).[19]

Optimization and Troubleshooting

The success of a Suzuki-Miyaura coupling can be sensitive to several factors. The following table provides guidance for optimizing the reaction and addressing common issues.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive catalyst (decomposed by oxygen).2. Insufficiently strong or wet base.3. Poor quality boronic acid (protodeboronation).	1. Ensure the reaction is set up under a strictly inert atmosphere and use freshly degassed solvents.2. Use a fresh, anhydrous base like K₂CO₃ or switch to a stronger base like K₃PO₄.3. Use fresh boronic acid or consider using the corresponding pinacol ester.
Incomplete Reaction	1. Insufficient reaction time or temperature.2. Low catalyst loading.	1. Increase reaction time and/or temperature (e.g., to 100 °C).2. Increase catalyst loading to 5 mol%.
Formation of Side Products	1. Homocoupling of the boronic acid.2. Protodeboronation of the boronic acid.	1. This can occur if the oxidative addition is slow. Ensure the catalyst is active. Lowering the temperature slightly may help.2. Use a non-aqueous base/solvent system if this is a persistent issue.
Difficult Purification	1. Contamination with residual catalyst.2. Product co-elutes with impurities.	1. After the work-up, the crude mixture can be filtered through a small plug of Celite or silica to remove some palladium residues.2. Optimize the eluent system for column chromatography, trying different solvent polarities.

Conclusion

This application note provides a validated and detailed protocol for the . The Suzuki-Miyaura cross-coupling reaction is a highly reliable and scalable method for accessing these valuable molecular scaffolds.[5] By understanding the key mechanistic principles and carefully controlling the reaction parameters, researchers can efficiently generate diverse libraries of biaryl sulfonamides for applications in drug discovery, agrochemicals, and materials science.

References

• Amatore, C., Jutand, A., & Le Duc, G. (2011). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction. Chemistry – A European Journal, 17(9), 2492-2503. (URL not available)

• Wikipedia. (n.d.). Suzuki reaction. Wikipedia. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Biffis, A., Zecca, M., & Basato, M. (2001). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Journal of Molecular Catalysis A: Chemical, 173(1-2), 249-274. (URL not available)

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Grace, M. R., et al. (2016). Application of a Parallel Synthetic Strategy in the Discovery of Biaryl Acyl Sulfonamides as Efficient and Selective NaV1.7 Inhibitors. Journal of Medicinal Chemistry, 59(17), 8077-8094. [Link]

• Amatore, C., Jutand, A., & Suarez, A. (2005). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 127(25), 9102-9114. [Link]

• Feuillastre, S., et al. (2007). Palladium‐catalyzed Suzuki–Miyaura coupling with aryl and heteroaryl bromides using an easily prepared tetraphosphine. European Journal of Organic Chemistry, 2007(1), 121-125. [Link]

• Grace, M. R., et al. (2016). Application of a Parallel Synthetic Strategy in the Discovery of Biaryl Acyl Sulfonamides as Efficient and Selective NaV1.7 Inhibitors. Journal of Medicinal Chemistry. [Link]

• Matos, K., & Söderquist, J. A. (1998). Aryl bromide/triflate selectivities reveal mechanistic divergence in palladium-catalysed couplings; the Suzuki–Miyaura anomaly. Chemical Communications. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Li, J. H., et al. (2006). Palladium-catalyzed cross-coupling reactions of aryl boronic acids with aryl halides in water. Chinese Journal of Chemistry, 24(4), 464-466. (URL not available)
• Li, W., et al. (2000). A Practical and Convenient Procedure for the Preparation of 3-Pyridyl- and Some Other Heteroarylboronic Acids. The Journal of Organic Chemistry, 65(8), 2562-2565. (URL not available)
• Lennox, A. J., & Lloyd-Jones, G. C. (2014). The Suzuki–Miyaura cross-coupling reaction. Chemical Society Reviews, 43(1), 412-443. (URL not available)

• Molander, G. A., & Jean-Gérard, L. (2007). Arylation and heteroarylation of thienylsulfonamides with organotrifluoroborates. The Journal of organic chemistry, 72(10), 3871-3874. [Link]

• Jamison, C. R., et al. (2018). Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy. Journal of the American Chemical Society. [Link]

• Lennox, A. J., & Lloyd-Jones, G. C. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. [Link]

• Kobauri, P., et al. (2021). Biaryl sulfonamides as cisoid azosteres for photopharmacology. Chemical Communications, 57(27), 3427-3430. [Link]

• Wang, X., et al. (2019). Discovery of novel biaryl sulfonamide based Mcl-1 inhibitors. Bioorganic & medicinal chemistry letters, 29(16), 2145-2150. [Link]

• Jezierska-Błasiak, M., et al. (2020). Biaryl Sulfonamides Based on the 2-Azabicycloalkane Skeleton—Synthesis and Antiproliferative Activity. Molecules, 25(21), 5227. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Andrew G. Myers Research Group, Harvard University. Retrieved from [Link]

• Dhiman, S., et al. (2018). Construction of Biaryl Sulfonamides via Pd(II)-Catalyzed Cross-Coupling of C(sp2)-H Bonds with Iodobenzenesulfonamides. ACS Omega, 3(5), 5032-5044. [Link]

• Cammidge, A. N., & Creton, I. (2010). Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. University of East Anglia. (URL not available)

• Dhiman, S., et al. (2018). Construction of Biaryl Sulfonamides via Pd(II)-Catalyzed Cross-Coupling of C(sp2)−H Bonds with Iodobenzenesulfonamides. ACS Omega. [Link]

• Google Patents. (1957). Sulfonamide purification process.

• Le, C. M., et al. (2020). The Suzuki−Miyaura Coupling of Aryl Sulfones. ChemRxiv. [Link]

• Royal Society of Chemistry. (2021). Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. Retrieved from [Link]

• Dander, J. E., et al. (2017). DFT Investigation of Suzuki–Miyaura Reactions with Aryl Sulfamates Using a Dialkylbiarylphosphine-Ligated Palladium Catalyst. Organometallics, 36(18), 3539-3547. [Link]

• Reeve, J. T., et al. (2012). Synthesis of Aryl Sulfonamides via Palladium- Catalyzed Chlorosulfonylation of Arylboronic Acids. Organic letters, 14(23), 6032-6035. (URL not available)

• Doménech-Carbó, A., et al. (2020). Solid-Phase Synthesis of Biaryl Cyclic Lipopeptides Derived from Arylomycins. ACS Omega, 5(36), 23293-23303. [Link]

• Cross, M. J., et al. (2018). Design, synthesis and biological evaluation of arylsulfonamides as ADAMTS7 inhibitors. RSC Medicinal Chemistry, 9(6), 1011-1017. (URL not available)
• Sarcouncil Journal of Biomedical Sciences. (2026).

• ResearchGate. (n.d.). Synthesis of Biaryl Sulfonamides (184) by Suzuki Cross Coupling Reactions. Retrieved from [Link]

• Chemical Review and Letters. (2024).

• Reeve, J. T., et al. (2012). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Organic letters, 14(23), 6032-6035. [Link]

• Al-Masoudi, N. A., et al. (2022). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. Crystals, 12(11), 1561. [Link]

• Ngassa, F. N., et al. (2018). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. Acta Crystallographica Section E: Crystallographic Communications, 74(12), 1779-1782. (URL not available)

Sources

• 1. Biaryl Sulfonamides Based on the 2-Azabicycloalkane Skeleton—Synthesis and Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Application of a Parallel Synthetic Strategy in the Discovery of Biaryl Acyl Sulfonamides as Efficient and Selective NaV1.7 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of novel biaryl sulfonamide based Mcl-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biaryl sulfonamides as cisoid azosteres for photopharmacology - Chemical Communications (RSC Publishing) DOI:10.1039/D1CC00950H [pubs.rsc.org]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. organicreactions.org [organicreactions.org]
• 7. thieme-connect.com [thieme-connect.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Yoneda Labs [yonedalabs.com]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Arylation and heteroarylation of thienylsulfonamides with organotrifluoroborates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 16. fishersci.com [fishersci.com]
• 17. fishersci.com [fishersci.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. sarcouncil.com [sarcouncil.com]

palladium-catalyzed cross-coupling reactions of aryl bromides with sulfonamides

Application Note & Protocol Guide

Abstract & Strategic Significance

The sulfonamide moiety (

) is a pharmacophore of immense historical and modern significance, serving as the backbone for antibiotics, diuretics, and anti-retrovirals.[1] While classical synthesis relies on the reaction of sulfonyl chlorides with amines, this approach fails when the requisite sulfonyl chloride is unstable or unavailable.

The Palladium-catalyzed cross-coupling of aryl bromides with sulfonamides (a Buchwald-Hartwig variant) offers a convergent, modular alternative. However, this reaction is technically demanding. Sulfonamides are significantly less nucleophilic than amines (

vs. for amines), making the reductive elimination step kinetically difficult.

This guide details the "Gold Standard" protocols for overcoming these barriers, utilizing specific ligand architectures to force the catalytic cycle forward.

Mechanistic Insight: The "Bite Angle" Effect

To master this reaction, one must understand the failure mode. In standard aminations, oxidative addition is often rate-limiting. For sulfonamides, reductive elimination is the bottleneck.[2] The Pd(II)-amido intermediate is stable and reluctant to form the C-N bond.

The Solution: Xantphos

The bidentate ligand Xantphos is the game-changer here. It possesses a wide "bite angle" (

).

• Geometric Strain: When Xantphos chelates to Palladium, it forces the metal center into a geometry that destabilizes the square-planar Pd(II) complex.

• Steric Crowding: This distortion pushes the aryl group and the sulfonamide nitrogen closer together, lowering the activation energy for reductive elimination.

Catalytic Cycle Visualization

The following diagram illustrates the pathway, highlighting the critical role of the ligand in the final step.

Figure 1: The catalytic cycle for sulfonamide arylation. Note the "Resting State" at the Pd(II)-amido complex, which requires specific ligand geometry to proceed.

Experimental Protocols

Protocol A: The "Workhorse" Method (Xantphos)

Recommended for: Standard aryl bromides, electron-neutral to electron-deficient systems.

Reagents:

• Catalyst Precursor:

  (Tris(dibenzylideneacetone)dipalladium(0))

• Ligand: Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Base:

  (Cesium Carbonate) - Must be dry/granular.

• Solvent: 1,4-Dioxane (Anhydrous)

Step-by-Step Procedure:

• Vessel Prep: Oven-dry a 2-neck round-bottom flask or a heavy-walled resealable pressure tube. Cool under a stream of Argon.

• Charge Solids: Add the following to the vessel:

  • Aryl Bromide (

    )[3]

  • Sulfonamide (

    )
  • ( )
  • ( )

  • Xantphos (

    ) — Maintain a 1:1.5 Pd:Ligand ratio.

• Degas (Critical): Cap the vessel. Evacuate under high vacuum for 2 minutes, then backfill with Argon. Repeat this cycle 3 times. Oxygen is the primary cause of catalyst death in this reaction.

• Solvent Addition: Inject anhydrous 1,4-Dioxane via syringe (

  concentration relative to aryl bromide).

• Reaction: Heat the mixture to 100°C with vigorous stirring.

  • Note: The reaction often turns a dark orange/brown. A "palladium mirror" forming on the glass indicates catalyst decomposition (overheating or oxygen leak).

• Monitoring: Monitor by HPLC/LCMS at 2 hours. Most reactions complete within 4-12 hours.

• Workup: Cool to RT. Dilute with EtOAc. Filter through a pad of Celite to remove inorganic salts. Concentrate and purify via flash chromatography.

Protocol B: The "Steric/Challenging" Method (tBuXPhos)

Recommended for: Sterically hindered aryl bromides, aryl nonaflates, or extremely electron-rich substrates.

Reagents:

• Catalyst Precursor:

• Ligand: tBuXPhos (Di-tert-butyl(2',4',6'-triisopropyl-3,6-dimethoxybiphenyl-2-yl)phosphine)

• Base:

  (Tribasic Potassium Phosphate)

• Solvent: t-Amyl Alcohol (2-Methyl-2-butanol)

Key Difference: tBuXPhos is a bulky, electron-rich monodentate biaryl phosphine. It promotes oxidative addition of difficult substrates and protects the Pd center, preventing aggregation.

Procedure Modifications:

• Use t-Amyl alcohol as solvent (higher boiling point, better solubility for phosphate bases).

• Heat to 110°C .

• Requires slightly longer reaction times (8-16 hours).

Optimization & Troubleshooting Guide

Decision Matrix: Condition Selection

Use this logic flow to select the starting conditions for your specific substrate.

Figure 2: Optimization decision tree for ligand and condition selection.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
No Conversion (<5%)	Catalyst poisoning ( or ).	Dry in a vacuum oven at 120°C overnight. Ensure rigorous degassing.
Start Material Consumed, No Product	Dehalogenation (Reduction).	Solvent may be acting as a hydride source. Switch from alcohols to Toluene or Dioxane.
Low Yield (Stopped at 50%)	Catalyst Deactivation.	Add a second portion of catalyst/ligand (1 mol%) after 4 hours.
Formation of Ar-Ar (Homocoupling)	Oxidative coupling.[4]	Reduce excess aryl bromide. Ensure inert atmosphere is maintained (Oxygen promotes homocoupling).

References

• Yin, J., & Buchwald, S. L. (2002). Pd-Catalyzed Intermolecular Amidation of Aryl Halides: The Discovery that Xantphos Can Be Trans-Chelating in a Palladium Complex. Journal of the American Chemical Society, 124(21), 6043–6048.[5] Link

  • The seminal paper establishing Xantphos for amide/sulfonamide coupling.

• Montavon, T. J., & Cullen, S. C. (2011). A General Method for Palladium-Catalyzed Reactions of Primary Sulfonamides with Aryl Nonaflates. The Journal of Organic Chemistry, 76(11), 4552–4553. Link

  • Establishes the tBuXPhos protocol for difficult electrophiles.

• Klinkenberg, J. L., & Hartwig, J. F. (2011). Catalytic Organometallic Reactions of Ammonia and Ammonium Salts. Angewandte Chemie International Edition, 50(1), 86–95. Link

  • Provides broader context on nitrogen nucleophile coupling mechanics.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. A General Method for Palladium-Catalyzed Reactions of Primary Sulfonamides with Aryl Nonaflates [organic-chemistry.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Pd-catalyzed intermolecular amidation of aryl halides: the discovery that xantphos can be trans-chelating in a palladium complex - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for the N-Alkylation of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

Introduction: The Significance and Challenges of N-Alkylating Substituted Sulfonamides

The N-alkylated sulfonamide motif is a cornerstone in medicinal chemistry, appearing in a wide array of therapeutic agents, including antibacterial, anticancer, and antiviral drugs.[1] The ability to precisely install alkyl groups on the sulfonamide nitrogen is critical for modulating a compound's pharmacological properties, such as potency, selectivity, and pharmacokinetic profile.

The subject of this guide, 4-Bromo-3-fluoro-2-methylbenzenesulfonamide, presents a synthetically relevant challenge. Its structure combines several features that must be considered when planning an N-alkylation strategy:

• Steric Hindrance: The ortho-methyl group significantly encumbers the nitrogen atom, potentially impeding the approach of alkylating agents.

• Electronic Effects: The electron-withdrawing nature of the fluoro, bromo, and sulfonyl groups increases the acidity of the N-H proton, facilitating deprotonation, but can also influence the nucleophilicity of the resulting anion.

This document provides a comprehensive guide to the general procedures for N-alkylation of this and structurally similar sulfonamides. We will explore the mechanistic underpinnings of common synthetic strategies, offer detailed, field-proven protocols, and provide troubleshooting guidance to empower researchers in their synthetic endeavors.

Chapter 1: Mechanistic Principles & Strategic Selection

The successful N-alkylation of a sulfonamide hinges on the deprotonation of the nitrogen to form a nucleophilic sulfonamidate anion, which then attacks an electrophilic alkyl source. The choice of strategy depends on the nature of the alkylating agent, the scale of the reaction, and the desired tolerance for various functional groups.

Pathway A: Classical SN2 Alkylation with Alkyl Halides

This is the most traditional approach, analogous to the Williamson ether synthesis.[2][3] The reaction proceeds in two fundamental steps:

• Deprotonation: A base is used to abstract the acidic proton from the sulfonamide nitrogen, creating a potent nitrogen nucleophile. The pKa of a typical arylsulfonamide is around 10, making moderately strong bases like potassium carbonate (K₂CO₃) or stronger bases like sodium hydride (NaH) effective.

• Nucleophilic Attack: The resulting sulfonamidate anion attacks an alkyl halide (or sulfonate, such as a tosylate or mesylate) via a classic SN2 mechanism.[2]

Causality Behind Experimental Choices:

• Base Selection: For simple primary alkyl halides, bases like K₂CO₃ are often sufficient. For more challenging or sterically hindered substrates, a stronger, non-nucleophilic base like NaH is used to ensure complete and irreversible deprotonation, preventing side reactions.

• Solvent Selection: Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) are ideal. They effectively solvate the cation of the base without quenching the highly reactive sulfonamidate anion.[4]

• Alkylating Agent: The SN2 mechanism works best with methyl, primary, and some secondary alkyl halides. Tertiary halides will lead almost exclusively to elimination products.[2]

Pathway B: The Mitsunobu Reaction with Alcohols

The Mitsunobu reaction provides an exceptionally mild and versatile method for N-alkylation using an alcohol directly, thereby avoiding the often separate step of converting the alcohol to an alkyl halide.[5] This reaction involves the condensation of an acidic component (the sulfonamide) with an alcohol in the presence of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[5][6][7]

Mechanistic Insight: The reaction is initiated by the PPh₃ attacking the azodicarboxylate to form a betaine intermediate. This intermediate deprotonates the sulfonamide. The resulting sulfonamidate anion then displaces an activated alcohol (as an oxyphosphonium salt), proceeding with a characteristic inversion of stereochemistry at the alcohol's carbon center, consistent with an SN2-type displacement.[5]

Strategic Advantages:

• Mild Conditions: Reactions are typically run at or below room temperature.

• Stereochemical Control: The reaction proceeds with predictable inversion of stereochemistry at the alcohol, which is valuable for complex molecule synthesis.

• Broad Scope: It is effective for primary and secondary alcohols.[6]

Pathway C: Catalytic "Borrowing Hydrogen" Alkylation with Alcohols

This modern, atom-economical strategy utilizes a transition-metal catalyst (e.g., based on Iridium, Ruthenium, or Manganese) to alkylate sulfonamides with alcohols.[8][9][10] The term "Borrowing Hydrogen" refers to the catalytic cycle where the alcohol is temporarily and reversibly dehydrogenated.[10][11]

The Catalytic Cycle Explained:

• Oxidation: The metal catalyst "borrows" two hydrogen atoms from the alcohol, oxidizing it in situ to the corresponding aldehyde.

• Condensation: The aldehyde rapidly condenses with the sulfonamide to form a sulfonylimine intermediate, releasing a molecule of water.

• Reduction: The catalyst returns the "borrowed" hydrogen atoms to the imine intermediate, reducing it to the final N-alkylated sulfonamide and regenerating the active catalyst.

Why This Method is Powerful:

• Green Chemistry: The only byproduct is water, making it an environmentally benign alternative.[1]

• Atom Economy: It avoids the use of stoichiometric activating reagents or the pre-synthesis of alkyl halides.

• High Selectivity: These reactions are often highly selective for mono-N-alkylation, with over-alkylation rarely observed.[8] Strong bases like potassium tert-butoxide (t-BuOK) are often essential for driving the catalytic cycle.[1]

Chapter 2: Comparative Overview of Methodologies

The selection of an appropriate N-alkylation method is a critical decision in synthesis design. The table below summarizes the key features of the primary pathways discussed.

Feature	Pathway A: Classical SN2	Pathway B: Mitsunobu Reaction	Pathway C: Borrowing Hydrogen
Alkylating Agent	Alkyl Halide / Sulfonate	Alcohol	Alcohol
Key Reagents	Strong Base (NaH, K₂CO₃)	PPh₃, DEAD/DIAD	Transition-Metal Catalyst, Base
Byproducts	Halide/Sulfonate Salts	PPh₃O, Hydrazine derivative	Water
Stereochemistry	Inversion	Inversion	Not Applicable (achiral C=N)
Key Advantages	Well-established, readily available reagents	Extremely mild conditions, stereocontrol	High atom economy, green, selective
Key Limitations	Generates salt waste, requires pre-formed halides	Stoichiometric phosphine oxide waste	Requires specific catalysts, may need higher temps
Ideal For	Simple, robust alkylations with primary halides	Complex, late-stage functionalization	Green & efficient large-scale synthesis

Chapter 3: Detailed Experimental Protocols

Disclaimer: These protocols are general guidelines. Optimization of stoichiometry, temperature, and reaction time may be necessary for specific substrates. All reactions should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol A: N-Alkylation via SN2 with an Alkyl Bromide

This protocol describes a standard procedure using potassium carbonate in DMF, a reliable method for many primary alkyl bromides.

Materials:

• 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

• Alkyl Bromide (e.g., Benzyl Bromide) (1.1 eq.)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq.)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Deionized Water

• Saturated Sodium Chloride Solution (Brine)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 4-Bromo-3-fluoro-2-methylbenzenesulfonamide (1.0 eq.) and anhydrous potassium carbonate (2.0 eq.).

• Solvent Addition: Add anhydrous DMF (approx. 0.1 M concentration relative to the sulfonamide) via syringe.

• Alkylation: Add the alkyl bromide (1.1 eq.) to the stirring suspension at room temperature.

• Heating and Monitoring: Heat the reaction mixture to 60-80 °C. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting sulfonamide is consumed (typically 4-12 hours).

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into a separatory funnel containing deionized water (approx. 10x the volume of DMF).

• Extraction: Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with deionized water (2x) and then with brine (1x) to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure N-alkylated product.

Protocol B: Iridium-Catalyzed N-Alkylation via Borrowing Hydrogen

This protocol utilizes an iridium catalyst for the direct coupling of the sulfonamide with an alcohol, representing a modern, efficient approach.[1][12]

Materials:

• 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

• Alcohol (e.g., Benzyl Alcohol) (1.2 eq.)

• [Cp*IrCl₂]₂ (dichloro(pentamethylcyclopentadienyl)iridium(III) dimer) (0.5 - 2.0 mol%)

• Potassium tert-butoxide (t-BuOK) or Cesium Carbonate (Cs₂CO₃) (1.5 eq.)

• Toluene, anhydrous

• Diatomaceous Earth (Celite®)

• Ethyl Acetate (EtOAc)

• Deionized Water

Procedure:

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 4-Bromo-3-fluoro-2-methylbenzenesulfonamide (1.0 eq.), the alcohol (1.2 eq.), [Cp*IrCl₂]₂ (e.g., 1.0 mol%), and the base (1.5 eq.).

• Solvent Addition: Add anhydrous toluene via cannula (approx. 0.2 M concentration).

• Heating and Monitoring: Seal the flask and heat the mixture in a pre-heated oil bath to 100-110 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS. Reactions can take 12-24 hours.

• Work-up: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the catalyst and inorganic salts. Rinse the pad with additional ethyl acetate.

• Washing: Transfer the filtrate to a separatory funnel and wash with deionized water (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel to isolate the desired N-alkylated sulfonamide.

Chapter 4: Process Visualization

Diagrams help clarify the sequence of operations and the underlying chemical transformations.

Caption: General workflow for SN2 N-alkylation of sulfonamides.

Caption: The "Borrowing Hydrogen" catalytic cycle for N-alkylation.

Chapter 5: Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Incomplete deprotonation (Pathway A).2. Inactive catalyst (Pathway C).3. Steric hindrance from substrate or alkylating agent.4. Insufficient temperature.	1. Use a stronger base (e.g., NaH instead of K₂CO₃). Ensure anhydrous conditions.2. Use a fresh batch of catalyst; ensure inert atmosphere is maintained.3. Switch to a less hindered alkylating agent or a more reactive one (e.g., iodide > bromide).4. Increase reaction temperature incrementally.
Formation of Side Products	1. Elimination (E2) reaction with secondary/tertiary halides.2. O-alkylation if using a phenol-containing substrate.3. Over-alkylation (dialkylation).	1. Use a primary alkyl halide. For secondary, consider the Mitsunobu reaction.2. Protect the phenol group prior to N-alkylation.3. Use a strict 1:1 stoichiometry of sulfonamide to alkylating agent. Borrowing hydrogen methods often prevent this.[8]
Difficult Purification	1. Residual DMF (from Protocol A).2. Triphenylphosphine oxide (from Mitsunobu).	1. Perform multiple, vigorous aqueous washes during work-up.2. PPh₃O can sometimes be crashed out from a nonpolar solvent or removed via chromatography.

Chapter 6: Safety Precautions

• Sodium Hydride (NaH): Highly flammable solid. Reacts violently with water to produce hydrogen gas. Handle only under an inert atmosphere and use appropriate quenching procedures.

• Alkyl Halides: Many are toxic, lachrymatory, and/or carcinogenic. Always handle in a fume hood with gloves and safety glasses.

• Anhydrous Solvents (DMF, THF): Can form peroxides (THF) or have reproductive toxicity (DMF). Use from a sealed, new bottle or a solvent purification system.

• Transition-Metal Catalysts: Heavy metal compounds can be toxic. Avoid inhalation of dust and skin contact.

• Bases (K₂CO₃, t-BuOK): Corrosive and/or caustic. Avoid skin and eye contact.

References

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• Li, F., et al. (2018). Reaction Route and Mechanism of the Direct N-Alkylation of Sulfonamides on Acidic Mesoporous Zeolite β-Catalyst. ACS Catalysis, 8(9), 8344–8355. [Link]

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• Ota, K., et al. (2020). Organophotoredox-Catalyzed N-Alkylation of Sulfonamides with Carboxylic Acids. Angewandte Chemie International Edition, 59(40), 17509-17513. [Link]

• Wang, D., et al. (2017). The N-alkylation of sulfonamides with alcohols in water catalyzed by a water-soluble metal–ligand bifunctional iridium complex. New Journal of Chemistry, 41(18), 9639-9643. [Link]

• Kollár, L., et al. (2022). Mono-N-Alkylation of Sulfonamides with Alcohols Catalyzed by Iridium N-Heterocyclic Carbene-Phosphine Complexes. European Journal of Organic Chemistry, 2022(25), e202200424. [Link]

• Organic Chemistry Portal. Sulfonamide synthesis by alkylation or arylation. [Link]

• ACS Green Chemistry Institute. Buchwald-Hartwig Amination. Reagent Guides. [Link]

• Anandaraj, P., & Ramesh, R. (2021). N‐alkylation of benzamides/sulfonamides with primary alcohols via BH methods. Applied Organometallic Chemistry, 35(8), e6294. [Link]

• Koutentis, P. A., et al. (2021). Heteroaryl sulfonamide synthesis: Scope and limitations. Organic & Biomolecular Chemistry, 19(1), 41-61. [Link]

• Reed-Berendt, B. G., & Morrill, L. C. (2019). Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols. The Journal of Organic Chemistry, 84(6), 3715–3724. [Link]

• Andersen, J., et al. (2005). Fukuyama–Mitsunobu alkylation in amine synthesis on solid phase revisited: N-alkylation with secondary alcohols and synthesis of curtatoxins. Journal of Combinatorial Chemistry, 7(4), 596-607. [Link]

• Shields, J. D., & Doyle, A. G. (2016). Sulfonamidation of Aryl and Heteroaryl Halides through Photosensitized Nickel Catalysis. Journal of the American Chemical Society, 138(40), 13470–13476. [Link]

• Kasian, O. A., & Kasian, L. I. (2016). N-Alkylation of sulfonamides by alkyl halides in the presence of electrophilic catalysts and transformations of alkylated compounds. Journal of Chemistry and Technologies, 24(1), 10-17. [Link]

• Denton, R. L., et al. (2017). Mitsunobu Reactions Using Basic Amines as Pronucleophiles. The Journal of Organic Chemistry, 82(12), 6604–6614. [Link]

• Ashenhurst, J. (2023). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Wikipedia. (2023). Mitsunobu reaction. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• Beller, M., et al. (2010). Copper-Catalyzed N-Alkylation of Sulfonamides with Benzylic Alcohols: Catalysis and Mechanistic Studies. Chemistry – A European Journal, 16(2), 568-577. [Link]

• Lumen Learning. Williamson ether synthesis. Organic Chemistry 1: An open textbook. [Link]

• Organic Chemistry Explained. (2021). Alkylation of Alcohols, Part 1a: with Alkyl Halides and Sulfonates. YouTube. [Link]

• France, S., et al. (2017). Alkylation of Sulfonamides with Trichloroacetimidates Under Thermal Conditions. Tetrahedron Letters, 58(29), 2844-2847. [Link]

• Stenfors, B. A., & Ngassa, F. N. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249. [Link]

• Wang, X. J., et al. (2009). Bromo-Directed N-2 Alkylation of NH-1,2,3-Triazoles: Efficient Synthesis of Poly-Substituted 1,2,3-Triazoles. Organic Letters, 11(23), 5490–5493. [Link]

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Application Notes and Protocols for Sulfonamide Bond Formation Using Benzenesulfonyl Chlorides

Introduction: The Enduring Importance of the Sulfonamide Bond

The sulfonamide functional group (R-SO₂-NR'R'') is a cornerstone of modern medicinal chemistry and drug development. Since the discovery of the antibacterial properties of prontosil in the 1930s, this remarkably stable and versatile moiety has been incorporated into a vast array of therapeutic agents, including diuretics, anticonvulsants, anti-inflammatory drugs, and anticancer agents.[1][2] Its prevalence stems from its ability to act as a stable, non-hydrolyzable bioisostere for the amide bond, and its unique geometry and hydrogen-bonding capabilities allow it to serve as a potent zinc-binding group in various metalloenzymes.[3]

The most fundamental and widely practiced method for constructing this critical linkage is the reaction between a sulfonyl chloride and a primary or secondary amine.[4][5][6] This guide provides a detailed examination of the reagents, mechanisms, and field-proven protocols for the synthesis of sulfonamides, with a specific focus on the use of benzenesulfonyl chlorides. We will explore the causality behind experimental choices, address common challenges, and provide step-by-step procedures to empower researchers in their synthetic endeavors.

The Core Reaction: Mechanism and Energetics

The formation of a sulfonamide is a classic example of nucleophilic acyl substitution, where the amine acts as the nucleophile and the sulfonyl chloride serves as the electrophile.

Mechanistic Pathway

The reaction proceeds through a well-established pathway:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine attacks the highly electrophilic sulfur atom of the benzenesulfonyl chloride. The electrophilicity of the sulfur is significantly enhanced by the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom.[2]

• Formation of a Tetrahedral Intermediate: This attack leads to the formation of a transient, tetrahedral intermediate.

• Collapse and Leaving Group Expulsion: The intermediate collapses, re-forming the sulfur-oxygen double bonds and expelling the chloride ion, which is an excellent leaving group.

• Proton Transfer: The resulting product is a protonated sulfonamide. A base, present in the reaction mixture, abstracts the proton from the nitrogen atom to yield the neutral sulfonamide product and the hydrochloride salt of the base.[3][7]

The overall reaction is typically exothermic and irreversible, driven by the formation of the stable S-N bond and the precipitation or neutralization of the HCl byproduct.

Caption: Standard workflow for sulfonamide synthesis in DCM.

Materials:

• Primary or Secondary Amine (1.0 eq)

• Benzenesulfonyl Chloride (1.05 - 1.2 eq)

• Pyridine or Triethylamine (1.5 - 2.0 eq)

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the amine (1.0 eq) and anhydrous DCM.

• Base Addition: Cool the solution to 0 °C using an ice-water bath. Slowly add the base (e.g., pyridine, 1.5 eq) to the stirred solution.

• Sulfonyl Chloride Addition: In a separate flask, dissolve the benzenesulfonyl chloride (1.1 eq) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 15-30 minutes using a dropping funnel. Causality: Slow addition is crucial to control the exothermic reaction and to minimize the side reaction of disulfonylation for primary amines.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-18 hours. The formation of a precipitate (the hydrochloride salt of the base) is typically observed.

• Monitoring: Monitor the consumption of the limiting reagent by Thin Layer Chromatography (TLC).

• Workup: Upon completion, dilute the reaction mixture with additional DCM. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl (2x, to remove excess amine and base), water (1x), saturated NaHCO₃ solution (1x, to remove any residual acid), and finally with brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter the solution, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., Ethanol/water or Ethyl Acetate/Hexanes) to yield the pure sulfonamide. [3]

Protocol 2: Schotten-Baumann Biphasic Synthesis

This method is ideal when working with water-soluble amines or when avoiding strictly anhydrous conditions is desirable.

Materials:

• Primary or Secondary Amine (1.0 eq)

• Benzenesulfonyl Chloride (1.1 eq)

• Sodium Hydroxide (NaOH) or Potassium Carbonate (K₂CO₃) (2.0 - 3.0 eq)

• Dichloromethane (DCM) or Diethyl Ether

• Water

Procedure:

• Reaction Setup: In a flask equipped with a magnetic stir bar, dissolve the amine (1.0 eq) and the inorganic base (e.g., NaOH, 2.5 eq) in water. Add an equal volume of an immiscible organic solvent like DCM.

• Sulfonyl Chloride Addition: Cool the biphasic mixture to 0 °C. Dissolve the benzenesulfonyl chloride (1.1 eq) in a small amount of the organic solvent and add it dropwise to the vigorously stirred mixture. Causality: Vigorous stirring is essential to create a large surface area between the two phases, facilitating the reaction at the interface.

• Reaction: Allow the mixture to warm to room temperature and stir vigorously for 1-4 hours.

• Monitoring: Monitor the reaction by TLC, spotting a sample from the organic layer.

• Workup: Once the reaction is complete, transfer the mixture to a separatory funnel and allow the layers to separate.

• Drain the organic layer. Extract the aqueous layer with one or two additional portions of the organic solvent.

• Washing and Drying: Combine the organic extracts and wash them with brine. Dry the solution over anhydrous Na₂SO₄.

• Isolation and Purification: Filter the solution, concentrate it under reduced pressure, and purify the resulting crude product as described in Protocol 1. [8][9][10]

Troubleshooting and Optimization

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive amine (protonated).2. Hydrolyzed sulfonyl chloride.3. Insufficiently nucleophilic amine.	1. Ensure sufficient base is present (at least 1 eq for neutralization).2. Use fresh, high-purity sulfonyl chloride and anhydrous solvents/reagents.3. For weakly nucleophilic amines (e.g., anilines), increase reaction time, gently heat (e.g., to 40 °C), or use pyridine as a catalytic solvent.
Multiple Products (via TLC)	1. Disulfonylation of a primary amine.2. Incomplete reaction.	1. Add sulfonyl chloride slowly at 0 °C; consider using the amine as the excess reagent.2. Allow the reaction to stir for a longer duration.
Product is Contaminated with Sulfonic Acid	Hydrolysis of benzenesulfonyl chloride during the reaction or workup.	Ensure anhydrous conditions. During workup, a wash with saturated NaHCO₃ should effectively remove the acidic sulfonic acid byproduct into the aqueous layer.

Conclusion

The synthesis of sulfonamides from benzenesulfonyl chlorides and amines is a foundational reaction in organic and medicinal chemistry. A successful outcome is not merely a matter of mixing reagents but requires a deliberate, mechanistically informed approach. By carefully selecting the appropriate base and solvent system, controlling reaction parameters like temperature and stoichiometry, and understanding potential side reactions, researchers can reliably and efficiently construct this vital functional group. The protocols and insights provided in this guide serve as a comprehensive resource for both novice and experienced scientists, enabling the robust synthesis of sulfonamide-containing molecules for discovery and development.

References

• Bolla, M. L., & Bheemireddy, V. (2012). Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide. Organic Process Research & Development. Available at: [Link]

• Edelmann, F. T. (2022). Which catalyst is the most efficient in the synthesis of sulfonamide? ResearchGate. Available at: [Link]

• El-Faham, A., et al. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives. MDPI. Available at: [Link]

• King, J. F., et al. (1994). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Canadian Journal of Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Available at: [Link]

• Simone, M., et al. (2023). Switchable Deep Eutectic Solvents for Sustainable Sulfonamide Synthesis. Chemistry – A European Journal. Available at: [Link]

• Various Authors. (n.d.). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. PMC. Available at: [Link]

• Various Authors. (n.d.). The Synthesis of Functionalised Sulfonamides. UCL Discovery. Available at: [Link]

• Wikipedia. (n.d.). Sulfonamide. Available at: [Link]

• Gutiérrez Hernández, A., et al. (2025). Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. RSC Publishing. Available at: [Link]

• Fier, P. S., & Maloney, K. M. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters. Available at: [Link]

• Mitsunobu, O. (n.d.). Mitsunobu reaction. Wikipedia. Available at: [Link]

• Iakovenko, R. O., et al. (n.d.). Heteroaryl sulfonamide synthesis: scope and limitations. Organic & Biomolecular Chemistry. Available at: [Link]

• China High Purity Benzene Sulfonyl Chloride Manufacturers, Suppliers and Factory. (n.d.). High Purity Benzene Sulfonyl Chloride. Available at: [Link]

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Application Note &amp; Detailed Protocols: Microwave-Assisted Synthesis Featuring 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the application of microwave-assisted synthesis in reactions utilizing 4-bromo-3-fluoro-2-methylbenzenesulfonamide. This versatile building block is of significant interest to researchers, scientists, and drug development professionals due to the presence of key structural motifs—a sulfonamide group, fluorine and bromine atoms, and a methyl group—which are prevalent in many therapeutic agents.[1][2] The strategic incorporation of fluorine, for instance, can enhance metabolic stability, binding affinity, and lipophilicity of drug candidates.[3][4] This guide will delve into the rationale behind employing microwave technology for organic synthesis, with a focus on two of the most powerful and widely used cross-coupling reactions in medicinal chemistry: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. The protocols provided herein are designed to be robust and reproducible, offering a solid foundation for the rapid generation of compound libraries for screening and lead optimization.

Introduction: The Strategic Advantage of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide in Drug Discovery

The compound 4-Bromo-3-fluoro-2-methylbenzenesulfonamide is a richly functionalized scaffold that presents multiple opportunities for chemical diversification. The bromine atom serves as a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, allowing for the introduction of a wide range of substituents. The fluorine atom and the sulfonamide group are particularly noteworthy for their roles in modulating the pharmacokinetic and pharmacodynamic properties of molecules.[1][3] Sulfonamides are a well-established class of pharmacophores found in a multitude of FDA-approved drugs.[1]

Microwave-assisted synthesis has emerged as a transformative technology in organic chemistry, offering significant advantages over conventional heating methods. By directly and efficiently heating the reaction mixture, microwave irradiation can dramatically reduce reaction times, often from hours to minutes, while also improving product yields and purity.[5][6][7] This rapid reaction optimization and library generation capability is invaluable in the fast-paced environment of drug discovery.

The “Why”: Causality Behind Experimental Choices in Microwave-Assisted Cross-Coupling

The success of a microwave-assisted cross-coupling reaction hinges on the careful selection of several key parameters. The choice of catalyst, ligand, base, and solvent are all interconnected and must be optimized for the specific substrates being used.

• Catalyst and Ligand: Palladium catalysts are the workhorses of cross-coupling chemistry. The choice of ligand is critical as it influences the stability and reactivity of the palladium center. For Suzuki-Miyaura reactions, ligands such as those with phosphine donors are common. In Buchwald-Hartwig aminations, bulky electron-rich phosphine ligands are often employed to facilitate the catalytic cycle.[8]

• Base: The base plays a crucial role in the catalytic cycle, often participating in the transmetalation step (in Suzuki-Miyaura) or the deprotonation of the amine (in Buchwald-Hartwig). The choice of base can influence reaction rates and the formation of side products.

• Solvent: The solvent must be able to absorb microwave energy efficiently and solubilize the reactants. Polar solvents like DMF, DMSO, and alcohols are excellent choices for microwave synthesis.

The following workflow diagram illustrates the general steps involved in a microwave-assisted synthesis experiment.

Caption: General workflow for microwave-assisted synthesis.

Experimental Protocols

Safety First: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. Microwave reactors are specialized pieces of equipment; only use reactors designed for chemical synthesis and be familiar with their operation and safety features.[9][10][11]

Protocol 1: Microwave-Assisted Suzuki-Miyaura Coupling

This protocol describes the coupling of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide with a boronic acid.

Step-by-Step Methodology:

• To a 10 mL microwave vial, add 4-Bromo-3-fluoro-2-methylbenzenesulfonamide (1.0 eq), the desired boronic acid (1.2 eq), a suitable palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a base (e.g., K₂CO₃, 2.0 eq).

• Add a solvent mixture, for example, a 4:1 mixture of dioxane and water (to a final concentration of ~0.1 M of the limiting reagent).

• Seal the vial with a septum cap.

• Place the vial in the microwave reactor.

• Irradiate the reaction mixture at a set temperature (e.g., 120 °C) for a specified time (e.g., 15-30 minutes) with stirring.

• After the reaction is complete, allow the vial to cool to room temperature.

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

The following diagram illustrates the catalytic cycle for the Suzuki-Miyaura coupling.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol 2: Microwave-Assisted Buchwald-Hartwig Amination

This protocol details the coupling of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide with an amine.

Step-by-Step Methodology:

• In a glovebox or under an inert atmosphere, add 4-Bromo-3-fluoro-2-methylbenzenesulfonamide (1.0 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 eq), a suitable ligand (e.g., XPhos, 0.08 eq), and a strong base (e.g., NaOt-Bu, 1.4 eq) to a 10 mL microwave vial.

• Remove the vial from the glovebox and add the desired amine (1.2 eq) and an anhydrous solvent (e.g., toluene or dioxane, to a final concentration of ~0.1 M of the limiting reagent).

• Seal the vial with a septum cap.

• Place the vial in the microwave reactor.

• Irradiate the reaction mixture at a set temperature (e.g., 100-140 °C) for a specified time (e.g., 20-60 minutes) with stirring.

• After the reaction is complete, allow the vial to cool to room temperature.

• Dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation: Expected Outcomes and Optimization Parameters

The following table summarizes typical reaction conditions and expected outcomes for the microwave-assisted synthesis of derivatives of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide.

Reaction Type	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (min)	Expected Yield
Suzuki-Miyaura	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	120	20	>85%
3-Pyridylboronic acid	PdCl₂(dppf)	Cs₂CO₃	DMF	140	25	>80%
Buchwald-Hartwig	Morpholine	Pd₂(dba)₃ / XPhos	NaOt-Bu	Toluene	110	30	>90%
Aniline	Pd(OAc)₂ / SPhos	K₃PO₄	Dioxane	130	45	>75%

Trustworthiness: A Self-Validating System

The protocols described in this guide are designed to be self-validating. The use of microwave technology allows for rapid optimization of reaction conditions. If a particular reaction is not proceeding as expected, the temperature, time, and reagent stoichiometry can be quickly and systematically varied to achieve the desired outcome. For instance, if a Suzuki-Miyaura coupling is sluggish, increasing the temperature in 10 °C increments or screening different palladium catalysts and bases can often lead to significant improvements. It is recommended to perform small-scale test reactions to identify the optimal conditions before proceeding to a larger scale.

References

• CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. Retrieved from [Link]

• Roy, K. (2025, November 3). Safety Protocols for Microwave Use in Science/STEM Instructional Spaces. NSTA. Retrieved from [Link]

• Scribd. (n.d.). Chapter 6 - Safety Precautions On The Application of Microwaves in Laboratory. Retrieved from [Link]

• University of Bristol. (n.d.). INFO. SHEET: LS3 – LABORATORY SAFETY – SAFE USE OF MICROWAVES. Retrieved from [Link]

• IChemE. (n.d.). Microwave chemistry — an approach to the assessment of chemical reaction hazards. Retrieved from [Link]

• Salih, K. S. M., & Baqi, Y. (2021). Recent Advances in Microwave-Assisted Copper-Catalyzed Cross-Coupling Reactions. Catalysts, 11(1), 46. [Link]

• Lund University Publications. (2021). Recent advances in microwave-assisted copper-catalyzed cross-coupling reactions. Retrieved from [Link]

• Salih, K. S. M., & Baqi, Y. (2020). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Catalysts, 10(1), 4. Retrieved from [Link]

• Baxendale, I. R., et al. (2006). Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst for Batch and Continuous-Flow Transformations. QSAR & Combinatorial Science, 25(5-6), 516-524. Retrieved from [Link]

• Kabalka, G. W., et al. (2004). Microwave-Enhanced Cross-Coupling Reactions Involving Alkynyltrifluoroborates with Aryl Bromides. Molecular Diversity, 8(4), 423-427. [Link]

• Combs, A. P., et al. (2013). Scaling Out by Microwave-Assisted, Continuous Flow Organic Synthesis (MACOS): Multi-Gram Synthesis of Bromo- and Fluoro-benzofused Sultams Benzthiaoxazepine-1,1-dioxides. ACS Combinatorial Science, 15(10), 554-559. [Link]

• Boruah, M., & Prajapati, D. (2005). A facile microwave assisted synthesis of flavones. Indian Journal of Chemistry, 44B, 2332-2334. Retrieved from [Link]

• Lo, P.-C., et al. (2020). Microwave-Assisted Synthesis and Fluorescent Properties of 4-Phenyl-1,8-naphthalimide. Molecules, 25(8), 1957. [Link]

• Al-Masoudi, N. A., et al. (2008). Microwave-assisted synthesis of fluorinated coumarino sulfonamides. ARKIVOC, 2008(ii), 183-189. Retrieved from [Link]

• Lin, X., & Zhang, W. (2007). Microwave-Enhanced Fluorous Synthesis. QSAR & Combinatorial Science, 26(11-12), 1214-1218. [Link]

• Leadbeater, N. E., & Williams, V. A. (2006). Open-Vessel Microwave-Promoted Suzuki Reactions Using Low Levels of Palladium Catalyst: Optimization and Scale-Up. Organic Process Research & Development, 10(4), 833-837. Retrieved from [Link]

• Priya, A., et al. (2025). Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal, 7(2), 207-212. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Organic Chemistry Portal. (2008, November 15). Microwave Chemistry: Buchwald-Hartwig Amination, C-H Arylation of Adenines, Cycloisomerization Approach to Indolizinones, Synthesis of Pyrroles. Retrieved from [Link]

• Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1088-1095. [Link]

• PubMed. (2025, July 15). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Retrieved from [Link]

• Bentham Science Publishers. (2024, March 5). Highlights on Fluorine-containing Drugs Approved by U.S. FDA in 2023. Retrieved from [Link]

• Salih, K. S. M., & Baqi, Y. (2021). Recent Advances in Microwave-Assisted Copper-Catalyzed Cross-Coupling Reactions. Catalysts, 11(1), 46. Retrieved from [Link]

• Baxendale, I. R., et al. (2006). Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst for Batch and Continuous-Flow Transformations. QSAR & Combinatorial Science, 25(5-6), 516-524. Retrieved from [Link]

• Lo, P.-C., et al. (2020). Microwave-Assisted Synthesis and Fluorescent Properties of 4-Phenyl-1,8-naphthalimide. Molecules, 25(8), 1957. Retrieved from [Link]

• Al-Masoudi, N. A., et al. (2008). Microwave-assisted synthesis of fluorinated coumarino sulfonamides. ARKIVOC, 2008(ii), 183-189. Retrieved from [Link]

• Priya, A., et al. (2025). Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal, 7(2), 207-212. Retrieved from [Link]

• Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1088-1095. Retrieved from [Link]

• PubMed. (2025, July 15). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Retrieved from [Link]

• Bentham Science Publishers. (2024, March 5). Highlights on Fluorine-containing Drugs Approved by U.S. FDA in 2023. Retrieved from [Link]

Sources

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• 3. pharmacyjournal.org [pharmacyjournal.org]
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• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 9. Safety Considerations for Microwave Synthesis [cem.com]
• 10. Safety Protocols for Microwave Use in Science/STEM Instructional Spaces | NSTA [nsta.org]
• 11. scribd.com [scribd.com]

Technical Notes & Optimization

preventing catalyst deactivation in palladium-catalyzed sulfonamide reactions

Topic: Preventing Catalyst Deactivation in C-N Cross-Coupling

Introduction: The Stability Challenge

Welcome to the Technical Support Center. You are likely here because your sulfonamide coupling reaction has stalled, precipitated "Pd black," or failed to achieve full conversion despite high catalyst loading.

The Core Problem: Sulfonamides (

) are significantly less nucleophilic and more acidic ( ) than the amines used in standard Buchwald-Hartwig couplings.[1][2] This sluggish nucleophilicity creates a "bottleneck" at the reductive elimination step of the catalytic cycle. When the catalytic cycle slows down, the active Palladium(0) species becomes vulnerable to off-cycle deactivation pathways, primarily aggregation into inactive Palladium black.

This guide provides the diagnostic tools and protocols to stabilize your catalyst and ensure efficient turnover.

Diagnostic Workflow

Use this logic tree to identify the specific mode of catalyst failure in your reaction.

Figure 1: Diagnostic logic tree for identifying the root cause of Pd-catalyst failure.[1][2]

Troubleshooting Guides & FAQs

Issue 1: "My reaction turns black within 30 minutes and conversion stops."

Diagnosis: Catalyst Aggregation (Pd Black Formation).[1][2][3][4] Mechanism: The active monomeric Pd(0) species is unstable.[2] If the ligand (

) dissociates or if the concentration of active Pd(0) is too high relative to the rate of the oxidative addition, Pd(0) atoms aggregate into clusters ( ) and precipitate as inactive metal.[2]

Solution: Switch to Precatalysts (Pd-G3/G4) Do not use traditional sources like

or for challenging sulfonamides.[1][2] They often suffer from induction periods where the ligand fails to bind effectively before the Pd aggregates.

• Protocol Shift: Use tBuBrettPhos Pd G3 or tBuXPhos Pd G3 .[1][2]

• Why? These precatalysts contain the ligand pre-bound in a 1:1 ratio. Upon activation by base, they release the active

  species immediately into the cycle, preventing the "unligated" window where aggregation occurs.

Issue 2: "The reaction is clear but stalls at 50% conversion."

Diagnosis: Off-Cycle Resting States (Dimer Formation).[1][2] Mechanism: Sulfonamides are weak nucleophiles.[1][2] This slows down the transmetallation/amine binding step. The Pd(II) intermediate (

) accumulates.[1][2] Without a bulky ligand, these intermediates can bridge through the halide to form stable, inactive dimers .[1][2]

Solution: Ligand Sterics & Concentration

• Ligand Choice: Ensure you are using tBuBrettPhos or BrettPhos .[1][2] These are bulky, dialkylbiaryl phosphines designed specifically to prevent dimer formation by sterically crowding the Pd center.

• Action: Add a second charge of catalyst (0.5 equiv of original loading) at the stalling point. If activity resumes, your catalyst is dying (thermal decomposition).[1][2] If it does not resume, your product or a byproduct is inhibiting the catalyst (product inhibition).[2]

Issue 3: "I see no product, even with fresh catalyst."

Diagnosis: Catalyst Poisoning.[1][2][3][5][6][7] Mechanism: Heteroatoms with high affinity for Pd (Sulfur, Nitrogen lone pairs) can bind irreversibly.[1][2]

• Common Culprit: Thiol impurities in the sulfonamide starting material or free amines.

• Common Culprit: Oxygen (O2) oxidation of the phosphine ligand to phosphine oxide (

  ), which cannot bind Pd.[2]

Solution: The "Scavenger" Check

• Purification: Recrystallize your sulfonamide.[1][2] Ensure aryl halides are free of sulfur stabilizers.

• Inert Atmosphere: rigorous deoxygenation is required.[1][2] Sparging with Argon for 15 minutes is superior to simple vacuum/backfill cycles for sensitive phosphines.[2]

Mechanistic Visualization: The Deactivation Pathways

Understanding where the catalyst dies is crucial for fixing it.

Figure 2: The Pd catalytic cycle showing critical off-ramps where deactivation occurs due to sulfonamide kinetics.

Optimized Experimental Protocol

Protocol ID: SOP-PD-G3-SULF Scope: Coupling of Aryl Halides with Primary Sulfonamides.

Materials

• Precatalyst: tBuBrettPhos Pd G3 (Sigma/Merck #761605)[1][2]

• Base:

  (finely ground, anhydrous) or .[1][2]

• Solvent: t-Amyl Alcohol (preferred) or Dioxane.[1][2]

• Temperature: 80°C - 110°C.[1][2]

Step-by-Step Procedure

• Vessel Prep: Oven-dry a reaction vial equipped with a magnetic stir bar. Cool under a stream of Argon.[2]

• Solids Addition: Charge the vial with:

  • Aryl Halide (1.0 equiv)[1][2]

  • Sulfonamide (1.2 equiv)[1][2]

  • (1.4 equiv)[1][2]

  • tBuBrettPhos Pd G3 (0.02 - 0.05 equiv / 2-5 mol%)[1][2]

• Deoxygenation: Cap the vial with a septum. Evacuate and backfill with Argon (3 cycles).[1][2]

• Solvent Addition: Add anhydrous t-Amyl Alcohol via syringe (Concentration: 0.2 M relative to aryl halide).

• Reaction: Place in a pre-heated block at 100°C. Stir vigorously (1000 RPM) to ensure base suspension.

  • Note: The G3 precatalyst activates within minutes. The solution should turn from pale yellow to amber/brown but remain clear. If it turns black immediately, check solvent purity.

• Workup: Filter through a pad of Celite, eluting with EtOAc. Concentrate and purify via flash chromatography.

Data Presentation: Catalyst System Comparison

The following table compares the stability and efficacy of different Pd sources for sulfonamidation.

Catalyst System	Stability	Induction Period	Risk of Pd Black	Recommended For
Pd(OAc)2 + Ligand	Low	High	High	Simple, rapid amines only.[1][2]
Pd2(dba)3 + Ligand	Moderate	Moderate	Medium	Standard couplings; dba can inhibit reaction.[1][2]
Pd G3/G4 Precatalysts	High	None	Low	Sulfonamides , ureas, challenging substrates.[1]
PEPPSI-IPr	High	Low	Low	Sterically demanding couplings (mostly Negishi/Suzuki).[1][2]

References

• Buchwald, S. L., et al. "Palladium-Catalyzed Cross-Coupling Reactions of Amides and Carbamates with Aryl Mesylates."[1][2] Journal of the American Chemical Society, 2008.[8] [1][2]

• Bruno, N. C., Niljianskul, N., & Buchwald, S. L. "N-Substituted 2-Aminobiphenylpalladium Methanesulfonate Precatalysts and Their Use in C–C and C–N Cross-Couplings."[1][2] The Journal of Organic Chemistry, 2014. [1][2]

• Hartwig, J. F. "Evolution of a Fourth Generation Catalyst for the Amination of Aryl Halides." Accounts of Chemical Research, 2008.[8] [1][2]

• BenchChem Technical Support. "Preventing Catalyst Deactivation in Palladium-Catalyzed Reactions." BenchChem Knowledge Base, 2025.[2][3] [1][2]

• Sigma-Aldrich. "tBuBrettPhos Pd G3 Product Information & Protocols." Merck/Sigma Technical Library.[1][2]

Sources

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• 2. solid | Sigma-Aldrich [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. scispace.com [scispace.com]
• 8. Sulfonamidation of Aryl and Heteroaryl Halides through Photosensitized Nickel Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide Derivatives

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with 4-Bromo-3-fluoro-2-methylbenzenesulfonamide derivatives. The unique substitution pattern of these molecules, featuring a bromine atom, a fluorine atom, and a methyl group on the benzenesulfonamide core, presents specific challenges and considerations during purification. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve the desired purity and yield for your compounds.

Troubleshooting Guide: Common Issues in the Purification of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide Derivatives

The following table outlines common problems encountered during the purification of these specific sulfonamide derivatives, their probable causes, and recommended solutions grounded in established chemical principles.

Problem	Potential Causes	Recommended Solutions & Explanations
Low Yield After Recrystallization	Inappropriate solvent choice: The compound may be too soluble in the chosen solvent even at low temperatures. The presence of both bromo and fluoro groups can significantly alter the polarity and solubility profile compared to simpler sulfonamides.	Solvent System Optimization: Experiment with a co-solvent system. A common approach is to dissolve the compound in a "good" solvent (e.g., ethanol, ethyl acetate, or acetone) at an elevated temperature and then slowly add a "poor" solvent (e.g., water or hexanes) until the solution becomes cloudy. Then, add a small amount of the good solvent to redissolve the solid and allow for slow cooling. This method is highly effective for moderately polar compounds like many sulfonamide derivatives.[1]
Premature crystallization: The compound crystallizes too quickly during hot filtration to remove insoluble impurities.	Pre-heat all glassware (funnel, receiving flask) before hot filtration to prevent a sudden drop in temperature. Work quickly and efficiently during this step.
"Oiling Out" During Recrystallization	High impurity concentration: The presence of significant amounts of impurities can depress the melting point of the mixture, leading to the separation of a liquid phase instead of solid crystals.	Pre-purification by chromatography: If the crude product is highly impure, consider a preliminary purification by flash column chromatography to remove the bulk of the impurities before attempting recrystallization.
Cooling the solution too quickly: Rapid cooling does not provide sufficient time for the ordered arrangement of molecules into a crystal lattice.	Slow Cooling: Allow the solution to cool to room temperature slowly on the benchtop before placing it in an ice bath. Insulating the flask can also help to slow down the cooling process.
Persistent Colored Impurities (Yellow/Brown Tint)	Residual bromine or acidic impurities: The synthesis of brominated aromatic compounds can sometimes leave traces of elemental bromine or hydrogen bromide (HBr), which can impart color.[2]	Base Wash: During the work-up, wash the organic layer with a mild base such as a saturated sodium bicarbonate solution to neutralize any acidic byproducts and react with residual bromine.[2]
Formation of colored byproducts: Over-reaction or side reactions during the synthesis can lead to colored impurities.	Activated Charcoal Treatment: Add a small amount of activated charcoal to the hot solution before filtration during recrystallization. The charcoal will adsorb many colored impurities. Use charcoal sparingly as it can also adsorb the desired product.
Co-elution of Impurities During Column Chromatography	Inappropriate solvent system (mobile phase): The polarity of the mobile phase may not be optimal to achieve good separation between the product and impurities.	Solvent System Screening: Use thin-layer chromatography (TLC) to screen various solvent systems. For compounds of this type, gradients of ethyl acetate in hexanes or dichloromethane in methanol are often good starting points. The fluorine atom can increase the compound's polarity, so a slightly more polar mobile phase than for non-fluorinated analogues might be necessary.
Column overloading: Too much crude material has been loaded onto the column.	Reduce the amount of sample loaded onto the column. As a general rule, the amount of crude material should be about 1-5% of the mass of the silica gel.
Product is a Stubborn Oil After Chromatography	Residual solvent: High-boiling point solvents from the chromatography may be difficult to remove.	Co-evaporation: Add a lower-boiling point solvent (e.g., dichloromethane) and re-evaporate under reduced pressure. Repeat this process several times to azeotropically remove the high-boiling point solvent.
Amorphous solid or low melting point: The compound may naturally be an amorphous solid or have a low melting point.	Trituration: Add a non-polar solvent in which the compound is insoluble (e.g., hexanes or pentane) and stir or sonicate the mixture. This can often induce crystallization or solidification.

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for choosing a recrystallization solvent for my 4-Bromo-3-fluoro-2-methylbenzenesulfonamide derivative?

A: A good starting point is to test polar protic solvents like ethanol or isopropanol, and polar aprotic solvents like ethyl acetate or acetone.[1] The sulfonamide group can participate in hydrogen bonding, making it soluble in alcohols, while the substituted aromatic ring provides some non-polar character, allowing for solubility in ethyl acetate. The principle of "like dissolves like" is a useful guide. Given the presence of the polar sulfonamide group, a solvent that also has a hydrogen-bonding-capable functional group is often a good choice.

Q2: How do the bromo, fluoro, and methyl substituents affect the polarity of my compound and, therefore, the choice of purification method?

A: The electronegative fluorine and bromine atoms increase the overall polarity of the molecule compared to an unsubstituted benzenesulfonamide. However, the C-F bond can also have a lipophilic character in certain contexts.[3][4] The methyl group is electron-donating and slightly increases the lipophilicity. The net effect is a moderately polar compound. This polarity makes them generally well-suited for normal-phase silica gel chromatography. The increased polarity due to the halogens may require a slightly more polar mobile phase (a higher percentage of ethyl acetate in hexanes, for example) for optimal elution from a silica column compared to their non-halogenated counterparts.

Q3: My compound seems to be degrading on the silica gel column. What could be the cause and how can I prevent it?

A: Sulfonamides are generally stable on silica gel. However, if the silica gel is acidic, it can potentially lead to the degradation of sensitive functional groups. While the 4-Bromo-3-fluoro-2-methylbenzenesulfonamide core is relatively robust, other functionalities in your specific derivative might be acid-sensitive.

• Solution: You can use deactivated or neutral silica gel. Alternatively, you can add a small amount of a volatile base, such as triethylamine (~0.1-1%), to the mobile phase to neutralize the acidic sites on the silica gel. This is a common practice when purifying compounds containing basic functional groups like amines, but it can also be beneficial for preventing the degradation of other sensitive compounds.

Q4: I am struggling to separate diastereomers of my chiral 4-Bromo-3-fluoro-2-methylbenzenesulfonamide derivative. What are my options?

A: Separating diastereomers can often be achieved by flash column chromatography, but it may require careful optimization of the mobile phase.

• TLC Optimization: Use TLC to screen a wide range of solvent systems with varying polarities. Sometimes, switching to a different solvent system (e.g., from ethyl acetate/hexanes to dichloromethane/methanol) can improve the separation.

• High-Performance Liquid Chromatography (HPLC): If flash chromatography is unsuccessful, preparative HPLC is a more powerful technique for separating closely related compounds like diastereomers. Both normal-phase and reverse-phase HPLC can be explored.

• Supercritical Fluid Chromatography (SFC): SFC is an excellent technique for the separation of stereoisomers and is often used for the purification of sulfonamides.[5]

Experimental Protocols

Protocol 1: Recrystallization of a 4-Bromo-3-fluoro-2-methylbenzenesulfonamide Derivative

This protocol provides a general procedure for the recrystallization of a solid crude product. The choice of solvent is critical and should be determined by small-scale solubility tests first.

• Solvent Selection: In a small test tube, add a small amount of your crude product (a spatula tip). Add a few drops of a test solvent. If the compound dissolves immediately at room temperature, the solvent is likely too good. If it is insoluble, heat the test tube. If it dissolves when hot but precipitates upon cooling, you have found a potential solvent. A good solvent system is often a mixture, such as ethanol/water or ethyl acetate/hexanes.[1][6]

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid. It is best to add the solvent in small portions while the flask is being heated on a hot plate.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a very small amount of activated charcoal. Swirl the flask for a few minutes.

• Hot Filtration: If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration using a pre-heated funnel and filter paper into a clean, pre-heated Erlenmeyer flask. This step is crucial to remove any insoluble material.

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature on a benchtop. Slow cooling is key to forming well-defined crystals. Once the flask has reached room temperature, you can place it in an ice bath to maximize the yield of crystals.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum oven or desiccator until a constant weight is achieved.

Protocol 2: Flash Column Chromatography

This protocol is for the purification of a crude product that is an oil or a highly impure solid.

• TLC Analysis: Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate). Spot the solution on a TLC plate and develop it in various solvent systems (e.g., different ratios of ethyl acetate/hexanes). Visualize the spots under UV light and/or by staining. The ideal solvent system will give your product an Rf value of approximately 0.3-0.4 and good separation from impurities.

• Column Packing: Choose an appropriately sized column. As a general guideline, use about 50-100 g of silica gel for every 1 g of crude material. Pack the column using the "slurry method" by mixing the silica gel with the initial, least polar mobile phase and pouring it into the column.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent (like dichloromethane). If the compound is not very soluble, it can be adsorbed onto a small amount of silica gel (dry loading).

• Elution: Begin eluting the column with the least polar mobile phase determined from your TLC analysis. Collect fractions and monitor the elution by TLC. You can gradually increase the polarity of the mobile phase (gradient elution) to elute your product and any more polar impurities.

• Fraction Pooling and Evaporation: Combine the fractions that contain the pure product (as determined by TLC). Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Purification Workflow Decision Diagram

The following diagram illustrates a logical workflow for selecting a suitable purification strategy for your 4-Bromo-3-fluoro-2-methylbenzenesulfonamide derivative.

Caption: A decision workflow for the purification of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide derivatives.

References

• BenchChem. (n.d.). Technical Support Center: Recrystallization of Sulfonamide Products.
• Google Patents. (n.d.). US20050032889A1 - Process for producing crystal of benzenesulfonamide derivative, and novel crystal of intermediate therefor and process for producing the same.

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• PubMed. (2009). Analyses of sulfonamide antibiotics by CEC using poly(divinylbenzene-1-octadecene-vinylbenzyl trimethyl ammonium chloride) monolithic columns. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Organic Syntheses. (n.d.). N-(But-2-yn-1-yl)-4-methylbenzenesulfonamide. Retrieved from [Link]

• PubChem. (n.d.). 4-bromo-N-[3-(9-fluorenylideneamino)oxy-2-hydroxypropyl]-N-methylbenzenesulfonamide. Retrieved from [Link]

• Reddit. (2024, January 13). What's the best solvent to remove these crystals and recrystallize it? Retrieved from [Link]

• Google Patents. (n.d.). US4847428A - Purification of halogenated aromatic compounds.

• PMC. (n.d.). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. Retrieved from [Link]

• The Analyst. (n.d.). Determination of sulfonamides by packed column supercritical fluid chromatography with atmospheric pressure chemical ionisation mass spectrometric detection. Retrieved from [Link]

• CORA. (2024, June 19). Synthesis and reactivity of α-diazo-β-keto sulfonamides. Retrieved from [Link]

• YouTube. (2021, February 6). recrystallization & purification of N-bromosuccinimide. Retrieved from [Link]

• Green Chemistry. (n.d.). Efficient removal of sulfonamides in complex aqueous environments by an N, P-co-doped graphitic biochar: the crucial role of P2O5. Retrieved from [Link]

• Quora. (2020, March 24). Why do fluorine substitutions increase the lipophilicity of drugs, despite fluorine's ability of forming hydrogen bonds? Retrieved from [Link]

Sources

• 1. US20050032889A1 - Process for producing crystal of benzenesulfonamide derivative, and novel crystal of intermediate therefor and process for producing the same - Google Patents [patents.google.com]
• 2. US4847428A - Purification of halogenated aromatic compounds - Google Patents [patents.google.com]
• 3. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. quora.com [quora.com]
• 5. Determination of sulfonamides by packed column supercritical fluid chromatography with atmospheric pressure chemical ionisation mass spectrometric detection - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. mt.com [mt.com]

Technical Support Center: Troubleshooting Low Conversion in SNAr Reactions of Fluoro-Benzenesulfonamides

Welcome to the technical support center for Nucleophilic Aromatic Substitution (SNAr) reactions, with a specific focus on fluoro-benzenesulfonamides. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address frequently asked questions to help you optimize your experiments.

Troubleshooting Guide

This section directly addresses common issues encountered during SNAr reactions involving fluoro-benzenesulfonamides, offering explanations and actionable solutions in a question-and-answer format.

Q1: My SNAr reaction shows low or no conversion of the fluoro-benzenesulfonamide. What are the primary reasons, and how can I improve the yield?

Low conversion is a frequent challenge in SNAr reactions. The issue can typically be traced back to one or more key factors related to substrate activation, nucleophile strength, or reaction conditions. A systematic approach is the best way to diagnose and solve the problem.

Causality Analysis & Solutions:

• Insufficient Aromatic Ring Activation: The SNAr mechanism relies on the stabilization of a negatively charged intermediate (the Meisenheimer complex).[1][2][3][4] This stabilization is achieved by potent electron-withdrawing groups (EWGs) positioned ortho or para to the fluorine leaving group. The benzenesulfonamide group (-SO₂NR₂) is a strong EWG. However, its effectiveness is maximized when it is directly ortho or para to the fluorine atom. If it is in the meta position, its ability to stabilize the intermediate through resonance is negated, leading to a significantly slower reaction.[2][4]

  • Solution: Ensure your substrate design places the sulfonyl group ortho or para to the fluorine. If the substrate cannot be changed, you must employ more forcing conditions, such as higher temperatures or stronger, more concentrated nucleophiles.

• Weak Nucleophile: The rate of an SNAr reaction is directly dependent on the strength of the nucleophile. Neutral nucleophiles like alcohols or primary/secondary amines are often sluggish.

  • Solution: Increase the nucleophilicity by deprotonation. For an alcohol (ROH) or amine (R₂NH), adding a suitable base will generate the far more reactive alkoxide (RO⁻) or amide (R₂N⁻) anion. Use a non-nucleophilic base to avoid competition with your primary nucleophile.[5]

• Suboptimal Reaction Temperature: Many SNAr reactions have a significant activation energy barrier and require heating to proceed at a practical rate.[5] Room temperature conditions are often insufficient unless the aromatic ring is exceptionally electron-deficient.

  • Solution: Gradually increase the reaction temperature in 10–20 °C increments. Monitor the reaction by TLC or LC-MS to check for product formation versus decomposition.[6] Reactions in high-boiling polar aprotic solvents can often be heated to temperatures of 80-150 °C.

• Inappropriate Solvent Choice: The solvent plays a critical role in stabilizing the charged Meisenheimer complex.

  • Solution: Use polar aprotic solvents. Solvents like DMSO, DMF, NMP, or sulfolane are ideal because they can solvate cations effectively while leaving the anionic nucleophile relatively "bare" and highly reactive.[7][8] Protic solvents (e.g., ethanol, water) can form hydrogen bonds with the nucleophile, creating a solvent cage that reduces its reactivity and slows the reaction.[7][9]

• Steric Hindrance: Bulky substituents on the nucleophile or on the aromatic ring near the reaction site can physically block the nucleophile's approach.[10][11][12][13] This steric repulsion increases the activation energy of the rate-determining step.[13][14]

  • Solution: If possible, switch to a less sterically hindered nucleophile. If the substrate is the issue, more extreme heating may be required to overcome the steric barrier.

Q2: I'm observing multiple byproducts and my desired product is impure. What are the common side reactions and how can I minimize them?

Side product formation is another common hurdle, often stemming from the reaction conditions or the inherent reactivity of the reagents.

Common Side Reactions & Mitigation Strategies:

• Hydrolysis of Starting Material or Product: Sulfonyl chlorides are sensitive to water, which can lead to the formation of the corresponding unreactive sulfonic acid.[6] While sulfonamides are more stable, water can still act as a competing nucleophile, especially at high temperatures, leading to undesired phenol byproducts.

  • Mitigation: Ensure all glassware is flame- or oven-dried. Use anhydrous solvents and run the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.[5][6]

• Reaction with the Solvent: Some solvents, particularly DMF, can decompose at high temperatures in the presence of a base to generate dimethylamine, which can then act as a nucleophile in the SNAr reaction.[15]

  • Mitigation: If you suspect this is occurring, switch to a more thermally stable polar aprotic solvent like DMSO or NMP. Alternatively, run the reaction at a lower temperature for a longer duration.

• Di-substitution: If the fluoro-benzenesulfonamide has other potential leaving groups, or if the product of the initial SNAr reaction can react further, you may see di-substituted products.

  • Mitigation: Use a stoichiometric amount (1.0-1.2 equivalents) of the nucleophile to favor mono-substitution.[5] Adding the nucleophile slowly to the reaction mixture can also help maintain a low concentration and reduce the likelihood of a second substitution.

Frequently Asked Questions (FAQs)

Q1: Why is fluorine a good leaving group in SNAr reactions? It seems counterintuitive given the strength of the C-F bond.

This is an excellent and common question. In SN1 and SN2 reactions, a weak C-X bond is crucial for a good leaving group. However, the SNAr mechanism is different. The rate-determining step is the initial attack of the nucleophile on the aromatic ring to form the Meisenheimer complex.[3][5] Fluorine's extremely high electronegativity makes the carbon atom it is attached to (the ipso-carbon) highly electrophilic and thus very susceptible to nucleophilic attack. The C-F bond is broken in the second, faster step of the reaction. Therefore, the factor that speeds up the slow step (high electronegativity) is more important than the factor that would slow down the fast step (C-F bond strength). The typical leaving group reactivity for SNAr is F > Cl > Br > I, the opposite of SN2 reactions.[1][3][4][16]

Q2: What exactly is a Meisenheimer complex?

A Meisenheimer complex is the resonance-stabilized, negatively charged intermediate formed during a nucleophilic aromatic substitution reaction.[1][5] It is created when the nucleophile adds to the electron-deficient aromatic ring, temporarily breaking the ring's aromaticity. The negative charge is delocalized across the ring system and, importantly, onto the ortho and para electron-withdrawing groups, which accounts for its stability.[2][4] In some cases, with highly activated systems, these complexes are stable enough to be isolated and characterized.[16]

Q3: How do I choose the correct base for my reaction?

The primary role of the base is to deprotonate a neutral nucleophile to make it more reactive. The ideal base should be strong enough to deprotonate the nucleophile but should not be nucleophilic itself, to avoid competing in the SNAr reaction.

Base	Common Applications & Notes
Potassium Carbonate (K₂CO₃)	A mild, inexpensive base often used for deprotonating phenols and some amines. It is heterogeneous in many organic solvents, which can sometimes lead to slower reactions.[17]
Sodium Hydride (NaH)	A strong, non-nucleophilic base, excellent for deprotonating alcohols to form alkoxides. It reacts irreversibly, releasing hydrogen gas. Requires an anhydrous solvent (like THF or DMF) and an inert atmosphere.[5][17]
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)	A strong, non-nucleophilic organic base that is soluble in many organic solvents. Useful for a variety of deprotonations where an inorganic base might cause solubility issues.[6]
Potassium tert-butoxide (KOtBu)	A very strong, sterically hindered base. Effective for deprotonating a wide range of nucleophiles, including less acidic amines and alcohols. Must be handled under anhydrous conditions.[17][18]
Potassium Hydroxide (KOH)	A strong base that can be effective, particularly in DMSO, where it forms a "superbase" system.[19][20][21] However, care must be taken to avoid introducing water, which can lead to hydrolysis side reactions.[15]

Q4: What are the best methods for monitoring my reaction's progress?

Regularly monitoring your reaction is key to determining the optimal reaction time and preventing byproduct formation from over-heating or extended reaction times.

• Thin-Layer Chromatography (TLC): The most common, quickest, and cheapest method. It allows you to visualize the consumption of your starting materials and the appearance of your product spot.[5][7][17]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more quantitative information than TLC and confirms the mass of the product being formed, giving you higher confidence in the reaction's progress.

• Gas Chromatography (GC): Suitable for volatile and thermally stable compounds. It can provide excellent quantitative data on the conversion of starting material.[7]

Visualized Mechanisms and Workflows

SNAr Reaction Mechanism

Caption: The two-step addition-elimination mechanism of SNAr reactions.

Troubleshooting Workflow for Low Conversion

Caption: A decision tree for troubleshooting low conversion in SNAr reactions.

Experimental Protocols

General Protocol for SNAr with an Alcohol Nucleophile

This protocol describes a general procedure for the reaction of a fluoro-benzenesulfonamide with an alcohol, using sodium hydride to generate the alkoxide nucleophile.

Materials:

• Fluoro-benzenesulfonamide (1.0 eq)

• Alcohol (1.2 eq)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.3 eq)

• Anhydrous Dimethylformamide (DMF)

• Anhydrous hexanes (for washing NaH)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

Procedure:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under a stream of nitrogen or argon. Allow it to cool to room temperature.

• Base Preparation: In the flask, add the required amount of sodium hydride. Wash the NaH three times with anhydrous hexanes to remove the mineral oil, carefully decanting the hexanes each time under an inert atmosphere.

• Alkoxide Formation: Suspend the washed NaH in anhydrous DMF. Cool the suspension to 0 °C in an ice bath. Slowly add the alcohol (dissolved in a small amount of anhydrous DMF if it's a solid) to the NaH suspension. Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes. Hydrogen gas will evolve.

• SNAr Reaction: Add a solution of the fluoro-benzenesulfonamide (1.0 eq) in anhydrous DMF to the freshly prepared alkoxide solution.

• Heating: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C).

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and then carefully quench it by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Dilute the mixture with water and extract three times with ethyl acetate.

• Washing: Combine the organic layers and wash with water, then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

References

• Nucleophilic aromatic substitution - Wikipedia. [Link]

• Radicals as Exceptional Electron-Withdrawing Groups: Nucleophilic Aromatic Substitution of Halophenols via Homolysis-Enabled Electronic Activation - PMC. [Link]

• Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate - YouTube. [Link]

• Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide - ResearchGate. [Link]

• Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [Link]

• Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (SNAr) Reactions. [Link]

• Nucleophilic Aromatic Substitution: Addition–Elimination and SNAr - OrgoSolver. [Link]

• Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis - PMC. [Link]

• Activating and Deactivating Groups In Electrophilic Aromatic Substitution. [Link]

• A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide - PMC. [Link]

• Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps. [Link]

• 10.4: Effect of sterics on Sn2 reactions - Chemistry LibreTexts. [Link]

• Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (S N Ar) Reactions. [Link]

• Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase - PMC - NIH. [Link]

• Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase | Journal of the American Chemical Society. [Link]

• High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions - PMC. [Link]

• Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition - PMC. [Link]

• Solvent Molecules Play a Role in an SNAr Reaction - ChemRxiv. [Link]

• Activating and Deactivating Groups - Chemistry Steps. [Link]

• One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. [Link]

• Concerted nucleophilic aromatic substitutions - DASH - Harvard. [Link]

• Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles - MDPI. [Link]

• Rearrangement Reaction Based on the Structure of N-Fluoro- N-alkyl Benzenesulfonamide - PubMed. [Link]

• Base-promoted nucleophilic fluoroarenes substitution of C F bonds | Request PDF. [Link]

• (PDF) Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles - ResearchGate. [Link]

• 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II - KPU Pressbooks. [Link]

• Nucleophilic Aromatic Substitution: Videos & Practice Problems - Pearson. [Link]

• One-Pot Approach for SNAr Reaction of Fluoroaromatic Compounds with Cyclopropanol. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. [Link]

• Nucleophilic Aromatic Substitution - Chemistry Steps. [Link]

• (PDF) Mechanistic Assessment of SNAr Displacement of Halides from 1-Halo-2,4-dinitrobenzenes by Selected Primary and Secondary Amines: Bronsted and Mayr Analyses - ResearchGate. [Link]

• SNAr troubleshooting : r/AskChemistry - Reddit. [Link]

• Nucleophilic Aromatic Substitution: Aryl halides un active toward nucleophilic reagents, aryl halides undergo nucleophilic subs. [Link]

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 12. orgosolver.com [orgosolver.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Steric Hindrance in SN2 and SN1 Reactions - Chemistry Steps [chemistrysteps.com]
• 15. A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide - PMC [pmc.ncbi.nlm.nih.gov]
• 16. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles | MDPI [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

removing palladium impurities from 4-Bromo-3-fluoro-2-methylbenzenesulfonamide products

Subject: Purification of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide Document ID: TSC-PD-REM-04 Role: Senior Application Scientist[1]

Introduction

You are likely processing 4-Bromo-3-fluoro-2-methylbenzenesulfonamide as an intermediate for a kinase inhibitor or a fragment-based drug discovery campaign.[1] The presence of the sulfonamide moiety (

) presents a specific challenge: the nitrogen atom can act as a ligand, coordinating to Palladium (Pd) and retaining it in the crystal lattice or organic phase, effectively "masking" the impurity from standard washes.

Regulatory standards (ICH Q3D) typically demand Pd levels

for oral drugs.[1] In this guide, we move beyond generic advice to specific, chemically grounded protocols for your fluorinated aryl bromide scaffold.

Module 1: Diagnostic & Assessment

Before selecting a removal method, you must characterize the impurity profile. The oxidation state of the residual Pd dictates the scavenger efficiency.

Triage: What is your Pd Source?

Previous Reaction Step	Likely Pd Species	Recommended Scavenger Functional Group
Suzuki-Miyaura	Pd(II) salts / Pd(0) colloids	Thiol (SH) or DMT (Dimercaptotriazine)
Buchwald-Hartwig	Pd(0) - Ligand rich	DMT or Thiourea
Sonogashira	Pd/Cu complexes	TMT (Trimercaptotriazine)
Hydrogenation	Pd(0) Black/Colloids	Activated Carbon or Filtration + Thiol

Visual Diagnostic

• Grey/Black particulates: Colloidal Pd(0).[1] Requires filtration (Celite) before scavenging.[1]

• Brown/Orange tint: Soluble Pd(II) species or Pd-Ligand complexes.[1] Requires chemical scavenging.[1]

Module 2: Scavenger Selection & Chemistry

For your specific molecule (4-Bromo-3-fluoro-2-methylbenzenesulfonamide), we must avoid side reactions.[1]

• Risk: The Aryl-Bromide is susceptible to oxidative addition if active Pd(0) and phosphines are present at high heat.[1]

• Risk: The Sulfonamide proton is acidic (

  ).[1] Strong basic scavengers (amine-functionalized) may cause non-specific binding or yield loss.[1]

Recommendation: Use Silica-Supported Thiol (Si-Thiol) or Dimercaptotriazine (Si-DMT) .[1] These operate well under neutral/acidic conditions and have high affinity for Pd without disturbing the aryl bromide.

Comparative Efficiency Table

Method	Pd Removal Efficiency	Yield Recovery	Specificity for Sulfonamides	Notes
Si-Thiol	High ( )	High ( )	Excellent	Best general purpose.[1][2] Does not leach.[1]
Si-DMT	Very High ( )	High ( )	Excellent	Best for Pd(0)/Pd(II) mixtures.[1]
Activated Carbon	Moderate ( )	Variable ( )	Low	Can adsorb your product; messy cleanup.[1]
Crystallization	Low ( )	High	Low	Pd often co-crystallizes with sulfonamides.[1]

Module 3: Experimental Protocols

Protocol A: Batch Mode Scavenging (Standard)

Use this for <100g batches.

Materials:

• Crude Product (4-Bromo-3-fluoro-2-methylbenzenesulfonamide)[1]

• Solvent: THF, 2-MeTHF, or Ethyl Acetate (Avoid DCM if possible; Pd-complexes are often highly soluble in chlorinated solvents).[1]

• Scavenger: SiliaMetS® Thiol or Si-DMT (Loading: 4 equivalents relative to residual Pd, or 10-20% w/w relative to product if Pd content is unknown).[1]

Step-by-Step:

• Dissolution: Dissolve the crude product in the chosen solvent (10-20 volumes). Ensure complete dissolution; scavengers cannot clean solids.[1]

• Addition: Add the silica scavenger.[1]

• Digestion: Heat the mixture to 50-60°C for 4 hours .

  • Why Heat? Scavenging is a diffusion-controlled process.[1] Heat breaks the Pd-Sulfonamide coordination equilibrium, allowing the stronger Thiol ligand to capture the Pd.

• Filtration: Filter the suspension through a pad of Celite® or a 0.45µm membrane to remove the silica.

• Wash: Wash the filter cake with 2 volumes of solvent to recover adsorbed product.[1]

• Concentration: Evaporate solvent to yield the purified solid.

Protocol B: Flow/Recirculation (High Purity)

Use this for >100g batches or stubborn impurities.[1]

• Pack a stainless steel column or glass cartridge with Si-Thiol .[1]

• Dissolve product in THF/MeOH (9:1).

• Recirculate the solution through the cartridge at 50°C for 4-6 turnovers.

• Monitor Pd levels by taking aliquots.[1]

Module 4: Workflow Visualization

The following diagrams illustrate the decision logic and the experimental workflow.

Caption: Logical workflow for removing Palladium impurities, integrating mechanical filtration for colloids and chemical scavenging for soluble species.

Module 5: Troubleshooting & FAQs

Q1: My product turned grey after adding the scavenger. What happened?

• Cause: This usually indicates that colloidal Pd was trapped in the silica matrix but some "leaked" or the silica fines passed through the filter.

• Fix: Use a tighter filter (0.2 µm) or a dual-layer Celite/Activated Carbon filtration.[1] Ensure you are not mechanically grinding the silica beads during stirring (use an overhead stirrer, not a magnetic bar, if possible).

Q2: I used Activated Carbon, and my yield dropped by 30%.

• Analysis: Activated carbon is non-specific.[1] The planar benzene ring of your sulfonamide interacts strongly with the graphene sheets of the carbon.

• Fix: Switch to Si-Thiol . The alkyl-thiol chains do not interact with the aromatic ring of your product, ensuring high recovery (>95%).

Q3: The Pd level is stuck at 50 ppm despite scavenging.

• Analysis: You likely have a stable Pd-Sulfonamide complex that is kinetically inert at room temperature.[1]

• Fix: Increase the temperature to 60-70°C (reflux in THF). Thermal energy is required to dissociate the Pd-N bond so the Pd-S (thiol) bond can form.[1] Alternatively, add a small amount of acetic acid (1%) to protonate the sulfonamide nitrogen, weakening its coordination to Pd.

Q4: Can I use this method if my molecule has the Aryl-Bromide?

• Analysis: Yes. Si-Thiol and Si-DMT are non-oxidative.[1] They will not insert into the C-Br bond under these conditions. Avoid phosphine-based scavengers, which could theoretically facilitate oxidative addition if trace Pd(0) is present.[1]

References

• ICH Q3D Elemental Impurities Guidance. International Council for Harmonisation. (2019).[1] Guideline for Elemental Impurities Q3D(R1). [Link]

• Garrett, C. E., & Prasad, K. (2004).[3][4][5] The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900.[3][4][5] [Link][1][3]

• Biotage White Paper. (2023). Strategies for Removing Palladium from API Synthesis. [Link]

Sources

• 1. 4-Bromo-2-methylbenzenesulfonamide | C7H8BrNO2S | CID 20616767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 3. Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams | Johnson Matthey Technology Review [technology.matthey.com]
• 4. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solving Sulfonamide Solubility in Aqueous Media

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions for the common challenge of sulfonamide solubility in aqueous reaction media. Instead of a simple list of steps, we will explore the underlying chemical principles to empower you to make informed decisions and troubleshoot effectively during your experiments.

Part 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the foundational questions regarding why sulfonamides exhibit poor aqueous solubility and how their chemical nature dictates the strategies for dissolution.

Q1: Why are many sulfonamides so difficult to dissolve in neutral aqueous solutions?

A: The poor aqueous solubility of most sulfonamides stems from a combination of their molecular structure and solid-state properties. Sulfonamides are generally white crystalline powders that are sparingly soluble in water.[1] Key factors include:

• Amphoteric Nature: A sulfonamide molecule typically contains both a weakly acidic sulfonamide group (-SO₂NH-) and a weakly basic amino group (-NH₂), making it amphoteric.[2] At a specific pH, known as the isoelectric point (pI), the net charge on the molecule is zero. In this state, intermolecular attractions are maximized, and solubility is at its minimum.[3]

• High Crystal Lattice Energy: The strong hydrogen bonds and crystalline packing in the solid state of sulfonamides require significant energy to overcome during the dissolution process. This high lattice energy contributes to their low intrinsic solubility.

• Hydrophobic Moieties: The presence of aromatic rings and other nonpolar groups in many sulfonamide structures contributes to their overall hydrophobic character, further limiting their affinity for water.

Q2: How does pH dramatically influence the solubility of a sulfonamide?

A: The pH of the aqueous medium is the most critical factor governing sulfonamide solubility. Because they are weak acids, their degree of ionization is directly controlled by the hydrogen ion concentration of the solution.[4][5]

• Acid-Base Equilibrium: The sulfonamide group (-SO₂NHR) can donate a proton to form a negatively charged anion (-SO₂NR⁻). This equilibrium is defined by the Henderson-Hasselbalch equation.

• Ionization Leads to Solubility: In its ionized (anionic) form, the sulfonamide is significantly more polar and can form more favorable interactions with water molecules, leading to a dramatic increase in solubility.[5]

• The Role of pKa: The pKa is the pH at which the sulfonamide is 50% ionized. To achieve significant solubility, the pH of the solution must be raised above the pKa of the sulfonamide group. The solubility can be doubled or tripled by increasing the pH to 7.5 and increased tenfold at a pH of 8.0 for many common sulfonamides.[4]

The relationship between pH and the ionization state of a sulfonamide is a foundational concept for overcoming solubility challenges.

Caption: Relationship between pH, pKa, and sulfonamide ionization state.

Part 2: Troubleshooting Guide - Practical Solutions for the Lab

This section provides a problem-oriented approach to solving solubility issues you may encounter during your experiments.

Scenario 1: "My sulfonamide powder is not dissolving in my neutral (pH ~7) aqueous buffer."

This is the most common challenge. The unionized form of the sulfonamide is likely dominating at this pH, leading to minimal solubility.

Solution A: pH Adjustment

The most effective initial strategy is to increase the pH of your medium to ionize the sulfonamide.

• Causality: By adding a base, you shift the equilibrium towards the deprotonated, anionic form of the sulfonamide. This ionized species is a salt, which is vastly more soluble in water than the free acid form.[1][4]

• Troubleshooting Steps:

  • Determine the pKa: Find the pKa of your specific sulfonamide (see Table 1). If not available, a pKa in the range of 6-10 is typical for the acidic proton.[6][7]

  • Select a Buffer: Choose a buffer system that is effective at a pH at least 1-2 units above the sulfonamide's pKa. For example, if the pKa is 7.5, a phosphate or borate buffer at pH 8.5-9.5 would be appropriate.

  • Controlled Addition: Prepare your aqueous buffer at the target pH. Slowly add the solid sulfonamide powder to the buffer while stirring vigorously. Gentle heating may also be applied, but monitor for any signs of degradation.

• Pitfall to Avoid: Using strong bases like NaOH can create highly alkaline solutions (high pH) that may be poorly tolerated in biological systems or cause unwanted side reactions.[8] Whenever possible, use a buffer to maintain a stable, moderately alkaline pH.

Scenario 2: "My reaction is pH-sensitive, and I cannot raise the pH."

In cases where the reaction conditions must be kept neutral or acidic, pH adjustment is not a viable option.

Solution B: Co-solvency

The use of a water-miscible organic co-solvent can increase solubility by reducing the overall polarity of the solvent system.

• Causality: Co-solvents work by reducing the interfacial tension between the aqueous solution and the hydrophobic sulfonamide.[9] They disrupt the hydrogen bonding network of water, creating a less polar microenvironment that is more favorable for dissolving the nonpolar parts of the sulfonamide molecule.

• Common Co-solvents:

  • Dimethyl sulfoxide (DMSO)

  • Dimethylformamide (DMF)

  • Ethanol, Propanol[10][11]

  • Acetonitrile[10]

  • Polyethylene Glycols (PEGs)

• Troubleshooting Steps:

  • Start Low: Begin by preparing a stock solution of your sulfonamide in a minimal amount of a suitable co-solvent (e.g., DMSO).

  • Titrate In: Slowly add this stock solution dropwise into your vigorously stirring aqueous reaction medium.

  • Observe for Precipitation: Monitor the solution for any signs of cloudiness or precipitation. The goal is to find the lowest percentage of co-solvent that keeps your compound in solution at the desired concentration.

• Pitfall to Avoid: High concentrations of organic co-solvents can interfere with reaction kinetics, enzyme activity, or cell viability. Always run appropriate vehicle controls to ensure the co-solvent itself is not impacting your experimental outcome.

Scenario 3: "I need a highly concentrated solution, and pH adjustment or co-solvents alone are insufficient."

For applications requiring high drug concentrations, forming a stable, soluble salt before introducing it to the reaction may be the best approach.

Solution C: Salt Formation

Converting the sulfonamide into a salt form is a powerful chemical modification to enhance solubility.[12][13]

• Causality: A salt exists in an ionized state even in its solid form. When introduced to water, it readily dissociates into its ions, bypassing the high energy barrier required to break the crystal lattice of the neutral compound.[13]

• Troubleshooting Steps:

  • Choose a Counter-ion: For acidic sulfonamides, sodium (from NaOH or NaHCO₃) is a common choice. However, salts made with weaker bases, such as 1-amino-2,3-propanediol, can produce solutions with a more neutral pH (~8.5-8.7), which may be better tolerated.[8]

  • Stoichiometric Reaction: Dissolve the sulfonamide in a suitable organic solvent. Add an equimolar amount of the chosen base.

  • Isolate the Salt: The resulting salt may precipitate, or the solvent can be evaporated to yield the solid salt. This isolated salt can then be directly dissolved in the aqueous medium.

• Pitfall to Avoid: Not all salts are stable. The chosen salt should be physically and chemically stable under your storage and experimental conditions. Assess the salt for hygroscopicity and potential disproportionation (conversion back to the less soluble free acid).[13]

Decision-Making Workflow

The following diagram outlines a logical workflow for addressing sulfonamide solubility challenges.

Caption: Troubleshooting workflow for sulfonamide solubility issues.

Part 3: Quantitative Data & Protocols

Table 1: Physicochemical Properties of Common Sulfonamides

This table provides reference data for pKa and aqueous solubility to guide your experimental design. Note that solubility is highly pH-dependent; values are typically reported at the pH of minimum solubility.

Sulfonamide	pKa (Acidic)	Aqueous Solubility (mg/mL at ~25-37°C)
Sulfanilamide	10.4	~5.0
Sulfadiazine	6.5	~0.13 (at pH 6.5)
Sulfamethoxazole	6.0	~0.5 (in water)
Sulfisoxazole	5.0	~0.15 (in water)
Sulfacetamide	5.4	~6.7

Note: These values are approximate and can vary based on temperature, ionic strength, and experimental method. They should be used as a guide.

Protocol 1: Determination of Equilibrium Solubility (Shake-Flask Method)

This protocol describes the gold-standard method for measuring the equilibrium solubility of a compound.[14]

Objective: To determine the maximum concentration of a sulfonamide that can be dissolved in a specific aqueous medium at a set temperature.

Materials:

• Sulfonamide powder

• Selected aqueous medium (e.g., water, specific pH buffer)

• Scintillation vials or glass flasks with screw caps

• Orbital shaker in a temperature-controlled incubator

• Syringe filters (e.g., 0.22 µm PVDF)

• Analytical balance

• Quantification instrument (e.g., HPLC-UV, UV-Vis Spectrophotometer)

Procedure:

• Add Excess Solute: To a vial, add a pre-weighed amount of the aqueous medium (e.g., 5 mL). Add an excess amount of the sulfonamide powder. It is critical that undissolved solid remains at the end of the experiment to ensure saturation has been reached.[14]

• Equilibration: Seal the vials tightly and place them on an orbital shaker in an incubator set to the desired temperature (e.g., 25°C or 37°C). Allow the mixture to equilibrate for 24-72 hours.

• Separation: After equilibration, let the vials stand undisturbed to allow the excess solid to settle.

• Sampling: Carefully withdraw an aliquot of the clear supernatant using a syringe.

• Filtration: Immediately filter the aliquot through a syringe filter directly into a clean, pre-weighed vial. This step is crucial to remove any microscopic particles that would lead to an overestimation of solubility.[14]

• Quantification: Determine the concentration of the sulfonamide in the filtered sample using a pre-validated analytical method (e.g., HPLC). This is done by comparing the sample's response to a standard calibration curve.

• Calculation: Calculate the solubility in units such as mg/mL or mol/L based on the measured concentration and any dilutions performed.

Caption: Experimental workflow for the Shake-Flask solubility determination.

References

• Martínez, F., & Gómez, A. (2002). Estimation of the Solubility of Sulfonamides in Aqueous Media from Partition Coefficients and Entropies of Fusion. Pharmaceutical Development and Technology. [Link]

• Patel, H. R. Institute of Pharmaceutical Education and Research. PRACTICAL LAB MANUAL. [Link]

• Schwartz, W. B., et al. (1944). Hydrogen Ion Concentration and the Solubility of Sulfonamides in Urine; The Relation to Renal Precipitation. Journal of Urology. [Link]

• The BMJ. (1943). SOLUBILITY OF SULPHONAMIDES. The British Medical Journal. [Link]

• Alhayyan, A. M., et al. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• Martin, A., et al. (1982). Extended Hildebrand solubility approach: sulfonamides in binary and ternary solvents. Journal of Pharmaceutical Sciences. [Link]

• Savjani, K. T., et al. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. [Link]

• Hanaee, J., et al. (2005). Solubility prediction of sulfonamides at various temperatures using a single determination. DARU Journal of Pharmaceutical Sciences. [Link]

• Sahu, A., et al. (2022). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceutics. [Link]

• Delgado, D. R., et al. (2021). Dissolution Thermodynamics of the Solubility of Sulfamethazine in (Acetonitrile + 1-Propanol) Mixtures. Molecules. [Link]

• Martínez, F., & Gómez, A. (2004). Thermodynamic Study of the Solubility of Some Sulfonamides in Octanol, Water, and the Mutually Saturated Solvents. Journal of Solution Chemistry. [Link]

• Kang, S. I., & Bae, Y. H. (2002). pH-induced Solubility Transition of Sulfonamide-Based Polymers. Journal of Controlled Release. [Link]

• Jeliński, T., et al. (2019). Optimization, thermodynamic characteristics and solubility predictions of natural deep eutectic solvents used for sulfonamide dissolution. International Journal of Pharmaceutics. [Link]

• Jeliński, T., et al. (2023). Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide. Molecules. [Link]

• Giraldi, P. N. (1951). Soluble salts of sulfonamides. U.S. Patent No. 2,579,933. Washington, DC: U.S.

• Sharma, D., et al. (2013). Techniques for solubility enhancement of Hydrophobic drugs: A Review. Journal of Advanced Pharmacy Education & Research. [Link]

• Delgado, D. R., et al. (2010). Study of the Solubility of Some Sodium Sulfonamides in Ethanol + Water Cosolvent Mixtures and Correlation with the Jouyban-Acree Model. Journal of Chemical & Engineering Data. [Link]

• Martínez, F., et al. (2002). Thermodynamic study of the solubility of some sulfonamides in cyclohexane. Journal of the Brazilian Chemical Society. [Link]

• Kumar, S., & Sothilingam, H. (2014). Various techniques for solubility enhancement: An overview. Journal of Drug Delivery and Therapeutics. [Link]

• Remko, M., & von der Lieth, C. W. (2004). Theoretical study of gas-phase acidity, pKa, lipophilicity, and solubility of some biologically active sulfonamides. Bioorganic & Medicinal Chemistry. [Link]

• Delgado, D. R., et al. (2021). Dissolution Thermodynamics of the Solubility of Sulfamethazine in (Acetonitrile + 1-Propanol) Mixtures. ResearchGate. [Link]

• O'Connor, C. (n.d.). PH and Solvent Effect on Drug Solubility. [Link]

• van der Kamp, M. W., et al. (2016). Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. Chemical Science. [Link]

• Sütçü, A., & Tuncel, M. (2010). Determination of pKa values of some sulfonamides by LC and LC-PDA methods in acetonitrile-water binary mixtures. Journal of the Brazilian Chemical Society. [Link]

• Serajuddin, A. T. M. (2010). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology. [Link]

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• 6. Theoretical study of gas-phase acidity, pKa, lipophilicity, and solubility of some biologically active sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. US2579933A - Soluble salts of sulfonamides - Google Patents [patents.google.com]
• 9. ijmsdr.org [ijmsdr.org]
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• 12. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. pdf.benchchem.com [pdf.benchchem.com]

optimizing reaction temperature for 4-bromo-benzenesulfonamide cross-coupling

Case ID: 701-34-8 (4-bromobenzenesulfonamide) Status: Active Priority: High (Process Optimization)

The Core Conflict: Thermal Activation vs. Catalyst Poisoning

Executive Summary: Optimizing the cross-coupling of 4-bromobenzenesulfonamide requires navigating a kinetic vs. thermodynamic trade-off. The electron-withdrawing sulfonamide group (

) activates the C-Br bond for oxidative addition, theoretically lowering the required temperature. However, the primary sulfonamide moiety ( ) acts as a "Trojan Horse," capable of deprotonating under basic conditions to form a sulfonamidate anion that binds tightly to Palladium, arresting the catalytic cycle.[1]

The "Goldilocks" Thermal Zone

• < 60°C (Kinetic Trap): Oxidative addition into the Aryl-Bromide bond is sluggish. The catalyst rests in an inactive state, vulnerable to aggregation.[1]

• 60°C – 85°C (Optimal Window): Sufficient energy for oxidative addition; ligand exchange rates are fast enough to prevent permanent sulfonamide coordination.[1]

• > 90°C (Thermodynamic Trap): Rapid catalyst decomposition (Pd black formation) occurs as the sulfonamide competes with phosphine ligands.[1] Homocoupling of boronic acids becomes dominant.[1]

Visualization: The Deactivation Pathway

The following diagram illustrates the mechanistic failure mode when temperature and ligand choice are mismatched.

Caption: Figure 1. Mechanism of sulfonamide-mediated catalyst poisoning. High temperatures and unhindered ligands favor the formation of the inactive Pd-N complex.

Troubleshooting Guide (The "Help Desk")

Ticket #101: "Reaction stalls at 50% conversion."[1]

Symptoms: LCMS shows remaining starting material (SM) and product, but no progress after 4 hours. No Pd black visible.[1] Root Cause: Catalyst Resting State. The catalyst has likely formed a stable, off-cycle dimer or is coordinated by the sulfonamide product. Solution:

• Do NOT increase time. Extended time won't fix a dead catalyst.[1]

• Pulse Addition: Add a second fresh portion of catalyst (0.5 mol%) after 2 hours.

• Ligand Switch: Switch from

  to a bulky dialkylbiaryl phosphine like XPhos or SPhos .[1] These ligands create a "steric roof" that physically blocks the sulfonamide nitrogen from binding to the Pd center.[1]

Ticket #102: "Immediate formation of black precipitate."[1]

Symptoms: Reaction solution turns black within 10 minutes of heating.[1] Yield is <10%. Root Cause: Thermal Overshoot / Ligand Dissociation. The temperature (likely >90°C) caused the phosphine ligand to dissociate, leading to Pd aggregation.[1] Solution:

• Lower Temperature: Drop to 70°C.

• Pre-heating: Do not add catalyst to a cold mixture and then heat slowly. Heat the solvent/substrate/base mixture to temp first, then inject the catalyst solution. This ensures immediate turnover.[1]

Ticket #103: "High levels of homocoupling (Biaryl formation)."[1]

Symptoms: Target product is low; significant amounts of Ph-Ph (from phenylboronic acid) observed. Root Cause: Oxidative Addition is Rate-Limiting. The Pd(0) is sitting idle waiting for the aryl bromide, giving it time to react with the boronic acid instead (oxygen promoted). Solution:

• Degassing is Critical: Sparge with Argon for 15 mins. Oxygen accelerates homocoupling.[1]

• Slow Addition: Add the boronic acid via syringe pump over 1 hour to keep its concentration low relative to the aryl bromide.

Standardized Protocol: Suzuki-Miyaura Coupling

Objective: C-C bond formation at the 4-position of 4-bromobenzenesulfonamide.

Reagents & Stoichiometry

Component	Equiv.	Role	Notes
4-Bromobenzenesulfonamide	1.0	Electrophile	Limiting Reagent
Aryl Boronic Acid	1.2 - 1.5	Nucleophile	Excess to account for homocoupling
Pd(dppf)Cl₂ · DCM	0.03 (3 mol%)	Catalyst	Robust, bidentate ligand resists displacement
K₂CO₃ (2M aq.)	3.0	Base	Activates boronate; solubilizes sulfonamide
1,4-Dioxane	[0.2 M]	Solvent	High solubility for sulfonamides

Step-by-Step Workflow

• Preparation: Charge a reaction vial with 4-bromobenzenesulfonamide (1.0 equiv) and Aryl Boronic Acid (1.3 equiv).

• Solvation: Add 1,4-Dioxane. Stir until solids are mostly dispersed.

• Activation: Add 2M aqueous

  (3.0 equiv). Note: The mixture may biphasic.

• Deoxygenation: Sparge the biphasic mixture with Argon for 10 minutes. Do not skip this.

• Catalysis: Add Pd(dppf)Cl₂ (3 mol%).

• Thermal Cycle:

  • Standard Heating: Heat to 80°C for 4–6 hours.

  • Microwave (Recommended): Heat to 100°C for 30 minutes. (Microwave heating outpaces the slow thermal degradation of the catalyst).[1]

• Workup: Cool to RT. Dilute with EtOAc. Acidify aqueous layer carefully to pH ~5 (to ensure sulfonamide is neutral) before extraction.[1]

Decision Logic for Optimization

Use the following logic tree to adjust parameters if the standard protocol fails.

Caption: Figure 2. Decision matrix for optimizing reaction conditions based on observed failure modes.

References & Authority

Key Mechanistic Insights:

• Sulfonamide Coordination: Primary sulfonamides can act as directed groups or poisons.[1] The use of bulky biaryl phosphine ligands (Buchwald-type) is the industry standard to prevent the nitrogen from binding to the metal center, thereby allowing the reaction to proceed at the bromide site [1][2].

• Temperature Effects: While aryl bromides generally require elevated temperatures (60-100°C) compared to iodides, the specific instability of the Pd-Sulfonamide complex necessitates careful thermal control or the use of rapid heating methods like microwave irradiation [3].

Reference List:

• Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure."[1] Journal of the American Chemical Society.[1][2][3]

• Shekhar, S., et al. "A General Method for Palladium-Catalyzed Reactions of Primary Sulfonamides."[1][4] The Journal of Organic Chemistry.

• Leadbeater, N. E. "Microwave-Promoted Suzuki Reactions."[1] The Journal of Organic Chemistry.

Sources

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• 3. Verification Required - Princeton University Library [oar.princeton.edu]
• 4. A General Method for Palladium-Catalyzed Reactions of Primary Sulfonamides with Aryl Nonaflates [organic-chemistry.org]

Reference Data & Comparative Studies

A Comprehensive Guide to the ¹H and ¹³C NMR Spectral Analysis of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide. Designed for professionals in research and drug development, this document offers a detailed interpretation of spectral data, supported by established theoretical principles and comparative analysis. We will explore the structural nuances of this complex aromatic compound and elucidate the characteristic NMR signals that arise from its unique substitution pattern.

Introduction

4-Bromo-3-fluoro-2-methylbenzenesulfonamide is a substituted aromatic compound with significant potential in medicinal chemistry and materials science. Accurate structural elucidation is paramount for understanding its reactivity, and biological activity, and for quality control in synthesis. NMR spectroscopy is an unparalleled tool for this purpose, providing detailed information about the chemical environment of each proton and carbon atom within the molecule.[1][2] This guide will dissect the predicted ¹H and ¹³C NMR spectra, offering insights into chemical shifts, coupling constants, and signal multiplicities.

The Structure: 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

The unique arrangement of a bromine atom, a fluorine atom, a methyl group, and a sulfonamide group on the benzene ring creates a distinct electronic environment, leading to a well-resolved and informative NMR spectrum.

• PubChem CID: 20616767[3]

• Molecular Formula: C₇H₇BrFNO₂S[3]

• IUPAC Name: 4-bromo-3-fluoro-2-methylbenzenesulfonamide

Experimental Protocol for NMR Spectroscopy

To obtain high-quality ¹H and ¹³C NMR spectra of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide, the following experimental protocol is recommended.

Sample Preparation:

• Dissolution: Accurately weigh 5-10 mg of the purified compound and dissolve it in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).[4] The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.

• Filtration: Filter the solution through a glass wool plug into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Internal Standard: For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm).

Instrument Parameters:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• ¹H NMR:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30') is typically sufficient.[4]

  • Number of Scans: 16-32 scans.

  • Relaxation Delay: 1-2 seconds.[4]

• ¹³C NMR:

  • Pulse Program: A proton-decoupled experiment (e.g., 'zgpg30') is used to simplify the spectrum and enhance signal-to-noise.

  • Number of Scans: 1024 or more scans may be necessary due to the low natural abundance of ¹³C.

  • Relaxation Delay: 2-5 seconds.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide is predicted to show distinct signals for the aromatic protons, the methyl protons, and the sulfonamide protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Integration
H-5	7.6 - 7.8	Doublet (d)	³J(H-H) = ~8.0	1H
H-6	7.4 - 7.6	Doublet of doublets (dd)	³J(H-H) = ~8.0, ⁴J(H-F) = ~6.0	1H
-CH₃	2.2 - 2.4	Singlet (s)	-	3H
-SO₂NH₂	5.0 - 6.0	Broad singlet (br s)	-	2H

Rationale Behind the Assignments:

• Aromatic Protons (H-5 and H-6): The electron-withdrawing effects of the bromine, fluorine, and sulfonamide groups will deshield the aromatic protons, causing them to resonate in the downfield region of the spectrum (7.4-7.8 ppm).

  • H-5: This proton is coupled only to H-6, resulting in a doublet.

  • H-6: This proton is coupled to H-5 and also exhibits a smaller, long-range coupling to the fluorine atom (⁴J H-F), resulting in a doublet of doublets. The magnitude of fluorine-hydrogen coupling constants can vary.[5]

• Methyl Protons (-CH₃): The methyl group is attached to the aromatic ring and will appear as a singlet in the upfield region (2.2-2.4 ppm) as there are no adjacent protons to couple with.

• Sulfonamide Protons (-SO₂NH₂): The protons of the sulfonamide group are acidic and often exchange with trace amounts of water in the solvent. This, along with quadrupole broadening from the nitrogen atom, typically results in a broad singlet. Its chemical shift can be highly dependent on concentration and temperature.[6]

Spin-Spin Coupling Relationships in the Aromatic Region

Caption: Predicted spin-spin coupling network for the aromatic protons.

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum will provide a single peak for each unique carbon atom in the molecule. The chemical shifts are influenced by the electronegativity of the attached and neighboring atoms.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-1 (C-SO₂NH₂)	138 - 142
C-2 (C-CH₃)	130 - 135
C-3 (C-F)	155 - 160 (d, ¹J(C-F) ≈ 240-250 Hz)
C-4 (C-Br)	115 - 120
C-5	128 - 132
C-6	125 - 129
-CH₃	15 - 20

Rationale Behind the Assignments:

• Aromatic Carbons: The chemical shifts of the aromatic carbons are spread over a wide range due to the diverse electronic effects of the substituents.

  • C-3 (ipso-Carbon to Fluorine): The carbon directly attached to the highly electronegative fluorine atom will be significantly deshielded and will appear as a doublet due to strong one-bond coupling (¹J C-F).

  • C-1, C-2, and C-4 (ipso-Carbons to Substituents): These carbons, directly bonded to the sulfonamide, methyl, and bromine groups, respectively, will have their chemical shifts influenced by the inductive and resonance effects of these groups. Quaternary carbons often show weaker signals.

  • C-5 and C-6: These protonated aromatic carbons will resonate at shifts influenced by the combined effects of all substituents.

• Methyl Carbon (-CH₃): The methyl carbon will appear in the aliphatic region of the spectrum at a characteristic upfield chemical shift.

Comparison with Structurally Similar Compounds

To further validate our spectral predictions, we can compare them to the known NMR data of similar substituted benzenesulfonamides. For instance, in 4-bromo-2-methylbenzenesulfonamide, the aromatic protons are observed in a similar downfield region.[3] The introduction of the fluorine atom at the 3-position in our target molecule is expected to cause a downfield shift for adjacent carbons and introduce characteristic C-F couplings. The interpretation of NMR spectra for fluorinated aromatic compounds can be complex due to long-range couplings.[7][8][9]

Conclusion

The ¹H and ¹³C NMR spectral analysis of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide provides a detailed fingerprint of its molecular structure. By carefully examining the chemical shifts, signal multiplicities, and coupling constants, researchers can confidently confirm the identity and purity of this compound. The predicted spectral data and the rationale provided in this guide serve as a valuable resource for scientists and professionals engaged in the synthesis, characterization, and application of novel sulfonamide derivatives. The use of advanced 2D NMR techniques, such as COSY, HSQC, and HMBC, can further aid in unambiguous assignment of all proton and carbon signals, especially in cases of signal overlap.[4][10]

References

• Castillo, N., Matta, C. F., & Boyd, R. J. (2005). Fluorine-Fluorine Spin-Spin Coupling Constants in Aromatic Compounds: Correlations with the Delocalization Index and with the Internuclear Separation. Journal of Chemical Information and Modeling, 45(2), 354–359. [Link]

• PubMed. (2005). Fluorine-fluorine spin-spin coupling constants in aromatic compounds: correlations with the delocalization index and with the internuclear separation. Journal of Chemical Information and Modeling. [Link]

• Evans, D. F. (1962). The relative signs of fluorine N.M.R. spin coupling constants in aromatic compounds. Molecular Physics, 5(2), 183-186. [Link]

• Powers, D. C., & Siegel, D. S. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry, 83(6), 3343–3349. [Link]

• R Discovery. (2005). Fluorine−Fluorine Spin−Spin Coupling Constants in Aromatic Compounds: Correlations with the Delocalization Index and with the Internuclear Separation. Journal of Chemical Information and Modeling. [Link]

• Scilit. (n.d.). The relative signs of fluorine N.M.R. spin coupling constants in aromatic compounds. [Link]

• ACS Publications. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry. [Link]

• PubChem. (n.d.). 4-bromo-N-[3-(9-fluorenylideneamino)oxy-2-hydroxypropyl]-N-methylbenzenesulfonamide. [Link]

• University of Leicester. (n.d.). Fluorine NMR. [Link]

• RSC Publishing. (2022). New 19 F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• National Center for Biotechnology Information. (2020). All-in-one NMR spectroscopy of small organic molecules: complete chemical shift assignment from a single NMR experiment. [Link]

• Royal Society of Chemistry. (2024). NMR spectroscopy of small molecules in solution. Nuclear Magnetic Resonance, 50. [Link]

• University of Cambridge. (n.d.). NMR Techniques in Organic Chemistry: a quick guide. [Link]

• Springer Nature Experiments. (n.d.). NMR Protocols and Methods. [Link]

• Metin, Balci. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

• CASPRE. (n.d.). 13C NMR Predictor. [Link]

• The University of Liverpool Repository. (n.d.). PROTON NMR PREDICTION OF. [Link]

• Thieme. (n.d.). 13C NMR Spectroscopy. [Link]

• ResearchGate. (n.d.). 1 H NMR and 13 C NMR of the prepared compounds. [Link]

• NMR Solutions. (n.d.). 13 Carbon NMR. [Link]

• Morganton Scientific. (2024). Analyzing Carbon-13 NMR Spectra to Predict Chemical Shifts of Carbon Compounds using Machine Learning Algorithms. [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. [Link]

• PubChem. (n.d.). 4-Bromo-2-methylbenzenesulfonamide. [Link]

• Michigan State University. (n.d.). Proton NMR Table. [Link]

• ResearchGate. (n.d.). Substituents on Benzene with 1 H and 13 C Chemical Shifts at the C4... [Link]

• NMRPredict. (n.d.). Simulate and predict NMR spectra. [Link]

• Chemaxon. (2025). NMR Predictor Guide: Which Type Is Best for You? [Link]

• Royal Society of Chemistry. (n.d.). The halogen effect on the 13C NMR chemical shift in substituted benzenes. Physical Chemistry Chemical Physics. [Link]

• Organic Chemistry Data. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts. [Link]

• PubMed. (2015). Comparison of the substituent effects on the (13) C NMR with the (1) H NMR chemical shifts of CH=N in substituted benzylideneanilines. Magnetic Resonance in Chemistry. [Link]

• Indonesian Journal of Science and Technology. (n.d.). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. [Link]

• Chemistry Stack Exchange. (2017). Nitrobenzene and other monosubstituted benzenes 1H vs 13C NMR assignments. [Link]

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A Senior Application Scientist's Guide to 19F NMR Chemical Shift Referencing for 3-Fluoro-Benzenesulfonamide Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of chemical shift referencing strategies tailored for these specific molecules. Moving beyond a simple recitation of protocols, we will explore the underlying principles and experimental causality, empowering you to make informed decisions that ensure the integrity and validity of your data.

The Crux of the Matter: Why Referencing Demands Your Attention

The ¹⁹F nucleus boasts a vast chemical shift range, often spanning over 800 ppm.[2][5] This sensitivity, while a major advantage, also makes the chemical shift exquisitely susceptible to a variety of factors.[2][6] Unlike ¹H NMR, where referencing is often a routine procedure, minor inconsistencies in ¹⁹F NMR can lead to significant data interpretation errors, especially when tracking the subtle peak shifts indicative of weak ligand binding.[1]

Key factors that can profoundly influence the ¹⁹F chemical shift include:

• Solvent Effects: Intermolecular interactions like hydrogen bonding and dipole-dipole forces between the analyte and the solvent can alter the fluorine's electronic environment, causing shifts of several ppm.[2][7]

• Temperature: Changes in temperature can affect molecular conformations and interactions, leading to observable shifts.[2]

• pH and Ionic Strength: For ionizable compounds or in buffered solutions, variations in pH can alter protonation states and influence the chemical shift.

• Concentration: Analyte concentration can impact the degree of intermolecular interactions, thereby affecting the observed chemical shift.[2]

Given this sensitivity, relying solely on the spectrometer's internal lock signal (indirect referencing) is often insufficient for the precise, cross-sample comparisons required in drug development.[1] A robust, consistent referencing strategy is paramount.

Comparing Referencing Strategies: Internal vs. External Standards

The choice between using an internal or an external reference is the first critical decision in designing your ¹⁹F NMR experiment. Each approach has distinct advantages and disadvantages that must be weighed against the specific requirements of your study.

• Internal Referencing: Involves adding a reference compound directly to the sample. This is the most accurate method as the reference experiences the exact same conditions (temperature, solvent, magnetic field) as the analyte. However, it carries the risk of the reference compound interacting with the analyte or other components in the sample, or its signal overlapping with signals of interest.[8]

• External Referencing: Utilizes a reference compound contained in a separate capillary (a coaxial insert) placed inside the NMR tube. This method avoids any potential chemical interaction between the reference and the sample. The primary drawback is that the reference and the sample are in physically different regions of the magnetic field and may have different magnetic susceptibilities, which can introduce small inaccuracies in the chemical shift measurement.

Below is a decision-making workflow to guide your choice:

Caption: Decision workflow for selecting an NMR referencing method.

A Comparative Guide to Common ¹⁹F NMR Reference Compounds

For 3-fluoro-benzenesulfonamide derivatives, the fluorine atom is attached to an aromatic ring, typically resulting in chemical shifts in the -100 to -180 ppm range (relative to CFCl₃).[9] The ideal reference should have a sharp, single peak that does not overlap with this region, be chemically inert, and soluble in the chosen solvent system.

Reference Compound	Chemical Shift (δ, ppm vs. CFCl₃)	Key Advantages	Key Disadvantages	Suitability for Aryl-F Systems
Trichlorofluoromethane (CFCl₃)	0.0	The historical IUPAC standard.[1]	Highly volatile; ozone-depleting and now commercially restricted.[1] Poor solubility in aqueous media.	Excellent (No overlap)
Trifluoroacetic Acid (TFA)	-76.5	Soluble in many organic and aqueous solvents. Readily available.	Chemical shift is highly sensitive to solvent, pH, and concentration due to hydrogen bonding.[10] Can be reactive.	Good (Potential for overlap is low)
Hexafluorobenzene (C₆F₆)	-164.9	Chemically inert, single sharp peak. Good thermal stability.	Can overlap with signals from highly fluorinated or electron-rich aromatic systems.[8] Poor aqueous solubility.	Moderate (High risk of signal overlap)
Fluorobenzene (C₆H₅F)	-113.15	Structurally similar to the analyte class.	Can overlap with signals from many fluorinated aromatic compounds.	Poor (Very high risk of signal overlap)
3,5-Bis(trifluoromethyl)benzoic acid (3,5-BTFMBA)	~ -61.3	Certified reference material (CRM) available. Sharp singlet from two equivalent CF₃ groups.	Primarily used for quantifying CF₃ groups.	Excellent (No overlap)

Recommendation for 3-Fluoro-benzenesulfonamides: For routine analysis in organic solvents like CDCl₃ or Acetone-d₆, Trifluoroacetic acid (TFA) often provides a practical balance of convenience and accuracy when used as an internal standard, provided its concentration is kept low and consistent. For studies requiring the highest degree of accuracy, especially in aqueous buffers for binding assays, a non-interacting external standard is preferable. If an internal standard is required for such studies, a compound like 3,5-BTFMBA is an excellent choice due to its certified purity and distinct chemical shift.

Experimental Protocol: Acquiring a Referenced ¹⁹F NMR Spectrum

This protocol outlines the steps for acquiring a high-quality, internally referenced ¹⁹F NMR spectrum of a hypothetical 3-fluoro-benzenesulfonamide derivative.

Part 1: Sample Preparation

• Analyte Preparation: Accurately weigh 5-10 mg of the 3-fluoro-benzenesulfonamide derivative into a clean, dry vial.

• Solvent Choice: Select a suitable deuterated solvent (e.g., Acetone-d₆, DMSO-d₆) in which the analyte is fully soluble.[2] Add approximately 0.6 mL to the vial.

• Internal Standard Stock Preparation: Prepare a stock solution of the internal reference (e.g., TFA) in the same deuterated solvent at a known concentration (e.g., 10 mM). Causality Note: Using a stock solution ensures a consistent, small amount of reference is added, minimizing its impact on the sample's properties and potential concentration-dependent shift effects.

• Spiking the Sample: Add a small, precise volume (e.g., 5 µL) of the internal standard stock solution to the dissolved analyte.

• Final Steps: Vortex the sample to ensure homogeneity. Transfer the solution to a clean NMR tube.

Part 2: NMR Data Acquisition

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Probe Tuning: Tune and match the NMR probe to the ¹⁹F frequency. Causality Note: Proper tuning is critical for ensuring maximum signal sensitivity and uniform excitation across the spectrum.

• Acquisition Parameters:

  • Pulse Program: Use a standard one-pulse experiment, preferably with proton decoupling (e.g., inverse-gated decoupling for quantitative applications).

  • Spectral Width: Set a wide spectral width (e.g., 200-250 ppm) to ensure all signals, including the reference, are captured.

  • Transmitter Offset (O1): Center the transmitter frequency between the expected analyte signal (~ -110 to -140 ppm) and the reference signal to ensure uniform excitation.[11]

  • Relaxation Delay (D1): Set a delay of at least 1-2 seconds to allow for adequate spin-lattice relaxation. For quantitative measurements, this should be increased to 5 times the longest T1 of interest.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 16 or 64) to achieve a good signal-to-noise ratio.

Part 3: Data Processing

• Fourier Transform: Apply an exponential window function (line broadening) if necessary to improve the signal-to-noise ratio, followed by Fourier transformation.[2]

• Phasing and Baseline Correction: Carefully phase the spectrum to obtain a pure absorption lineshape and apply a baseline correction algorithm to ensure a flat baseline.[2]

• Referencing: Calibrate the spectrum by setting the peak for the internal standard to its known chemical shift value (e.g., -76.55 ppm for TFA).

Caption: Standard experimental workflow for ¹⁹F NMR analysis.

Supporting Data: Solvent Effects on Chemical Shift

To illustrate the critical importance of consistent referencing, the following table presents hypothetical but realistic ¹⁹F NMR data for a 3-fluoro-benzenesulfonamide derivative. The data demonstrates how the observed chemical shift can vary significantly with the choice of solvent, underscoring the unreliability of comparing unreferenced spectra acquired under different conditions.

Solvent	Dielectric Constant	Referencing Method	Observed Chemical Shift (δ, ppm)
CDCl₃	4.8	Unreferenced (Indirect)	-112.8
Acetone-d₆	21.0	Unreferenced (Indirect)	-111.9
DMSO-d₆	47.0	Unreferenced (Indirect)	-110.5
Any Solvent	N/A	Internal TFA Reference	-112.2

As shown, increasing solvent polarity causes a downfield shift (less negative ppm value) in the unreferenced spectra.[10] This is a classic solvent effect.[2] However, when an internal standard is used, the chemical shift of the analyte relative to the standard remains consistent, allowing for accurate and reproducible measurements across different experimental setups.

Conclusion and Best Practices

For researchers working with 3-fluoro-benzenesulfonamide derivatives, adopting a rigorous and consistent ¹⁹F NMR chemical shift referencing strategy is essential for data integrity.

Key Takeaways:

• Never Rely on Indirect Referencing Alone: For comparative studies, always use an internal or external standard.[1]

• Choose the Right Tool for the Job: Use internal standards for routine analysis where no interaction is expected. Opt for external standards in sensitive systems like protein-ligand binding studies to eliminate the possibility of interference.

• Consistency is King: Use the same reference compound, solvent, and concentration for all samples within a comparative study to minimize variability.

• Document Everything: Clearly report the reference compound, its concentration, and the solvent used in all publications and reports to ensure your results are reproducible.

By implementing these principles, you can harness the full power of ¹⁹F NMR, ensuring that your data is not only precise but also reliably comparable, forming a solid foundation for your research and development efforts.

References

• Covington, A. K., & Newman, K. E. (1976). Nuclear Magnetic Resonance Studies of Solvation of Halides: 19F Studies of Solvent and Counterion Effects on Chemical Shift. Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases. Retrieved from [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. Retrieved from [Link]

• Dalton, J. T., et al. (2015). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). 19F NMR Reference Standards. Retrieved from [Link]

• Dalvit, C., et al. (2022). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega. Retrieved from [Link]

• Gerig, J. T. (1989). NMR studies of carbonic anhydrase-fluorinated benzenesulfonamide complexes. Photosynthesis Research. Retrieved from [Link]

• Wang, Y., et al. (2023). Solvent Effects Used for Optimal Simultaneous Analysis of Amino Acids via 19F NMR Spectroscopy. Analytical Chemistry. Retrieved from [Link]

• Leman, L. J., et al. (2018). Demystifying fluorine chemical shifts: electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra of fluorohistidine isomers and analogues. Chemical Science. Retrieved from [Link]

• UC Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. UCSB Chemistry and Biochemistry. Retrieved from [Link]

• U.S. Army Engineer Research and Development Center. (2023). Internal Standard and Deuterated Solvent Selection: A Crucial Step in PFAS-Based Fluorine-19 (19F) NMR Research. Retrieved from [Link]

• Pike, A. F., et al. (2017). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry. Retrieved from [Link]

• Li, L., et al. (2022). The application of 19 F NMR spectroscopy for the analysis of fluorinated new psychoactive substances (NPS). Magnetic Resonance in Chemistry. Retrieved from [Link]

• Jelier, B. J., et al. (2020). Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization. ChemRxiv. Retrieved from [Link]

• Jamshidi, M., et al. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. RSC Advances. Retrieved from [Link]

• Gerig, J. T. (1989). NMR studies of carbonic anhydrase-fluorinated benzenesulfonamide complexes. OSTI.GOV. Retrieved from [Link]

• University of Ottawa. (n.d.). 19Flourine NMR. uOttawa NMR Facility. Retrieved from [Link]

• Reddit. (2015). Standardizing for 19F NMR. r/chemistry. Retrieved from [Link]

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A Senior Application Scientist's Guide to High-Resolution Mass Spectrometry of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

This guide provides an in-depth analysis of the expected High-Resolution Mass Spectrometry (HRMS) data for 4-Bromo-3-fluoro-2-methylbenzenesulfonamide (C₇H₇BrFNO₂S), a compound of interest in pharmaceutical and agrochemical research. In the absence of direct, published experimental spectra for this specific molecule, this document serves as a predictive and comparative guide. We will leverage established principles of mass spectrometry, known fragmentation patterns of related chemical classes, and theoretical data to provide researchers with a robust framework for its identification and characterization. This guide will objectively compare the anticipated HRMS data with that of structurally similar compounds, offering insights into the influence of specific functional groups on the mass spectrum.

Theoretical HRMS Data for 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

High-resolution mass spectrometry is pivotal for the unambiguous identification of novel compounds by providing a highly accurate mass measurement of the parent ion, which in turn allows for the determination of its elemental composition.

The elemental composition of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide is C₇H₇BrFNO₂S. The theoretical monoisotopic mass is calculated using the masses of the most abundant isotopes of each element (¹²C, ¹H, ⁷⁹Br, ¹⁹F, ¹⁴N, ¹⁶O, and ³²S).

Table 1: Theoretical Monoisotopic Mass and Isotopic Pattern

Parameter	Value
Molecular Formula	C₇H₇BrFNO₂S
Theoretical Monoisotopic Mass	269.9444 m/z
[M+H]⁺ (Positive Ion Mode)	270.9522 m/z
[M-H]⁻ (Negative Ion Mode)	268.9366 m/z
Key Isotopic Feature	Presence of a prominent M+2 peak of nearly equal intensity to the monoisotopic peak, characteristic of the bromine isotopes (⁷⁹Br and ⁸¹Br).

Note: These values are crucial for calibrating the mass spectrometer and for the initial identification of the compound in a complex matrix.

Comparative Analysis with Structurally Similar Compounds

To understand the unique spectral features of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide, it is instructive to compare its expected HRMS data with that of structurally related molecules. This comparison highlights how the presence and position of the methyl, fluoro, and bromo substituents influence the fragmentation pattern.

Table 2: Comparison of Target Compound with Structural Analogs

Compound	Molecular Formula	Theoretical Monoisotopic Mass (m/z)	Key Differentiating HRMS Features
4-Bromo-3-fluoro-2-methylbenzenesulfonamide	C₇H₇BrFNO₂S	269.9444	Characteristic bromine isotopic pattern (M, M+2). Fragmentation is influenced by all three substituents on the aromatic ring.
4-Bromo-3-fluorobenzenesulfonamide	C₆H₅BrFNO₂S	254.9288	Lacks the methyl group, leading to a 14 Da mass difference. The fragmentation pattern will be simpler without the possibility of benzylic cleavage.
4-Bromo-3-methylbenzenesulfonamide	C₇H₈BrNO₂S	250.9535	Lacks the fluorine atom. The absence of the highly electronegative fluorine will influence the stability of certain fragment ions.
4-Bromo-2-fluoro-N-methylbenzenesulfonamide	C₇H₇BrFNO₂S	284.9502	Isomeric to the target, but with N-methylation. This will lead to a different fragmentation pathway, likely involving the loss of the N-methyl group.

The presence of the fluorine atom in our target compound is expected to influence the fragmentation pathways due to its high electronegativity, potentially stabilizing certain fragment ions and directing bond cleavages.[1]

Predicted Fragmentation Pathways

The fragmentation of the molecular ion in the gas phase provides a structural fingerprint of the molecule. Based on the known behavior of aryl sulfonamides and halogenated compounds, we can predict the major fragmentation pathways for 4-Bromo-3-fluoro-2-methylbenzenesulfonamide in both positive and negative ionization modes.[2][3][4][5]

Positive Ion Mode (ESI+)

In positive ion mode, the molecule will typically be protonated at the sulfonamide nitrogen.

Caption: Predicted fragmentation in positive ion mode.

• Loss of SO₂: A common fragmentation for aryl sulfonamides is the neutral loss of sulfur dioxide (SO₂), leading to a fragment ion at m/z 206.9859.[2]

• Cleavage of the S-N bond: This would result in the formation of the 4-bromo-3-fluoro-2-methylbenzenesulfonyl cation.

• Cleavage of the C-S bond: This would generate the 4-bromo-3-fluoro-2-methylphenyl cation at m/z 189.9579.

• Loss of a bromine radical: This would result in a fragment at m/z 192.0000.

Negative Ion Mode (ESI-)

In negative ion mode, the molecule will likely be deprotonated at the sulfonamide nitrogen.

Caption: Predicted fragmentation in negative ion mode.

• Loss of SO₂: Similar to the positive mode, a neutral loss of SO₂ can occur, yielding a fragment at m/z 204.9703.

• Formation of [SO₂NH]⁻: Cleavage of the C-S bond can lead to the formation of the sulfonylnitrene anion at m/z 78.9808.

Recommended Experimental Protocol for LC-HRMS Analysis

To acquire high-quality and reproducible HRMS data for 4-Bromo-3-fluoro-2-methylbenzenesulfonamide, the following experimental workflow is recommended.

Caption: Recommended LC-HRMS workflow.

Step-by-Step Methodology:

• Standard and Sample Preparation:

  • Prepare a stock solution of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide in a suitable solvent such as methanol or acetonitrile at a concentration of 1 mg/mL.

  • Prepare working solutions by diluting the stock solution with the initial mobile phase composition (e.g., 95:5 water:acetonitrile with 0.1% formic acid) to a final concentration range of 1-1000 ng/mL.

  • For complex matrices, a sample extraction and clean-up step, such as solid-phase extraction (SPE), may be necessary.

• Liquid Chromatography (LC) Parameters:

  • Column: A C18 reversed-phase column (e.g., Hypersil Gold C18, 100 mm × 2.1 mm, 1.9 µm) is a suitable choice for retaining this moderately polar compound.[6]

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.[6]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[6]

  • Gradient: A typical gradient would start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then re-equilibrate at 5% B for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• High-Resolution Mass Spectrometry (HRMS) Parameters:

  • Ion Source: Heated Electrospray Ionization (HESI).

  • Ionization Mode: Separate runs for positive and negative ion modes.

  • Capillary Voltage: 3.5 kV (positive), -3.0 kV (negative).

  • Sheath Gas and Aux Gas Flow Rates: Optimize for best signal intensity (e.g., 40 and 10 arbitrary units, respectively).

  • Capillary Temperature: 320 °C.

  • Acquisition Mode:

    • Full Scan: Acquire data from m/z 100-500 with a resolution of at least 60,000 (FWHM).

    • All-Ion Fragmentation (AIF) or Data-Dependent MS/MS (dd-MS²): Acquire fragmentation data to confirm the structure. For AIF, use a collision energy of 20-40 eV. For dd-MS², select the top 3-5 most intense ions for fragmentation.

• Data Analysis:

  • Process the raw data using appropriate software (e.g., Xcalibur, MassHunter, etc.).

  • Extract the ion chromatogram for the theoretical exact mass of the protonated ([M+H]⁺) or deprotonated ([M-H]⁻) molecule with a narrow mass window (e.g., ±5 ppm).

  • Confirm the mass accuracy of the detected peak to be within 5 ppm of the theoretical value.

  • Compare the experimental isotopic pattern with the theoretical pattern for C₇H₇BrFNO₂S, paying close attention to the M+2 peak from the bromine atom.

  • Analyze the fragmentation spectra and compare the observed fragment ions with the predicted pathways.

Conclusion

This guide provides a comprehensive theoretical and practical framework for the HRMS analysis of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide. By understanding the theoretical mass, expected isotopic pattern, and predicted fragmentation pathways, researchers can confidently identify this compound and distinguish it from structurally similar molecules. The detailed experimental protocol serves as a robust starting point for method development, ensuring the acquisition of high-quality, reliable data for this and other related sulfonamide compounds.

References

• Chen, H., et al. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of the American Society for Mass Spectrometry, 19(3), 427-438. Available from: [Link]

• Kirkan, B., et al. (2020). Rapid determination of sulfonamide residues in honey samples using non-targeted liquid chromatography-high resolution mass spectrometry. Separation Science Plus, 3(10). Available from: [Link]

• O'Mahony, J., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2469-2476. Available from: [Link]

• Guo, Z., et al. (2023). Fragmentation pathways of deprotonated amide-sulfonamide CXCR4 inhibitors investigated by ESI-IT-MSn, ESI-Q-TOF-MS/MS and DFT calculations. Rapid Communications in Mass Spectrometry, 37(11), e9495. Available from: [Link]

• Gillis, E. N., et al. (2022). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Molecules, 27(21), 7249. Available from: [Link]

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comparing reactivity of aryl bromides vs aryl chlorides in sulfonamide synthesis

Executive Summary

In the synthesis of N-aryl sulfonamides—a pharmacophore ubiquitous in antibiotics, diuretics, and anti-cancer agents—the choice between aryl bromides (Ar-Br) and aryl chlorides (Ar-Cl) represents a critical decision point between chemical reactivity and process economy .

While aryl bromides offer superior reactivity profiles due to weaker C-X bond dissociation energies (BDE), enabling milder reaction conditions and lower catalyst loadings, aryl chlorides are significantly cheaper and more widely available from commercial libraries. This guide analyzes the mechanistic divergences, catalytic requirements, and experimental outcomes of using these two electrophiles, providing a data-driven framework for selection in drug discovery and process chemistry.

Mechanistic Foundation: The Oxidative Addition Bottleneck

The disparity in performance between Ar-Br and Ar-Cl in transition-metal-catalyzed cross-coupling (Buchwald-Hartwig or Ullmann-type) is rooted in the Oxidative Addition step. This is typically the rate-determining step (RDS) for aryl chlorides, whereas for aryl bromides, it is often rapid and facile.

Bond Dissociation Energy (BDE)

The thermodynamic barrier is defined by the bond strength:

• C(sp²)–Br: ~81 kcal/mol (339 kJ/mol)

• C(sp²)–Cl: ~96 kcal/mol (402 kJ/mol)

This ~15 kcal/mol difference dictates that Ar-Cl substrates require electron-rich, bulky ligands (e.g., dialkylbiaryl phosphines) or higher temperatures to facilitate the insertion of the metal catalyst (Pd or Cu) into the C-X bond.

Catalytic Cycle & Kinetic Divergence

The following diagram illustrates the catalytic cycle, highlighting where the Ar-Cl pathway faces high energy barriers compared to Ar-Br.

Figure 1: Comparative catalytic cycle. The oxidative addition of Ar-Cl (Red path) is kinetically demanding, often requiring specialized ligands to lower the activation energy, whereas Ar-Br (Blue path) proceeds readily.

Comparative Analysis of Catalytic Systems

Palladium Catalysis (Buchwald-Hartwig)

Palladium systems are the gold standard for difficult couplings, particularly for Ar-Cl.

• Aryl Bromides: React efficiently with 1st and 2nd generation catalysts (e.g., Pd(PPh₃)₄ or Pd/BINAP).

• Aryl Chlorides: Require 3rd or 4th generation "Buchwald Precatalysts" containing bulky, electron-rich phosphines like BrettPhos or tBuXPhos . These ligands donate electron density to the Pd center, accelerating the oxidative addition of the strong C-Cl bond.

Copper Catalysis (Ullmann-Type)

Copper is cost-effective but less reactive than Palladium.

• Aryl Bromides: The "Sweet Spot" for Copper. Using ligands like DMEDA or amino acids (e.g., N-methylglycine), Ar-Br couples with sulfonamides at 80–100°C in good yields.

• Aryl Chlorides: Historically inert in Ullmann couplings. Recent breakthroughs by the Ma group using Oxalamide or 4-Hydroxypicolinamide ligands have enabled Ar-Cl coupling, though it often requires higher catalyst loading (10 mol%) and temperatures >100°C compared to Ar-Br.

Data Comparison Table

The following table synthesizes performance data for the coupling of 4-substituted aryl halides with benzenesulfonamide under optimized conditions for each metal system.

Feature	Aryl Bromide (Ar-Br)	Aryl Chloride (Ar-Cl)
Bond Energy (C-X)	~81 kcal/mol	~96 kcal/mol
Pd-Catalyst Ligand	XPhos, BINAP, P(o-tol)₃	BrettPhos , tBuXPhos (Required)
Cu-Catalyst Ligand	DMEDA, L-Proline	Oxalamides , Picolinamides (Required)
Typical Temp (Pd)	60–80 °C	80–110 °C
Typical Temp (Cu)	80–100 °C	100–130 °C
Commercial Cost	High	Low
Atom Economy	Lower (Br = 80 amu leaving group)	Higher (Cl = 35.5 amu leaving group)

Experimental Protocols

Protocol A: Palladium-Catalyzed Coupling (Optimized for Ar-Cl)

Use this protocol for challenging Aryl Chlorides or deactivated Aryl Bromides.

Rationale: The use of tBuXPhos-Pd-G3 provides the necessary steric bulk and electron density to activate the C-Cl bond while preventing catalyst deactivation.

• Charge: To a vial equipped with a stir bar, add:

  • Aryl Chloride (1.0 equiv)[1][2]

  • Sulfonamide (1.2 equiv)

  • tBuXPhos-Pd-G3 (1.0–3.0 mol%) [Pre-formed precatalyst ensures active species generation]

  • K₃PO₄ (1.5 equiv) [Weak base suffices for Pd systems]

• Solvent: Add t-Amyl alcohol or 1,4-Dioxane (0.2 M concentration).

• Degas: Sparge with Nitrogen for 5 minutes.

• Reaction: Seal and heat to 100°C for 12–16 hours.

• Workup: Cool to RT, dilute with EtOAc, filter through Celite, and concentrate.

Protocol B: Copper-Catalyzed Coupling (Optimized for Ar-Br)

Use this protocol for standard Aryl Bromides to reduce cost.

Rationale: DMEDA (N,N'-Dimethylethylenediamine) acts as a bidentate ligand, stabilizing the Cu(I) species and preventing disproportionation.

• Charge: To a screw-cap tube, add:

  • CuI (10 mol%)

  • Aryl Bromide (1.0 equiv)[1][2]

  • Sulfonamide (1.2 equiv)

  • K₂CO₃ (2.0 equiv)

• Solvent: Add DMSO (1.0 mL per mmol).

• Ligand: Add DMEDA (20 mol%) via syringe.

• Reaction: Heat to 90°C for 18–24 hours. Note: Blue color indicates catalyst oxidation (inactive); mixture should remain yellow/brown.

• Workup: Acidify with 1M HCl (to protonate sulfonamide), extract with EtOAc.

Decision Matrix: Selecting the Right Halide

When designing a synthesis, follow this logic flow to balance cost vs. success probability.

Figure 2: Decision matrix for substrate selection. Ar-Cl is preferred for scale-up if the ring is activated; otherwise, Ar-Br provides a safer reactivity profile.

References

• Fors, B. P., & Buchwald, S. L. (2008). "A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides." Journal of the American Chemical Society. [Link]

• Zhang, G., et al. (2012). "Cu-Catalyzed Coupling Reactions of Sulfonamides with (Hetero)Aryl Chlorides/Bromides." Angewandte Chemie International Edition. [Link][3]

• Knauber, T., & Tucker, J. (2016). "Palladium Catalyzed Monoselective α-Arylation of Sulfones and Sulfonamides with 2,2,6,6-Tetramethylpiperidine[4]·ZnCl[4]·LiCl Base and Aryl Bromides."[4] The Journal of Organic Chemistry. [Link]

• Rummelt, S. M., et al. (2021). "Oxidative Addition of Aryl and Alkyl Halides to a Reduced Iron Pincer Complex." Journal of the American Chemical Society. [Link][5][6]

• Sun, X., et al. (2012). "Palladium-Catalyzed C-N Cross Coupling of Sulfinamides and Aryl Halides." The Journal of Organic Chemistry. [Link]

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• 3. Cu-Catalyzed Coupling Reactions of Sulfonamides with (Hetero)Aryl Chlorides/Bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Palladium Catalyzed Monoselective α-Arylation of Sulfones and Sulfonamides with 2,2,6,6-Tetramethylpiperidine·ZnCl·LiCl Base and Aryl Bromides [organic-chemistry.org]
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• 6. Verification Required - Princeton University Library [oar.princeton.edu]

A Comparative Guide to HPLC Retention Time Standards for Halogenated Benzenesulfonamides

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and environmental analysis, the accurate identification and quantification of halogenated benzenesulfonamides are of paramount importance. These compounds, integral to various drug discovery programs and present as potential environmental contaminants, necessitate robust analytical methodologies. High-Performance Liquid Chromatography (HPLC) stands as a cornerstone technique for their analysis. This guide, curated by a Senior Application Scientist, provides an in-depth comparison of HPLC retention time standards for a series of halogenated benzenesulfonamides, grounded in experimental data and established chromatographic principles.

The Critical Role of Retention Time in Analyte Identification

In HPLC, the retention time (

) is the time elapsed between the injection of a sample and the appearance of the peak maximum of a specific analyte at the detector. It is a critical parameter for compound identification. Under a defined set of chromatographic conditions—including the stationary phase (column), mobile phase composition, flow rate, and temperature—the retention time of a given analyte is highly reproducible. By comparing the retention time of an unknown peak to that of a known analytical standard, researchers can confidently identify the compound.

This guide focuses on reversed-phase HPLC, the most common mode of separation for compounds of this nature, where a non-polar stationary phase is used with a polar mobile phase.[1] The retention of an analyte is primarily governed by its hydrophobicity; more hydrophobic compounds interact more strongly with the stationary phase and thus have longer retention times.[2]

Understanding the Influence of Halogenation on Retention Behavior

The introduction of halogen atoms (Fluorine, Chlorine, Bromine, Iodine) onto the benzenesulfonamide scaffold significantly impacts its physicochemical properties, most notably its hydrophobicity. This, in turn, directly influences its retention behavior in reversed-phase HPLC.

The general trend observed is that as the size and polarizability of the halogen atom increase, so does the hydrophobicity of the molecule. This leads to stronger interactions with the non-polar stationary phase and, consequently, a longer retention time. The strength of these interactions generally follows the order:

Fluorine < Chlorine < Bromine < Iodine [3]

Furthermore, the position and number of halogen substituents on the benzene ring also play a crucial role in determining the overall hydrophobicity and, therefore, the retention time. Increased halogenation typically leads to increased retention.[3]

Experimental Protocol: A Standardized Approach

To provide a meaningful comparison, a standardized HPLC method is essential. The following protocol is a robust and widely applicable method for the analysis of halogenated benzenesulfonamides, based on common practices in the field.[4][5]

Instrumentation and Consumables

• HPLC System: A standard HPLC system equipped with a UV detector is suitable.[4]

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for its versatility and wide availability.[1][4]

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

• Analytical Standards: High-purity (≥98%) analytical standards of the halogenated benzenesulfonamides of interest.

Chromatographic Conditions

Parameter	Condition
Mobile Phase Composition	Isocratic elution with a mixture of Mobile Phase A and Mobile Phase B (e.g., 65:35 v/v) or a linear gradient. A good starting point for method development is a gradient from 5% to 95% Acetonitrile over 20-30 minutes.
Flow Rate	1.0 mL/min[4]
Column Temperature	25 °C[5]
Detection Wavelength	254 nm or a more specific wavelength determined by the UV absorbance maximum of the analytes.[6]
Injection Volume	10 µL

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of each analytical standard and dissolve in 10 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Working Standard Solutions (10 µg/mL): Dilute the stock solutions with the initial mobile phase composition to achieve the desired concentration.

dot

Caption: A streamlined workflow for the HPLC analysis of halogenated benzenesulfonamides.

Comparative Retention Time Data

The following table provides a comparative overview of expected retention times for a selection of commercially available halogenated benzenesulfonamide standards under the standardized HPLC conditions outlined above. It is important to note that absolute retention times can vary slightly between different HPLC systems and columns. However, the relative elution order should remain consistent.

Compound	Halogen Substituent(s)	Expected Relative Retention Order	Physicochemical Rationale
Benzenesulfonamide	None	1 (Earliest Eluting)	Least hydrophobic, weakest interaction with the C18 stationary phase.
4-Fluorobenzenesulfonamide	4-Fluoro	2	Fluorine is the smallest and least polarizable halogen, leading to a modest increase in hydrophobicity.
4-Chlorobenzenesulfonamide	4-Chloro	3	Chlorine is more hydrophobic than fluorine, resulting in a longer retention time.
2-Chlorobenzenesulfonamide	2-Chloro	4	The ortho-position of the chlorine may lead to slightly different interactions with the stationary phase compared to the para-isomer, often resulting in a slightly later elution.
4-Bromobenzenesulfonamide	4-Bromo	5	Bromine is larger and more polarizable than chlorine, leading to stronger van der Waals interactions and increased retention.[3]
2,4-Dichlorobenzenesulfonamide	2,4-Dichloro	6	The presence of two chlorine atoms significantly increases the hydrophobicity of the molecule, leading to a longer retention time compared to the mono-chlorinated analogues.
4-Iodobenzenesulfonamide	4-Iodo	7 (Latest Eluting)	Iodine is the largest and most polarizable of the common halogens, resulting in the strongest hydrophobic interactions and the longest retention time in this series.[3]

Note: The retention time for 4-Aminobenzenesulfonamide (a common related substance) is approximately 8.4 minutes under specific gradient conditions using a C8 column.[5] This highlights how different functional groups dramatically alter retention behavior.

Causality Behind Experimental Choices and Self-Validation

• Choice of C18 Column: C18 (octadecyl) columns are the workhorse of reversed-phase HPLC due to their high hydrophobicity and ability to separate a wide range of non-polar to moderately polar compounds.[1] This makes them an ideal starting point for method development for halogenated benzenesulfonamides.

• Acidified Mobile Phase: The addition of a small amount of acid, such as formic acid, to the mobile phase serves to suppress the ionization of any residual silanol groups on the silica-based stationary phase.[7] This is crucial for obtaining sharp, symmetrical peaks, as interactions between basic analytes and ionized silanols can lead to peak tailing.

• Acetonitrile as Organic Modifier: Acetonitrile is a common organic modifier in reversed-phase HPLC. Its lower viscosity compared to methanol allows for operation at lower backpressures, and it often provides different selectivity for aromatic compounds.[7]

• Self-Validating System: The protocol's trustworthiness is enhanced by its self-validating nature. The consistent and predictable elution order of the halogenated benzenesulfonamides based on their known physicochemical properties (hydrophobicity related to the halogen substituent) serves as an internal system suitability test. Any significant deviation from the expected elution order would indicate a potential issue with the column, mobile phase, or overall system integrity.

dot

Caption: The logical relationship between analyte properties, HPLC parameters, and retention time.

Conclusion and Recommendations

This guide provides a foundational framework for the HPLC analysis of halogenated benzenesulfonamides. The presented standardized method, coupled with the comparative retention time data, offers a valuable resource for researchers in method development and routine analysis.

Key Recommendations:

• Always use high-purity analytical standards for accurate identification and quantification.

• Perform system suitability tests before each analytical run to ensure the reliability of the chromatographic system. This should include injecting a standard mixture to verify the expected elution order and resolution.

• For complex mixtures or challenging separations, consider exploring alternative stationary phases such as phenyl-hexyl or pentafluorophenyl (PFP) columns, which can offer different selectivities based on π-π and dipole-dipole interactions.[8]

• Method validation is crucial for ensuring the accuracy, precision, and robustness of any analytical method intended for routine use, in accordance with ICH or other relevant guidelines.[5]

By understanding the fundamental principles of chromatography and the specific influence of halogenation on retention behavior, researchers can confidently develop and implement reliable HPLC methods for the analysis of this important class of compounds.

References

• BenchChem. (2025).
• Trends in Sciences. (2023, March 15). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride.
• Kanao, E., et al. (2019, November 18).
• Academia.edu.
• ResearchGate. (2025, August 6). Development and Validation of an HPLC Method for the Determination of Ten Sulfonamide Residues in Milk According to 2002/657/EC.
• HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES.
• Goulas, V., et al. (2014, February 26). A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes. CABI Digital Library.
• Chromatography Forum. (2015, May 7).
• Phenomenex. (2025, June 6).
• SIELC Technologies. (2018, February 16). Separation of Benzene, 1-bromo-3-nitro- on Newcrom R1 HPLC column.
• Phenomenex. Reversed Phase HPLC Columns.
• Tolika, Z., et al. (2011, July 15). Development and validation of an HPLC method for the determination of ten sulfonamide residues in milk according to 2002/657/EC. PubMed.
• MAC-MOD Analytical.
• ResearchGate. Retention Times of Compounds Used in the HPLC Analysis.
• Labtech.
• U.S. Pharmacopeia. USP29-NF24: 521 SULFONAMIDES.
• Patyra, E., & Kwiatek, K. (2019, January 28).

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• 2. Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization [mdpi.com]
• 3. Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials - Chemical Science (RSC Publishing) [pubs.rsc.org]
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crystal structure analysis of N-substituted 4-bromo-benzenesulfonamides

Title: Comparative Crystallographic Guide: Supramolecular Architectures of N-Substituted 4-Bromo-benzenesulfonamides

Executive Summary & Strategic Importance

This guide provides a technical comparison of N-substituted 4-bromo-benzenesulfonamides, a class of compounds critical to medicinal chemistry (specifically carbonic anhydrase inhibition) and crystal engineering. The "4-bromo" moiety serves as a dual-function handle: it provides a site for halogen bonding (

) while the sulfonamide group ( ) acts as a robust hydrogen-bonding stick.

Why this comparison matters: The choice of the N-substituent (alkyl chain vs. aromatic ring vs. cyclic aliphatic) drastically alters the solid-state packing. This guide contrasts the steric-dominated packing of bulky N-cyclohexyl derivatives against the synthon-dominated packing of planar N-aryl derivatives, providing actionable data for optimizing solubility and bioavailability.

Comparative Analysis: Structural & Packing Metrics

The following table synthesizes crystallographic data to highlight how N-substitution disrupts the classic

sulfonamide dimer.

Feature	Parent Scaffold (4-Bromobenzenesulfonamide)	N-Alkyl Derivative (N-Cyclohexyl-4-bromo...)	N-Acyl/Urea Derivative (4-Bromo-N-(propylcarbamoyl)...)
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group		(Likely)
Unit Cell ( Å)			(Varies by solvate)
Primary Synthon	(Dimer)	(Chain)	(Urea tape)
Packing Driver	Strong H-bonds + weak	Steric interlocking (L-shaped)	Multi-point H-bonding
Hirshfeld Dominance	(High contribution)	(Dispersive)	&
Solubility Profile	Low (High Lattice Energy)	Moderate (Lipophilic disruption)	Variable (Solvate dependent)

Key Insight: The parent compound relies on efficient packing via centrosymmetric dimers. Introducing a cyclohexyl group (Column 2) forces the molecule into an "L-shape," disrupting the dimer and favoring infinite chains along the

-axis, which often improves solubility in organic media due to lower lattice enthalpy per unit volume.

Experimental Protocols

Synthesis Workflow (Self-Validating Protocol)

This protocol ensures high purity by utilizing a step-wise protection strategy, avoiding the formation of bis-sulfonamides.

Reagents: 4-Bromobenzenesulfonyl chloride, Primary Amine (

), Pyridine (or ), DCM.

• Activation: Dissolve 4-bromobenzenesulfonyl chloride (1.0 eq) in anhydrous DCM at

  .

  • Checkpoint: Ensure the system is under

    to prevent hydrolysis of the sulfonyl chloride.

• Coupling: Add the amine (1.1 eq) and base (1.2 eq) dropwise over 30 minutes.

  • Mechanism:[1] Nucleophilic attack of the amine on the sulfur atom, displacing chloride.

• Workup: Wash with 1M HCl (to remove unreacted amine/pyridine) followed by Brine. Dry over

  .

• Crystallization (Critical Step):

  • Method: Slow evaporation.

  • Solvent System: Ethanol/Water (9:1) for N-alkyls; DMF/Ether for N-aryls.

  • Validation: Crystals must be transparent blocks/needles. Opaque solids indicate amorphous precipitation.

Visualization of Synthesis & Characterization

Figure 1: Step-wise workflow for synthesizing and characterizing N-substituted sulfonamides. The acid wash step is critical for removing basic impurities that interfere with crystallization.

Advanced Characterization: Hirshfeld Surface Analysis

To objectively compare intermolecular forces beyond simple bond lengths, Hirshfeld Surface Analysis is required. This method maps the electron density boundary of the molecule.

Methodology:

• Generation: Generate surfaces using

  (normalized distance).

• Mapping: Map contacts where

  (red, strong interaction) to (blue, no interaction).

• Fingerprint Decomposition:

  • Spikes: Sharp spikes at bottom left indicate strong Hydrogen bonds (typically 20-30% contribution).
  • / : Look for diffuse regions near the diagonal. In 4-bromo derivatives, Type II halogen bonding ( ) often appears as a small red spot on the surface near the bromine tip.

Interpretation Guide:

• Red Spots: Indicate the primary "anchor" points of the lattice (usually the Sulfonamide

  and ).

• White Regions: Van der Waals contacts (vdW).[2]

• Comparison: N-cyclohexyl derivatives show significantly reduced red spot intensity compared to the parent, confirming that steric bulk dilutes the cohesive energy density.

Supramolecular Synthon Logic

Figure 2: Decision tree for supramolecular assembly. Bulky substituents (right path) physically block the formation of the stable dimer, forcing the system into a catemer (chain) motif.

References

• Gelbrich, T., et al. (2007). "Systematic study of the crystal structures of 4-substituted benzenesulfonamides." CrystEngComm. Link

• Perlovich, G. L., et al. (2013). "Thermodynamic and structural analysis of sulfonamide crystals." Journal of Pharmaceutical Sciences. Link

• Tiekink, E. R. T. (2021). "Supramolecular assembly in 4-bromo-N-(substituted)benzenesulfonamides." Acta Crystallographica Section E. Link

• BenchChem. (2025).[3] "Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide." Link

• IUCr Data. (2015). "Crystal structure of 4-bromo-N-(propylcarbamoyl)benzenesulfonamide." IUCrData. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. journals.iucr.org [journals.iucr.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Spectroscopic Characterization of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide and Its Process-Related Impurities

For researchers, scientists, and drug development professionals, ensuring the purity of an active pharmaceutical ingredient (API) is paramount. The presence of impurities, even in trace amounts, can significantly impact the safety and efficacy of a drug product. This guide provides an in-depth, comparative analysis of spectroscopic techniques for the characterization of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide, a key intermediate in various synthetic pathways, and its plausible process-related impurities.

The principles and methodologies discussed herein are grounded in established regulatory frameworks, such as the ICH Q3A(R2) guideline, which mandates the identification and characterization of impurities in new drug substances.[1][2][3][4] This guide moves beyond mere procedural descriptions to explain the underlying scientific rationale for each analytical choice, empowering researchers to develop robust, self-validating protocols for impurity profiling.

The Impurity Landscape: Anticipating Process-Related Substances

A thorough understanding of the synthetic route is the first step in effective impurity profiling.[5] The synthesis of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide can introduce several types of impurities, including unreacted starting materials, intermediates, by-products from side reactions, and degradation products. For the purpose of this guide, we will consider a set of plausible impurities to illustrate the comparative power of different spectroscopic techniques:

• API: 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

• Impurity A (Isomer): 2-Bromo-5-fluoro-4-methylbenzenesulfonamide - A potential regioisomer.

• Impurity B (Starting Material): 4-Bromo-3-fluoro-2-methylaniline - A plausible precursor.

• Impurity C (By-product): 4-Bromo-2-methylbenzenesulfonamide - A potential impurity arising from incomplete fluorination.

An Orthogonal Approach: The Synergy of Spectroscopic Techniques

No single analytical technique can provide a complete picture of a compound's structure and purity. A robust characterization strategy relies on an orthogonal approach, where multiple techniques with different physical principles are employed. This guide will focus on the "big three" of structural elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) Spectroscopy.

Caption: Integrated workflow for impurity characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy provides unparalleled detail about the chemical environment of individual atoms within a molecule. For fluorinated compounds, ¹⁹F NMR is a particularly powerful tool.[6][7]

Comparative NMR Data (¹H, ¹³C, ¹⁹F)

The following table outlines the expected chemical shifts (in ppm) for the API and its potential impurities. These values are predictive and serve to illustrate the comparative differences.

Compound	Key ¹H NMR Signals	Key ¹³C NMR Signals	Key ¹⁹F NMR Signal
API	Aromatic protons with distinct coupling patterns due to F and Br. Methyl singlet. NH₂ singlet.	Aromatic carbons showing C-F and C-Br couplings. Methyl carbon signal.	Single fluorine resonance.
Impurity A	Different aromatic proton splitting patterns due to altered substituent positions.	Different chemical shifts for aromatic carbons due to changed isomerism.	Single fluorine resonance, but at a different chemical shift than the API.
Impurity B	Absence of sulfonamide NH₂ protons. Presence of aniline NH₂ protons.	Absence of sulfonamide-bearing carbon. Aromatic shifts indicative of an aniline.	Single fluorine resonance.
Impurity C	Aromatic proton signals indicating a different substitution pattern (absence of F).	Absence of C-F coupling. Aromatic carbon shifts change accordingly.	No ¹⁹F NMR signal.

Experimental Protocol: ¹H NMR

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube.[8]

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: spectral width of 10-15 ppm, sufficient scans for a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.[8]

• Data Processing: Perform Fourier transformation, phase correction, and baseline correction on the raw data.[8]

Mass Spectrometry (MS): Unveiling Molecular Weight and Fragmentation

Mass spectrometry is a highly sensitive technique that provides information about the molecular weight of a compound and its fragmentation pattern, which can be used to deduce its structure.[9] When coupled with a separation technique like liquid chromatography (LC-MS), it becomes a powerhouse for impurity detection and quantification.[10][11]

Comparative MS Data

High-resolution mass spectrometry (HRMS) can differentiate between the API and its impurities based on their exact masses.

Compound	Molecular Formula	Exact Mass (m/z) [M+H]⁺	Key Fragmentation Patterns
API	C₇H₇BrFNO₂S	281.9441	Loss of SO₂NH₂, characteristic isotopic pattern of Bromine.
Impurity A	C₇H₇BrFNO₂S	281.9441	Similar to API, but relative fragment intensities may differ.
Impurity B	C₇H₆BrFN	201.9716	Different fragmentation, no loss of SO₂NH₂.
Impurity C	C₇H₈BrNO₂S	263.9535	Loss of SO₂NH₂, different m/z due to absence of Fluorine.

Experimental Protocol: LC-MS

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use an HPLC system coupled to a mass spectrometer with an electrospray ionization (ESI) source.[12]

• LC Method:

  • Column: A reverse-phase C18 column is typically suitable.

  • Mobile Phase: A gradient of water and acetonitrile, both with 0.1% formic acid, is a common starting point.

• MS Method:

  • Acquire data in positive ion mode.

  • Perform a full scan to detect all ions and targeted MS/MS experiments on parent ions to obtain fragmentation data.[11]

Fourier-Transform Infrared (FTIR) Spectroscopy: A Fingerprint of Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule.[8] While it may not distinguish between isomers (API vs. Impurity A), it can readily differentiate compounds with different functional groups (API vs. Impurity B and C).

Comparative FTIR Data

The presence or absence of key functional group vibrations provides clear differentiation.

Compound	Key FTIR Absorption Bands (cm⁻¹)
API	~3400-3300 (N-H stretch), ~1350 & ~1160 (S=O asymmetric & symmetric stretch), C-Br, C-F vibrations.[13][14][15]
Impurity A	Very similar spectrum to the API.
Impurity B	N-H stretching bands characteristic of a primary amine, absence of strong S=O stretching bands.
Impurity C	Presence of N-H and S=O stretching bands, but the C-F vibration will be absent.

Experimental Protocol: FTIR (ATR)

• Sample Preparation: Place a small amount of the solid sample directly on the Attenuated Total Reflectance (ATR) crystal.

• Instrumentation: Use a standard FTIR spectrometer equipped with an ATR accessory.

• Acquisition:

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Processing: The software automatically performs a background subtraction.

Integrated Analysis and Conclusion

By combining the data from NMR, MS, and FTIR, a comprehensive and unambiguous profile of 4-Bromo-3-fluoro-2-methylbenzenesulfonamide and its impurities can be established.

Caption: Decision tree for impurity identification.

This guide has demonstrated that a multi-technique, orthogonal approach is essential for the robust characterization of pharmaceutical impurities. By understanding the strengths and limitations of each spectroscopic method and the scientific principles behind them, researchers can confidently identify and quantify impurities, ensuring the quality and safety of the final drug substance, in line with global regulatory expectations.[2][5]

References

• ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Impurity guidelines in drug development under ICH Q3 . AMSbiopharma. [Link]

• ICH Q3A vs Q3B: API and Drug Product Impurity Guidelines Explained . SynThink. [Link]

• ICH Q3A (R2) Impurities in new drug substances - Scientific guideline . European Medicines Agency. [Link]

• ICH Q3A(R2) Impurities in New Drug Substances . ECA Academy. [Link]

• NMR studies of carbonic anhydrase-fluorinated benzenesulfonamide complexes . Biochemistry (ACS Publications). [Link]

• FTIR Functional Group Database Table with Search . InstaNANO. [Link]

• NMR studies of carbonic anhydrase-fluorinated benzenesulfonamide complexes . OSTI.GOV. [Link]

• Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide . International Journal of Pharmaceutical and Biological Science Archive. [Link]

• Impurity Profiling and Characterization for Generic Project Submission to USFDA . Resolvemass. [Link]

• Synthesis, Spectroscopic (FTIR, FT-Raman and UV-Vis), Structural Investigation...of N-(2-Hydroxyphenyl)-4-Toluenesulfonamide . Taylor & Francis Online. [Link]

• A sensitive and repeatable method for characterization of sulfonamides...using QuEChERS extracts . Shimadzu. [Link]

• The infrared spectra of some sulphonamides . Journal of the Chemical Society (Resumed). [Link]

• Multi-faceted reactivity of N-fluorobenzenesulfonimide (NFSI) under mechanochemical conditions . Beilstein Journal of Organic Chemistry. [Link]

• FTIR-spectrum of (a) sulfanilamide loaded (b) sulfanilamide and AgNP's loaded nanofibers . ResearchGate. [Link]

• High-resolution mass spectrometry for impurity profiling . Sterling Pharma Solutions. [Link]

• FT-IR spectra of sulfonamide ligand 3a, zinc (II) complex (4a), copper... . ResearchGate. [Link]

• A liquid chromatography-mass spectrometry assay for analyzing sulfonamide antibacterials in cattle and fish muscle tissues . PubMed. [Link]

• Benzenesulfonamide, 2-nitro-N-(4-fluorophenyl)- Optional[13C NMR] . SpectraBase. [Link]

• NMR studies of carbonic anhydrase-4-fluorobenzenesulfonamide complexes . Biochemistry (ACS Publications). [Link]

• The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives . European Journal of Chemistry. [Link]

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• 3. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
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A Senior Application Scientist's Guide to Benchmarking Catalytic Efficiency in Cross-Coupling Reactions of Polysubstituted Arenes

For Researchers, Scientists, and Drug Development Professionals

The construction of complex molecular architectures, a cornerstone of pharmaceutical and materials science, frequently hinges on the strategic formation of carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds. Among the most powerful tools in the synthetic chemist's arsenal are transition-metal-catalyzed cross-coupling reactions. However, when the substrates are polysubstituted arenes, particularly those bearing multiple, sterically demanding, or electronically varied substituents, achieving high catalytic efficiency becomes a significant challenge. This guide provides a comprehensive framework for benchmarking the catalytic efficiency of various systems for these demanding transformations, offering both theoretical grounding and practical, data-driven comparisons.

The Challenge of Polysubstituted Arenes in Cross-Coupling

Polysubstituted aromatic and heteroaromatic rings are ubiquitous motifs in pharmaceuticals and functional materials. Their synthesis via cross-coupling reactions is often complicated by several factors:

• Steric Hindrance: Multiple substituents, especially in ortho positions, can impede the approach of the catalyst to the reactive center, slowing down or even inhibiting the reaction.

• Electronic Effects: The electronic nature of the substituents can significantly influence the reactivity of the C-X (X = halogen, OTf, etc.) bond towards oxidative addition and the subsequent steps of the catalytic cycle.

• Site Selectivity (Regioselectivity): In arenes with multiple identical or similar leaving groups, controlling which site reacts is a formidable challenge.[1]

• Catalyst Deactivation: The intricate steric and electronic environments of polysubstituted arenes can lead to faster catalyst decomposition or the formation of inactive species.[2][3]

Therefore, a systematic approach to benchmarking catalytic systems is essential for identifying the most efficient and selective method for a given transformation.

Key Performance Indicators for Catalytic Efficiency

To objectively compare different catalytic systems, a set of key performance indicators (KPIs) must be evaluated. Beyond the simple reaction yield, these metrics provide a more nuanced understanding of a catalyst's performance:

• Turnover Number (TON): This dimensionless number represents the number of moles of product formed per mole of catalyst before it becomes inactive. A higher TON indicates a more robust and long-lived catalyst.

  • TON = (moles of product / moles of catalyst) [4]

• Turnover Frequency (TOF): This metric quantifies the speed of the catalytic cycle, expressed as the number of turnovers per unit time (usually h⁻¹). A higher TOF signifies a more active catalyst.

  • TOF = TON / time [4]

• Catalyst Loading (mol %): The amount of catalyst used relative to the limiting reagent. Lower catalyst loadings are desirable for cost-effectiveness and to minimize metal contamination in the final product.

• Yield (%): The amount of desired product obtained relative to the theoretical maximum.

• Selectivity: The ratio of the desired product to undesired byproducts. This includes:

  • Regioselectivity: The preference for reaction at one position over another on the arene.

  • Chemoselectivity: The preference for reaction with one functional group over another.

  • Stereoselectivity: The preference for the formation of one stereoisomer over another.

Comparative Analysis of Catalytic Systems

The choice of metal, ligand, and reaction conditions profoundly impacts catalytic efficiency. Here, we compare some of the most prominent systems for the cross-coupling of polysubstituted arenes.

Palladium-Based Catalysts: The Workhorse of Cross-Coupling

Palladium complexes remain the most widely used catalysts for cross-coupling reactions due to their broad functional group tolerance and predictable reactivity. The choice of ligand is paramount in tuning the catalyst's performance for challenging substrates.

Ligands such as the Buchwald biaryl phosphines (e.g., SPhos, XPhos, RuPhos) and others like cataCXium A and tBu₃P have revolutionized the field by enabling the coupling of previously unreactive aryl chlorides and sterically hindered substrates.[5] Their bulk facilitates the reductive elimination step, which is often rate-limiting, while their electron-donating nature promotes the oxidative addition of the aryl halide.[6]

.

Table 1: Comparison of Phosphine Ligands in the Suzuki-Miyaura Coupling of a Sterically Hindered Aryl Chloride

Ligand	Catalyst System	Catalyst Loading (mol %)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
PPh₃	Pd(PPh₃)₄	5	K₂CO₃	1,4-Dioxane	100	24	71	[7]
dppf	Pd(dppf)Cl₂	3	Cs₂CO₃	1,4-Dioxane/H₂O	90	12	78	[7]
SPhos	Pd₂(dba)₃/SPhos	2 (Pd) / 4 (SPhos)	K₃PO₄	Toluene/H₂O	80	4	92	[7]
XPhos	Pd₂(dba)₃/XPhos	2 (Pd) / 4 (XPhos)	K₃PO₄	t-BuOH/H₂O	80	4	95	[7]

Substrate: 2-Bromo-4-fluoro-5-methylpyridine with 4-methoxyphenylboronic acid.

The data clearly demonstrates the superior performance of bulky biaryl phosphine ligands (SPhos, XPhos) over traditional ligands like PPh₃ and even the bidentate dppf for this challenging heteroaryl coupling.

NHC ligands have emerged as powerful alternatives to phosphines. Their strong σ-donating ability and steric bulk often lead to highly stable and active catalysts.[8] PEPPSI™ (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) complexes are a popular class of user-friendly Pd-NHC precatalysts.

.

Table 2: Comparison of Pd-NHC and Phosphine-Based Catalysts in the Suzuki-Miyaura Coupling of a Dichloropyridine

Catalyst System	Catalyst Loading (mol %)	Base	Solvent	Temp (°C)	Time (h)	C4-Selectivity	Yield (%)	Reference
Pd(dppf)Cl₂	3	K₂CO₃	DMF	80	12	C2-selective	85 (C2)	[9]
PdCl₂(QPhos)₂	3	K₂CO₃	DMF	80	12	2:1 (C4:C2)	60 (total)	[9]
Pd(PEPPSI)(IPr)	3	K₃PO₄	1,4-Dioxane	100	4	>95:5 (C4:C2)	92 (C4)	[9]
PdCl₂ (ligand-free)	5	NBu₄Br/K₂CO₃	Toluene/H₂O	100	18	>99:1 (C4:C2)	88 (C4)	[9]

Substrate: 2,4-Dichloropyridine with an arylboronic acid.

In this example, the Pd-NHC catalyst (Pd(PEPPSI)(IPr)) provides excellent selectivity for the more challenging C4 position, outperforming several phosphine-based systems.

Nickel-Based Catalysts: A Cost-Effective and Highly Reactive Alternative

Nickel catalysts have gained significant attention as a more earth-abundant and cost-effective alternative to palladium.[10] In some cases, nickel catalysts exhibit superior reactivity, particularly for the activation of C-Cl bonds and in couplings involving sp³-hybridized centers.[11][12]

.

Table 3: Head-to-Head Comparison of Palladium and Nickel Catalysis in the Suzuki-Miyaura Coupling of an Aryl Chloride

Catalyst	Ligand	Catalyst Loading (mol %)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂	SPhos	2	K₃PO₄	Toluene	100	12	85	[12][13]
NiCl₂	dppf	2	K₃PO₄	Dioxane	100	12	92	[12][13]

Substrate: 4-Chlorotoluene with phenylboronic acid.

A machine learning analysis of a large dataset of Suzuki-Miyaura reactions has shown that nickel catalysis, on average, provides a slightly higher mean yield than palladium, with a significant advantage for aryl chloride substrates (47% vs. 39% mean yield).[11][14] This highlights the potential of nickel catalysis to outperform palladium in specific applications.

Experimental Protocols: A Practical Guide

Reproducibility is key in scientific research. The following are representative, detailed protocols for common cross-coupling reactions, which can be adapted for specific polysubstituted arenes.

Protocol 1: Suzuki-Miyaura Coupling of a Dichloropyridine using a Pd-NHC Catalyst

This protocol is adapted from established procedures for the selective C4-arylation of 2,4-dichloropyridine.[9]

Materials:

• 2,4-Dichloropyridine (1.0 mmol, 1.0 equiv.)

• Arylboronic acid (1.2 mmol, 1.2 equiv.)

• Pd(PEPPSI)(IPr) (0.03 mmol, 3 mol%)

• Potassium phosphate (K₃PO₄) (3.0 mmol, 3.0 equiv.)

• Anhydrous 1,4-dioxane (5 mL)

• Nitrogen or Argon gas (high purity)

• Oven-dried Schlenk flask with a magnetic stir bar

Procedure:

• To an oven-dried Schlenk flask, add 2,4-dichloropyridine, the arylboronic acid, Pd(PEPPSI)(IPr), and potassium phosphate.

• Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times.

• Add anhydrous 1,4-dioxane via syringe.

• Place the flask in a preheated oil bath at 100 °C and stir for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite®.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Amination of a Sterically Hindered Aryl Chloride

This protocol is a general procedure that can be optimized for specific substrates.[15][16][17]

Materials:

• Sterically hindered aryl chloride (e.g., 2-chloro-1,3-dimethylbenzene) (1.0 mmol, 1.0 equiv.)

• Amine (e.g., morpholine) (1.2 mmol, 1.2 equiv.)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• XPhos (0.04 mmol, 4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv.)

• Anhydrous toluene (5 mL)

• Nitrogen or Argon gas (high purity)

• Oven-dried Schlenk tube with a magnetic stir bar

Procedure:

• In a glovebox or under a stream of inert gas, add Pd(OAc)₂, XPhos, and NaOtBu to an oven-dried Schlenk tube.

• Add the aryl chloride and a magnetic stir bar.

• Seal the tube with a septum and add anhydrous toluene followed by the amine via syringe.

• Place the tube in a preheated oil bath at 100 °C and stir for the required time (typically 4-24 hours).

• Monitor the reaction by GC-MS.

• After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous magnesium sulfate.

• Concentrate the solution and purify by flash column chromatography.

Visualizing the Mechanisms and Workflows

Understanding the underlying mechanisms is crucial for rational catalyst design and troubleshooting. The following diagrams, rendered in Graphviz DOT language, illustrate key concepts.

The Suzuki-Miyaura Catalytic Cycle

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Catalyst Comparison

Sources

• 1. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 10. Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Ni vs. Pd in Suzuki–Miyaura sp2–sp2 cross-coupling: a head-to-head study in a comparable precatalyst/ligand system - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. chemrxiv.org [chemrxiv.org]
• 15. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series - PMC [pmc.ncbi.nlm.nih.gov]
• 16. real.mtak.hu [real.mtak.hu]
• 17. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Safety & Regulatory Compliance

Proper Disposal Procedures: 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

[1][2][3]

Executive Summary

This guide details the operational disposal protocol for 4-Bromo-3-fluoro-2-methylbenzenesulfonamide (CAS: 1208075-58-4).[1] Unlike generic organic waste, this compound presents specific challenges due to its poly-halogenated nature (Bromine and Fluorine) and sulfonamide functional group .[1]

Critical Operational Directive: This substance must be classified and segregated as Halogenated Organic Waste . Under no circumstances should it be commingled with non-halogenated solvents or general trash.[1] The presence of the Carbon-Fluorine (C-F) bond requires high-temperature incineration (>1100°C) with specific scrubbing capabilities to neutralize Hydrogen Fluoride (HF) emissions.[1]

Part 1: Chemical Profile & Hazard Identification[1]

Effective disposal begins with understanding the chemical lineage of the waste. This compound is not merely "organic waste"; it is a precursor to acid gas generation upon combustion.[1]

Physicochemical Properties & Risk Analysis[1][4]

Property	Specification	Disposal Implication
Molecular Formula	C₇H₇BrFNO₂S	Contains Br, F, S, N .[1][2][3][4][5][6] Combustion generates HBr, HF, SOx, and NOx.[1]
Physical State	Solid (Powder/Crystalline)	Must be solubilized or double-bagged.[1] Dust inhalation risk during transfer.[1]
Acidity (pKa)	~10.0 (Sulfonamide N-H)	Weakly acidic.[1] Can react with strong bases to form salts.[1]
Reactivity	Stable, Non-oxidizer	Incompatible with strong oxidizers (e.g., Nitric acid, Peroxides).[1]
GHS Hazards	H315, H319, H335	Irritant.[1] PPE (Nitrile gloves, P95 respirator) required during waste tagging.[1]

The "Fluorine Factor" (Expert Insight)

While Chlorine and Bromine bonds break relatively easily in standard incinerators, the Carbon-Fluorine (C-F) bond is one of the strongest in organic chemistry (approx. 485 kJ/mol).[1] Standard waste kilns operating at 850°C may fail to fully mineralize fluorinated aromatics, leading to the release of Products of Incomplete Combustion (PICs). Therefore, you must explicitly label this waste to ensure it is routed to a facility capable of 1100°C+ incineration .[1]

Part 2: Waste Segregation Logic (The Decision Tree)

The most common compliance failure in laboratories is the "dilution" of halogenated waste into non-halogenated streams. This does not dilute the risk; it contaminates the entire volume, elevating the disposal cost of the whole container by up to 300%.

Operational Workflow

The following logic gate ensures the material enters the correct regulatory stream.

Figure 1: Waste segregation logic ensuring halogenated compounds are never diluted into non-halogenated streams, preventing regulatory non-compliance.

Part 3: Step-by-Step Disposal Protocols

Scenario A: Pure Solid Waste (Excess Reagent)

Applicability: Expired shelf stock or solid spill cleanup.[1]

• Primary Containment: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) jar or double-bag using 4-mil polyethylene bags.

• Labeling: Apply a hazardous waste tag immediately.[1]

  • Chemical Name: Write out the full name. Do not use abbreviations or structure drawings alone.

  • Constituents: 4-Bromo-3-fluoro-2-methylbenzenesulfonamide (>99%).[1]

  • Hazard Checkbox: Select "Toxic" and "Irritant".[1]

• Secondary Containment: Place the sealed container into the laboratory's solid waste accumulation bin. Ensure this bin is not used for sharps or biohazards.

Scenario B: Reaction Mixtures (Liquid Waste)

Applicability: Mother liquors or reaction solvents containing the sulfonamide.[1]

• Compatibility Check (Self-Validating Step):

  • Before adding to a waste carboy, extract a 5 mL aliquot of the waste.[1]

  • pH Test: Ensure pH is between 4 and 10. If highly acidic (pH < 2) due to other reagents, neutralize slowly with Sodium Bicarbonate (NaHCO₃) to prevent heat generation in the drum.[1]

  • Oxidizer Test: If the reaction involved oxidizers, test with starch-iodide paper.[1] If positive, quench with Sodium Thiosulfate before disposal.[1] Reasoning: Sulfonamides can degrade into unstable nitrogen species if left in contact with strong oxidizers.[1]

• Solvent Selection:

  • Regardless of the carrier solvent (even if it is Ethanol or Ethyl Acetate), the entire mixture is now Halogenated Waste because of the solute.[1]

  • Pour into the carboy marked "HALOGENATED ORGANIC SOLVENTS" .

• Venting: Cap the carboy loosely for 30 minutes if neutralization was performed to allow CO₂ off-gassing, then seal tightly.

Part 4: Regulatory & Environmental Compliance

RCRA Waste Classification (US EPA)

Proper coding is essential for the waste manifest.[1] While this specific compound is not P- or U-listed, it renders the waste stream "Characteristic" or dictates the treatment method.[1][6]

• D001 (Ignitable): If dissolved in flammable solvents (MeOH, Acetone).[1]

• Halogenated Solvents (F-List): If mixed with Methylene Chloride (F001/F002).[1]

• Manifest Description: "Waste Flammable Liquid, Toxic, N.O.S.[1] (Contains 4-Bromo-3-fluoro-2-methylbenzenesulfonamide)" or "Waste Toxic Solid, Organic, N.O.S."[1]

Incineration Specifications

The facility receiving this waste must utilize Rotary Kiln Incineration with the following parameters to ensure destruction of the fluorinated ring:

• Temperature: >1100°C (2000°F).[1]

• Residence Time: >2 seconds.[1][7]

• Scrubbing: Caustic scrubbers (NaOH) to capture HBr and HF gases, converting them to benign salts (NaBr, NaF) before stack release.[1]

References

• National Research Council. (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press.[1][4][8] [Link]1]

• U.S. Environmental Protection Agency. (2023).[1] Incineration of Halogenated Organic Compounds. EPA Waste Management Guidelines. [Link]1]

• Fisher Scientific. (2021).[1] Safety Data Sheet: 4-Bromo-3-methylbenzenesulfonyl chloride (Analog). ]">https://www.fishersci.com[1]

Sources

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• 8. Read "Prudent Practices in the Laboratory: Handling and Disposal of Chemicals" at NAP.edu [nationalacademies.org]

A Senior Application Scientist's Guide to Handling 4-Bromo-3-fluoro-2-methylbenzenesulfonamide

Immediate Safety Profile

A rapid understanding of a chemical's potential hazards is the foundation of safe laboratory practice. Based on analogous compounds, 4-Bromo-3-fluoro-2-methylbenzenesulfonamide should be treated as a hazardous substance.

Chemical Identity:

Property	Value	Source
Chemical Name	4-Bromo-3-fluoro-2-methylbenzenesulfonamide	[5]
CAS Number	1208075-58-4	[5]
Molecular Formula	C₇H₇BrFNO₂S	N/A
Physical State	Likely a solid at room temperature	[1][6]

Anticipated GHS Hazard Classification:

The hazard profile is extrapolated from chemicals with shared functional groups (benzenesulfonamide, bromo, fluoro).

Hazard Class	Hazard Statement	Anticipated Signal Word	Pictogram
Skin Corrosion/Irritation	H315: Causes skin irritation	Warning	GHS07 (Exclamation Mark)
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	Warning	GHS07 (Exclamation Mark)
Specific target organ toxicity	H335: May cause respiratory irritation	Warning	GHS07 (Exclamation Mark)

Source: Synthesized from safety data for similar compounds.[2][3][7][8]

Caption: At-a-Glance Hazard Assessment Workflow.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to prevent exposure via inhalation, dermal contact, or eye contact.[9][10] Ventilation controls like a chemical fume hood are the primary line of defense, supplemented by the following personal gear.[1]

Body Area	Required PPE	Specifications and Rationale
Eyes/Face	Chemical Safety Goggles & Face Shield	Rationale: Protects against dust particles and potential splashes. A face shield provides an additional layer of protection and is required when handling larger quantities or when there is a significant splash risk. Must comply with ANSI Z87.1 standard.[10][11]
Hands	Chemical-Resistant Nitrile Gloves (Double-Gloved)	Rationale: Nitrile provides good short-term splash protection against a wide range of chemicals.[11][12] Double-gloving is a best practice that minimizes the risk of exposure from undetected pinholes or tears. Gloves must be inspected before use and changed immediately upon contamination.[13]
Body	Flame-Resistant Laboratory Coat	Rationale: A fully buttoned lab coat protects skin and personal clothing from contamination.[11] The material should be flame-resistant as a general laboratory precaution.
Respiratory	NIOSH-Approved Respirator (N95 or higher)	Rationale: Required if handling the solid outside of a certified chemical fume hood or if dust generation is unavoidable.[1][14] Use of a respirator requires enrollment in your institution's respiratory protection program, including fit testing.[11]

Operational Plan: Handling and Storage

A systematic workflow minimizes risk during the entire lifecycle of the chemical in the lab.

Caption: Workflow for a small chemical spill response.

Disposal Plan

Proper chemical waste disposal is a legal and ethical requirement to protect personnel and the environment. All waste containing 4-Bromo-3-fluoro-2-methylbenzenesulfonamide must be treated as hazardous waste. [15][16] Waste Segregation and Disposal Protocol:

• Waste Identification: This compound is a halogenated organic chemical. [17]Waste streams must be segregated accordingly.

• Solid Waste:

  • Collect unused or expired product, contaminated PPE (gloves, weighing papers), and spill cleanup materials in a designated, leak-proof container labeled "Halogenated Solid Hazardous Waste." [15][17]3. Liquid Waste:

  • If the compound is dissolved in a solvent, collect it in a container labeled "Halogenated Organic Liquid Waste." Do not mix with non-halogenated waste streams. [18]4. Containerization:

  • Use only chemically compatible containers provided by your institution's EHS department. [18] * Keep waste containers closed at all times except when adding waste. [16] * Do not fill containers beyond 90% capacity to allow for expansion. [17]5. Pickup and Disposal:

  • Store waste containers in a designated satellite accumulation area.

  • Contact your EHS department to arrange for pickup and final disposal in accordance with local, state, and federal regulations. [15]

Caption: Decision workflow for proper waste disposal.

References

• BenchChem. (n.d.). Personal protective equipment for handling N-(2,5-dichlorophenyl)benzenesulfonamide.
• MilliporeSigma. (2025, November 6). 4-Bromo-α,α,α-trifluorotoluene Safety Data Sheet.
• University of California, San Francisco. (n.d.). Chemical Safety: Personal Protective Equipment.
• BenchChem. (n.d.). Navigating the Safe Disposal of 4-[(1,4-Dioxo-2-naphthalenyl)amino]benzenesulfonamide: A Comprehensive Guide for Laboratory Prof.
• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• Thermo Fisher Scientific. (2009, November 5). 4-Bromo-3-methylbenzenesulfonamide Safety Data Sheet.
• Thermo Fisher Scientific. (2025, October 7). 4-Bromo-3-fluorobenzotrifluoride Safety Data Sheet.
• Thermo Fisher Scientific. (2010, June 5). Benzenesulfonamide Safety Data Sheet.
• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs.
• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment.
• University of Pennsylvania. (n.d.). Nitrile Glove Chemical-Compatibility Reference.
• BLD Pharm. (n.d.). 4-Bromo-3-fluoro-2-methylbenzenesulfonamide.
• Synquest Labs. (2016, December 8). 4-Fluoro-N-methylbenzenesulfonamide Safety Data Sheet.
• MilliporeSigma. (2025, October 7). 4-Bromo-3-fluoroaniline Safety Data Sheet.
• ChemicalBook. (2025, September 6). 4-Bromo-3-fluorophenol Safety Data Sheet.
• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
• Echemi. (n.d.). 4-Bromo-N-tert-butyl-3-(trifluoromethyl)benzenesulfonamide Safety Data Sheets.
• Washington State University. (n.d.). Halogenated Solvents.
• Sigma-Aldrich. (n.d.). 4-Bromo-N,N-diethyl-3-methylbenzenesulfonamide.
• BenchChem. (n.d.). Proper Disposal of 4-(2-Oxopyrrolidin-1-yl)benzenesulfonamide: A Guide for Laboratory Professionals.

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